1-Bromo-4-propylbenzene

• CAS: 588-93-2

Core Science & Biosynthesis

1-Bromo-4-propylbenzene physical properties

An In-depth Technical Guide on the Physical Properties of 1-Bromo-4-propylbenzene

Introduction

1-Bromo-4-propylbenzene is a halogenated aromatic hydrocarbon consisting of a benzene (B151609) ring substituted with a bromine atom and a propyl group at the para position.[1] This compound serves as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[1][2] Its utility in organic synthesis stems from the reactivity of the bromine atom, which allows for a variety of substitution reactions.[1][2] Understanding the physical properties of 1-Bromo-4-propylbenzene is essential for its handling, application in chemical reactions, and for the development of new synthetic methodologies. This guide provides a comprehensive overview of its key physical characteristics, detailed experimental protocols for their determination, and a logical workflow for these procedures.

Core Physical Properties

The physical characteristics of 1-Bromo-4-propylbenzene are influenced by the interplay of the aromatic ring, the alkyl chain, and the halogen substituent. These factors determine its polarity, intermolecular forces, and consequently, its macroscopic properties.

Property	Value	Units
Molecular Formula	C₉H₁₁Br	-
Molecular Weight	199.09	g/mol
Appearance	Clear colorless to slightly yellow liquid	-
Boiling Point	225	°C (at 760 mmHg)
Melting Point	-41.53	°C
Density	1.286	g/mL (at 25 °C)
Refractive Index	1.537	n20/D
Flash Point	96	°C (closed cup)
Vapor Pressure	4.7	Pa (at 25 °C)
Water Solubility	2.867	mg/L (at 20 °C)
Solubility in Organic Solvents	Readily soluble	-

Note: The presented data is a compilation from various sources.[3][4][5][6][7][8][9][10][11][12]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The following sections detail standardized experimental procedures for measuring the key physical constants of liquid organic compounds like 1-Bromo-4-propylbenzene.

Boiling Point Determination (Thiele Tube Method)

The boiling point is a critical indicator of a liquid's purity.[3] The Thiele tube method is a common and efficient technique for this measurement.[13][14]

Materials:

• Thiele tube

• High-boiling point mineral oil

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner)

• Sample of 1-Bromo-4-propylbenzene

Procedure:

• Fill the Thiele tube with mineral oil to a level just above the side arm.

• Introduce a small amount of 1-Bromo-4-propylbenzene into the small test tube.

• Place the sealed capillary tube, open end down, into the test tube containing the sample.

• Attach the test tube to the thermometer, ensuring the sample is level with the thermometer bulb.

• Suspend the thermometer and test tube assembly in the Thiele tube.

• Gently heat the side arm of the Thiele tube to ensure uniform heating via convection.[3]

• Observe the capillary tube. The temperature at which a rapid and continuous stream of bubbles emerges is the initial boiling point.[13]

• The boiling point is officially recorded as the temperature at which the liquid just begins to enter the capillary tube upon cooling.[14]

Density Determination (Pycnometer Method)

Density is a fundamental physical property that relates the mass of a substance to its volume.[15] A pycnometer, or specific gravity bottle, is used for precise density measurements of liquids.

Materials:

• Pycnometer

• Analytical balance

• Constant temperature water bath

• Sample of 1-Bromo-4-propylbenzene

• Distilled water (for calibration)

• Acetone (for cleaning)

Procedure:

• Thoroughly clean and dry the pycnometer.

• Weigh the empty, dry pycnometer and record its mass.[3]

• Fill the pycnometer with distilled water and place it in a constant temperature water bath (e.g., 25 °C) to reach thermal equilibrium.[3]

• Ensure the pycnometer is completely full, then dry the exterior and weigh it.

• Empty and dry the pycnometer again.

• Fill the pycnometer with 1-Bromo-4-propylbenzene, bring it to the same temperature in the water bath, dry the exterior, and weigh it.[3]

• Calculate the density of the sample using the recorded masses and the known density of water at the experimental temperature.[3]

Refractive Index Determination (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a substance. It is a characteristic property of a substance and is often used to identify and assess the purity of liquid samples.

Materials:

• Abbe refractometer

• Constant temperature water bath

• Sample of 1-Bromo-4-propylbenzene

• Dropper

• Lens paper and ethanol (B145695) (for cleaning)

Procedure:

• Ensure the prism of the Abbe refractometer is clean and dry.

• Calibrate the refractometer using a standard sample with a known refractive index.

• Using a dropper, place a small amount of 1-Bromo-4-propylbenzene onto the prism.

• Close the prism and allow the sample to come to the desired temperature, typically 20 °C, by circulating water from a constant temperature bath.

• Look through the eyepiece and adjust the knob to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Read the refractive index value from the scale.

Visualization of Experimental Workflow

The following diagram illustrates the logical progression for the experimental determination of the physical properties of 1-Bromo-4-propylbenzene.

Caption: Workflow for determining physical properties.

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Bromo-4-propylbenzene | CAS#:588-93-2 | Chemsrc [chemsrc.com]
• 5. echemi.com [echemi.com]
• 6. 1-Bromo-4-propylbenzene CAS#: 588-93-2 [m.chemicalbook.com]
• 7. lookchem.com [lookchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 1-Bromo-4-propylbenzene | C9H11Br | CID 136374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 1-Bromo-4-propylbenzene | 588-93-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 11. scbt.com [scbt.com]
• 12. 1-Bromo-4-propylbenzene [webbook.nist.gov]
• 13. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chm.uri.edu [chm.uri.edu]

An In-depth Technical Guide to the Chemical Properties of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of 1-Bromo-4-propylbenzene. It includes detailed experimental protocols for its synthesis and property determination, along with key applications in research and development.

Core Compound Properties

1-Bromo-4-propylbenzene is a halogenated aromatic hydrocarbon.[1] Structurally, it consists of a benzene (B151609) ring substituted with a bromine atom at the para position relative to a propyl group.[1] This compound is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and materials science sectors.[2]

1.1. Physicochemical Data

The following tables summarize the key physicochemical properties of 1-Bromo-4-propylbenzene.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	1-Bromo-4-propylbenzene
Synonyms	4-Propylbromobenzene, p-Bromopropylbenzene, 4-n-Propylbromobenzene[2][3][4]
CAS Number	588-93-2[5]
Molecular Formula	C₉H₁₁Br[5]
Molecular Weight	199.09 g/mol [6]
InChI Key	NUPWGLKBGVNSJX-UHFFFAOYSA-N[5]
SMILES	CCCc1ccc(Br)cc1

Table 2: Physical and Chemical Properties

Property	Value
Appearance	Clear colorless to slightly yellow liquid[1][3][7]
Density	1.283 - 1.286 g/mL at 20-25 °C[3][8]
Boiling Point	224.3 - 225 °C at 760 mmHg[9]
Melting Point	-41.53 °C[3]
Flash Point	95 - 96 °C (203 - 204.8 °F) - closed cup[8][10]
Refractive Index	1.533 - 1.537 at 20 °C[3][8]
Solubility	Insoluble in water; soluble in common organic solvents like ethanol, acetone, and ether[1][11]
Vapor Pressure	4.7 Pa at 25 °C[12]

1.2. Safety and Handling

Table 3: GHS Hazard Information

Hazard Statement	Code
Causes skin irritation	H315[6][9]
Causes serious eye damage/irritation	H318 / H319[6][13]
Very toxic to aquatic life	H400 / H410[6]

• GHS Pictograms: Corrosion, Environmental Hazard[6]

• Signal Word: Danger or Warning[9]

• Precautionary Statements: P261, P264, P273, P280, P302+P352, P305+P351+P338, P332+P313[9]

• Storage: Store in a cool, well-ventilated area in tightly sealed containers, away from heat sources.[1] Recommended storage temperature is at room temperature or between 0-8°C.[2][12]

Experimental Protocols

Detailed methodologies for the synthesis and determination of physical properties are crucial for reproducible research.

2.1. Synthesis of 1-Bromo-4-propylbenzene via Cross-Coupling

A common method for synthesizing 1-Bromo-4-propylbenzene involves a cross-coupling reaction.[8]

• Materials:

  • 1,4-Dibromobenzene (236 g)[8]

  • 1-Bromopropane (185 g)[8]

  • Anhydrous Tetrahydrofuran (THF) (1 L)[8]

  • Zinc Chloride (204 g)[8]

  • Magnesium powder (36 g)[8]

  • Iron(III) acetylacetonate (B107027) (18 g)[8]

  • Toluene[8]

  • Saturated brine solution[8]

  • Anhydrous sodium sulfate[8]

• Procedure:

  • Under a nitrogen atmosphere, add 1,4-dibromobenzene, 1-bromopropane, and anhydrous THF to a 2-liter three-neck flask.[14]

  • Subsequently, add zinc chloride, magnesium powder, and iron(III) acetylacetonate as a catalyst.[14]

  • Heat the mixture to approximately 40°C with stirring to initiate the reaction.[14]

  • Maintain the reaction temperature at no more than 60°C for 8 hours.[14]

  • After completion, cool the mixture to room temperature and quench the reaction by adding 200 mL of water.[14]

  • Recover the THF solvent by distillation.[14]

  • Dilute the residue with 500 mL of toluene (B28343). Separate the toluene layer, wash it twice with 200 mL of saturated brine, and dry it over anhydrous sodium sulfate.[14]

  • Filter the solution and recover the toluene by distillation.[14]

  • Perform vacuum distillation, collecting the fraction at 94-97 °C / 10 mmHg to yield 1-Bromo-4-propylbenzene. The reported yield is approximately 85%.[3][14]

2.2. Determination of Physical Properties

Standard laboratory methods can be used to verify the physical properties of the synthesized compound.

• Boiling Point Determination (Thiele Tube Method):

  • Fill a Thiele tube with high-boiling point mineral oil.

  • Place a small amount of the 1-Bromo-4-propylbenzene sample into a small test tube.

  • Invert a sealed capillary tube and place it inside the test tube with the sample.

  • Attach the test tube to a thermometer and place the assembly in the Thiele tube.

  • Heat the side arm of the Thiele tube gently. The boiling point is the temperature at which a rapid stream of bubbles emerges from the capillary tube, and is officially recorded when the liquid just begins to re-enter the capillary tube upon cooling.[8]

• Density Determination (Pycnometer Method):

  • Thoroughly clean and dry a pycnometer (specific gravity bottle) and weigh it on an analytical balance.

  • Fill the pycnometer with distilled water and equilibrate to a constant temperature (e.g., 25°C) in a water bath. Weigh the pycnometer filled with water.

  • Empty and dry the pycnometer again.

  • Fill the pycnometer with the 1-Bromo-4-propylbenzene sample, bring it to the same temperature in the water bath, and weigh it.

  • Calculate the density of the sample using the recorded masses and the known density of water at the experimental temperature.[8]

Visualized Workflows and Applications

3.1. Synthesis and Analysis Workflow

The following diagrams illustrate the synthesis process and a general workflow for the determination of physical properties.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. echemi.com [echemi.com]
• 4. 1-Bromo-4-propylbenzene | CymitQuimica [cymitquimica.com]
• 5. 1-Bromo-4-propylbenzene [webbook.nist.gov]
• 6. 1-Bromo-4-propylbenzene | C9H11Br | CID 136374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 1-Bromo-4-propylbenzene | CAS#:588-93-2 | Chemsrc [chemsrc.com]
• 10. 1-Bromo-4-propylbenzene | 588-93-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 11. benchchem.com [benchchem.com]
• 12. 1-Bromo-4-propylbenzene CAS#: 588-93-2 [m.chemicalbook.com]
• 13. 1-Bromo-4-propylbenzene | 588-93-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 14. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to 1-Bromo-4-propylbenzene (CAS: 588-93-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-propylbenzene, a halogenated aromatic hydrocarbon widely utilized as a key intermediate in organic synthesis.[1] With the CAS number 588-93-2, this compound is a valuable building block in the synthesis of pharmaceuticals, agrochemicals, liquid crystals, and specialty polymers.[1][2][3] This document outlines its core physicochemical properties, spectroscopic data, detailed experimental protocols for its synthesis, its reactivity in common coupling reactions, and essential safety information.

Core Physicochemical Properties

1-Bromo-4-propylbenzene is a colorless to pale yellow liquid at room temperature with a faint, aromatic odor.[1] It is insoluble in water but soluble in common organic solvents like ethanol, acetone, and ether.[1][4] The presence of the bromine atom and the propyl group on the benzene (B151609) ring influences its polarity and intermolecular forces, defining its physical characteristics which are crucial for experimental design.[5]

Table 1: Physicochemical Data for 1-Bromo-4-propylbenzene

Property	Value	Source
CAS Number	588-93-2	[4]
Molecular Formula	C₉H₁₁Br	[1][4][6]
Molecular Weight	199.09 g/mol	[4][6]
Appearance	Colorless to slightly yellow liquid	[1][4]
Boiling Point	225 °C (lit.)	[4]
Density	1.286 g/mL at 25 °C (lit.)	[4]
Refractive Index	n20/D 1.537 (lit.)	[4]
Flash Point	96 °C (204.8 °F) - closed cup
Solubility	Insoluble in water; soluble in organic solvents	[1][4]

Spectroscopic Data

Spectroscopic analysis is critical for the identification and characterization of 1-Bromo-4-propylbenzene.

• ¹H NMR Spectroscopy : The proton NMR spectrum in CDCl₃ typically displays characteristic signals: a triplet for the methyl protons, a sextet for the methylene (B1212753) protons adjacent to the methyl group, another triplet for the methylene protons attached to the benzene ring, and two doublets within the aromatic region.[4]

• Mass Spectrometry : The mass spectrum exhibits a molecular ion peak corresponding to its molecular weight.[4] A key feature is the characteristic isotopic pattern (M and M+2 peaks) in an approximate 1:1 ratio, which is indicative of the presence of a single bromine atom.[4]

Synthesis and Experimental Protocols

1-Bromo-4-propylbenzene can be synthesized through various methods, including the electrophilic bromination of 4-propylbenzene.[1] A common and effective laboratory-scale synthesis involves a cross-coupling reaction using 1,4-dibromobenzene (B42075) as a starting material.[4][5][7]

This protocol details the synthesis of 1-Bromo-4-propylbenzene from 1,4-dibromobenzene and 1-bromopropane.[5][7][8]

Materials:

• 1,4-Dibromobenzene (236 g)[5][7]

• 1-Bromopropane (185 g)[5][7]

• Anhydrous Tetrahydrofuran (THF) (1 L)[5][7]

• Zinc Chloride (204 g)[5][7]

• Magnesium powder (36 g)[5][7]

• Iron (III) acetylacetonate (B107027) (18 g)[5][7]

• Toluene[5][7]

• Saturated brine solution[5][7]

• Anhydrous sodium sulfate[5][7]

Procedure:

• Under a nitrogen atmosphere, add 236 g of 1,4-dibromobenzene, 185 g of 1-bromopropane, and 1 L of anhydrous THF to a 2-liter three-necked flask.[5][7]

• Subsequently, add 204 g of zinc chloride, 36 g of magnesium powder, and 18 g of iron acetylacetonate as the catalyst.[5][7]

• Heat the mixture to approximately 40°C while stirring to initiate the reaction.[5][7]

• Maintain the reaction temperature at or below 60°C for 8 hours.[7][8]

• After the reaction is complete, cool the mixture to room temperature.[5][7]

• Quench the reaction by adding 200 mL of water and stirring.[5][7]

• Recover the THF solvent via distillation.[5][7]

• Dilute the remaining residue with 500 mL of toluene (B28343).[5][7]

• Separate the toluene layer and wash it twice with 200 mL of saturated brine.[5][7]

• Dry the organic layer over anhydrous sodium sulfate, filter the solution, and recover the toluene by distillation.[5][7]

• Perform vacuum distillation and collect the fraction at 94-97 °C / 10 mmHg to yield 1-Bromo-4-propylbenzene. The expected yield is approximately 85%.[7]

Caption: Synthesis workflow for 1-Bromo-4-propylbenzene.

Reactivity and Applications in Drug Development

The reactivity of the carbon-bromine bond makes 1-Bromo-4-propylbenzene a versatile substrate for various cross-coupling reactions, which are fundamental in modern drug discovery and materials science.[2] It serves as an essential building block for creating more complex molecules.[2][3]

1-Bromo-4-propylbenzene is an excellent aryl halide substrate for the Suzuki-Miyaura coupling, a palladium-catalyzed reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound.[4] This reaction is widely used to synthesize biaryl compounds, which are common motifs in biologically active molecules.

The Mizoroki-Heck reaction involves the palladium-catalyzed coupling of an unsaturated halide with an alkene to form a substituted alkene.[4] 1-Bromo-4-propylbenzene can participate in this reaction to introduce the 4-propylphenyl group into various molecular scaffolds.

Caption: General mechanism of the Suzuki-Miyaura coupling reaction.

Other applications include its use as an intermediate in the flavor and fragrance industry and in materials science for developing specialty polymers with enhanced thermal stability and chemical resistance.[2]

Safety and Handling

1-Bromo-4-propylbenzene is classified as a hazardous substance and requires careful handling to minimize exposure.[6]

Table 2: GHS Hazard Information

Hazard Code	Description	Source
H315	Causes skin irritation	[6]
H318	Causes serious eye damage	[6]
H410	Very toxic to aquatic life with long lasting effects	[6]

Handling Precautions:

• Work in a well-ventilated fume hood.[4]

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[4]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]

• Wash hands and any exposed skin thoroughly after handling.[9]

Storage:

• Store in tightly sealed containers in a cool, dry place.[1]

• Keep away from heat sources and incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][9]

For comprehensive safety information, always refer to the latest Material Safety Data Sheet (MSDS) provided by the supplier.[4]

Conclusion

1-Bromo-4-propylbenzene is a versatile and valuable intermediate in organic synthesis.[4] Its well-defined physicochemical properties and predictable reactivity in key cross-coupling reactions make it an indispensable tool for researchers and professionals in drug discovery, materials science, and the broader chemical industry.[2][4] Proper handling and adherence to safety protocols are essential when working with this compound.

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 1-Bromo-4-propylbenzene | C9H11Br | CID 136374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.com [fishersci.com]

1-Bromo-4-propylbenzene molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 1-Bromo-4-propylbenzene, a key intermediate in organic synthesis. The information is presented to support research and development activities in the chemical and pharmaceutical sciences.

Core Physicochemical Data

The fundamental properties of 1-Bromo-4-propylbenzene are summarized in the table below, providing a quick reference for laboratory applications.

Property	Value	Units
Molecular Formula	C₉H₁₁Br	-
Molecular Weight	199.09	g/mol
Density	1.286	g/mL at 25°C
Boiling Point	225	°C
Refractive Index	1.537	n20/D

Structure-Property Relationship

The following diagram illustrates the logical relationship between the chemical structure of 1-Bromo-4-propylbenzene and its key physicochemical properties.

An In-depth Technical Guide to the Solubility of 1-Bromo-4-propylbenzene in Organic Solvents

This technical guide provides a comprehensive overview of the solubility characteristics of 1-bromo-4-propylbenzene, a key aromatic compound utilized in organic synthesis and materials science.[1] The document is intended for researchers, scientists, and professionals in drug development, offering detailed data, experimental protocols, and logical workflows to facilitate its application in a laboratory setting.

Core Physicochemical Properties

1-Bromo-4-propylbenzene is a substituted aromatic compound whose physical properties are significantly influenced by the bromine atom and the propyl group on the benzene (B151609) ring.[2] These substituents dictate its polarity and intermolecular forces, which in turn affect its solubility and other macroscopic constants.[2] The compound typically appears as a clear, colorless to slightly yellow liquid.[3][4]

A summary of its key physicochemical properties is presented below.

Property	Value	Units
Molecular Formula	C₉H₁₁Br	-
Molecular Weight	199.09	g/mol
Boiling Point	225	°C (at 760 mmHg)[5]
Density	1.286	g/mL (at 25 °C)[5]
Refractive Index	1.537	n20/D[5]
Flash Point	96	°C (closed cup)[5]
Water Solubility	2.867	mg/L (at 20 °C)[4][6]

Quantitative Solubility Data

Solvent	Solubility	Temperature
Water	2.867 mg/L	20 °C[4][6]

Due to its chemical structure, a non-polar aromatic ring with a propyl group and a polarizable bromine atom, 1-bromo-4-propylbenzene is expected to be miscible with many common organic solvents such as ethanol, diethyl ether, toluene, and acetone. However, experimental verification is necessary to determine the precise quantitative solubility in these solvents.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a liquid organic compound like 1-bromo-4-propylbenzene in various organic solvents. This method can be used to establish qualitative or semi-quantitative solubility.

Objective: To determine the solubility of 1-bromo-4-propylbenzene in a selection of organic solvents.

Materials:

• 1-Bromo-4-propylbenzene

• A selection of organic solvents (e.g., ethanol, methanol, acetone, hexane, toluene, dimethyl sulfoxide)

• Glass test tubes with stoppers

• Graduated pipettes or micropipettes

• Vortex mixer

• Constant temperature water bath (optional)

Procedure:

• Sample Preparation: Into a series of clean, dry test tubes, add a known volume (e.g., 1 mL) of the desired organic solvent.

• Analyte Addition: To each test tube, add a small, measured amount of 1-bromo-4-propylbenzene (e.g., 30 mg to approximate a 3% solution).[7]

• Mixing: Stopper the test tubes and shake them vigorously for several seconds.[7] A vortex mixer can be used to ensure thorough mixing.

• Observation: Allow the mixtures to stand for a few minutes and observe. If the 1-bromo-4-propylbenzene has completely dissolved, it is considered soluble at that concentration. The formation of two distinct layers indicates insolubility.[2]

• Heating (Optional): If the compound is not soluble at room temperature, the test tube can be gently heated in a water bath to observe if solubility increases with temperature.[7]

• Record Keeping: Meticulously record the observations for each solvent, noting whether the compound is soluble, partially soluble, or insoluble.

For a more quantitative assessment, a gravimetric method can be employed where a saturated solution is prepared, and the solvent is evaporated to determine the mass of the dissolved solute.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of an organic compound like 1-bromo-4-propylbenzene.

Caption: Workflow for Determining the Solubility of an Organic Compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. lookchem.com [lookchem.com]
• 5. 1-溴-4-丙基苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1-Bromo-4-propylbenzene CAS#: 588-93-2 [m.chemicalbook.com]
• 7. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide on the Physicochemical Properties of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 1-Bromo-4-propylbenzene, a key intermediate in organic synthesis. This document details its boiling and melting points, presents experimental protocols for their determination, and illustrates relevant workflows and molecular property relationships through diagrams. The information herein is intended to support research, development, and quality control activities involving this compound.

Core Physicochemical Data

The quantitative physical properties of 1-Bromo-4-propylbenzene are summarized in the table below. These values are critical for designing reaction conditions, purification procedures, and for the overall characterization of the compound.

Property	Value	Units	Notes
Boiling Point	225	°C	At 760 mmHg.[1][2]
Melting Point	-41.4	°C	Note: Some sources report slightly different values, such as -41.53°C, while others indicate no data is available.[3][4][5]
Density	1.286	g/mL	At 25 °C.[1][2]
Refractive Index	1.537	-	At 20 °C.[1]
Molecular Formula	C₉H₁₁Br	-
Molecular Weight	199.09	g/mol	[1]

Experimental Protocols

Detailed methodologies for the synthesis of 1-Bromo-4-propylbenzene and the determination of its key physical properties are provided below. These protocols are based on established laboratory techniques.

Synthesis of 1-Bromo-4-propylbenzene via Cross-Coupling Reaction

This protocol describes a common method for the synthesis of 1-Bromo-4-propylbenzene.[1][6]

Materials:

• 1,4-Dibromobenzene (236 g)

• 1-Bromopropane (185 g)

• Anhydrous Tetrahydrofuran (B95107) (THF) (1 L)

• Zinc Chloride (204 g)

• Magnesium powder (36 g)

• Iron acetylacetonate (B107027) (18 g)

• Toluene (B28343)

• Saturated brine solution

• Anhydrous sodium sulfate (B86663)

• 2-liter three-neck flask and standard glassware for reaction, distillation, and work-up.

Procedure:

• Under a nitrogen atmosphere, add 236 g of 1,4-dibromobenzene, 185 g of 1-bromopropane, and 1 liter of anhydrous tetrahydrofuran to a 2-liter three-neck flask.

• To the mixture, add 204 g of zinc chloride, 36 g of magnesium powder, and 18 g of iron acetylacetonate as a catalyst.[1][6]

• Heat the reaction mixture to approximately 40°C with stirring.

• Maintain the reaction temperature at no more than 60°C for 8 hours.[1][6]

• After the reaction is complete, cool the mixture to room temperature and quench the reaction by adding 200 mL of water.

• Recover the tetrahydrofuran solvent by distillation.

• Dilute the residue with 500 mL of toluene.

• Separate the toluene layer and wash it twice with 200 mL of saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Recover the toluene by distillation.

• Finally, collect the 1-Bromo-4-propylbenzene fraction by vacuum distillation at 94-97 °C / 10 mmHg.[1]

Boiling Point Determination (Thiele Tube Method)

This is a standard laboratory method for determining the boiling point of a liquid.[1]

Materials:

• Thiele tube

• High-boiling point mineral oil

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or heating mantle)

• Sample of 1-Bromo-4-propylbenzene

Procedure:

• Fill the Thiele tube with mineral oil to a level just above the side arm.

• Place a small amount of 1-Bromo-4-propylbenzene into the small test tube.

• Invert the sealed capillary tube and place it into the test tube with the sample.

• Attach the test tube to the thermometer, ensuring the sample is level with the thermometer bulb.

• Suspend the thermometer and test tube assembly in the Thiele tube.

• Gently heat the side arm of the Thiele tube to ensure uniform heating.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the capillary.

• The boiling point is the temperature at which the stream of bubbles just ceases and the liquid begins to enter the capillary tube.

Melting Point Determination (Low-Temperature Method)

Given the low melting point of 1-Bromo-4-propylbenzene, a standard melting point apparatus would need to be adapted for sub-zero temperatures. A general procedure is outlined below.

Materials:

• Thin-walled capillary tube

• Low-temperature thermometer or thermocouple

• Cooling bath (e.g., dry ice/acetone or a cryostat)

• Stirring mechanism for the cooling bath

• Sample of 1-Bromo-4-propylbenzene

Procedure:

• Introduce a small amount of liquid 1-Bromo-4-propylbenzene into a capillary tube.

• Freeze the sample by immersing the capillary tube in a suitable cooling medium (e.g., liquid nitrogen) until the sample solidifies.

• Attach the capillary tube to a low-temperature thermometer.

• Place the assembly into a cooling bath that has been pre-cooled to a temperature below the expected melting point.

• Allow the bath to warm slowly while stirring continuously.

• The melting point is recorded as the temperature range from which the first drop of liquid appears to the temperature at which the entire solid has melted.

Visualizations

The following diagrams illustrate the synthesis workflow and the relationship between molecular structure and physical properties.

Caption: A step-by-step workflow for the synthesis of 1-Bromo-4-propylbenzene.

Caption: Relationship between molecular structure and physical properties of aryl halides.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromo-4-propylbenzene 99 588-93-2 [sigmaaldrich.com]
• 3. 1-Bromo-4-propylbenzene CAS#: 588-93-2 [m.chemicalbook.com]
• 4. 1-Bromo-4-propylbenzene｜lookchem [lookchem.com]
• 5. 1-Bromo-4-propylbenzene [webbook.nist.gov]
• 6. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties of 1-Bromo-4-propylbenzene, a versatile aromatic compound utilized in organic synthesis and materials science. This document details its density and refractive index, provides experimental protocols for their determination, and outlines a common synthesis route.

Core Physicochemical Data

The density and refractive index are critical parameters for the identification, quality control, and application of 1-Bromo-4-propylbenzene in various research and development settings.

Property	Value	Units	Conditions
Density	1.286	g/mL	at 25 °C
Refractive Index	1.537	nD	at 20 °C

Experimental Protocols

Detailed methodologies for the synthesis of 1-Bromo-4-propylbenzene and the determination of its density and refractive index are presented below.

Synthesis of 1-Bromo-4-propylbenzene

A common and effective method for the synthesis of 1-Bromo-4-propylbenzene involves a cross-coupling reaction.

Materials:

• 1,4-Dibromobenzene

• 1-Bromopropane

• Anhydrous Tetrahydrofuran (B95107) (THF)

• Zinc Chloride

• Magnesium powder

• Iron (III) acetylacetonate (B107027) (catalyst)

• Toluene (B28343)

• Saturated brine solution

• Anhydrous sodium sulfate (B86663)

• Nitrogen gas supply

• Standard laboratory glassware for reaction, distillation, and workup

Procedure:

• Under a nitrogen atmosphere, charge a 2-liter three-neck flask with 236 g of 1,4-dibromobenzene, 185 g of 1-bromopropane, and 1 liter of anhydrous tetrahydrofuran.

• Add 204 g of zinc chloride, 36 g of magnesium powder, and 18 g of iron (III) acetylacetonate to the mixture.

• Heat the reaction mixture to approximately 40°C with stirring. The reaction is expected to initiate within a few minutes.

• Maintain the reaction temperature at or below 60°C for a duration of 8 hours.

• After the reaction is complete, cool the mixture to room temperature and quench the reaction by adding 200 mL of water.

• Recover the tetrahydrofuran solvent via distillation.

• Dilute the residue with 500 mL of toluene.

• Separate the toluene layer and wash it twice with 200 mL of saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate and then filter.

• Recover the toluene by distillation.

• Finally, perform vacuum distillation and collect the fraction at 94-97 °C / 10 mmHg to yield 1-Bromo-4-propylbenzene.[1][2]

Density Determination

The density of liquid 1-Bromo-4-propylbenzene can be accurately determined using a pycnometer.

Materials:

• Pycnometer (specific gravity bottle)

• Analytical balance

• Thermostatic water bath

• 1-Bromo-4-propylbenzene sample

• Distilled water

Procedure:

• Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance.

• Fill the pycnometer with distilled water and place it in a thermostatic water bath set to a specific temperature (e.g., 25°C) until it reaches thermal equilibrium.

• Ensure the pycnometer is completely full, removing any excess water and air bubbles, and then dry the exterior.

• Weigh the pycnometer filled with water.

• Empty and dry the pycnometer again.

• Fill the pycnometer with the 1-Bromo-4-propylbenzene sample and return it to the thermostatic water bath to reach the same temperature.

• Dry the exterior of the pycnometer and weigh it.

• Calculate the density of the sample using the recorded masses and the known density of water at the experimental temperature.

Refractive Index Measurement

The refractive index of 1-Bromo-4-propylbenzene is typically measured using an Abbe refractometer.[3][4][5]

Materials:

• Abbe refractometer

• Constant temperature water bath

• 1-Bromo-4-propylbenzene sample

• Disposable pipette

• Lens cleaning tissue

• Acetone (B3395972) or ethanol (B145695) for cleaning

Procedure:

• Turn on the Abbe refractometer and the constant temperature water bath, setting the latter to 20°C. Allow the instrument to equilibrate.

• Clean the surfaces of the upper and lower prisms of the refractometer using a soft lens tissue and a suitable solvent like acetone or ethanol, then allow them to dry completely.

• Using a clean disposable pipette, place a few drops of the 1-Bromo-4-propylbenzene sample onto the center of the lower prism.

• Gently lower the upper prism and lock it into place, ensuring the liquid sample spreads evenly between the two prisms without any air bubbles.

• Adjust the light source to illuminate the prisms.

• While looking through the eyepiece, turn the coarse adjustment knob until the light and dark fields become visible.

• Fine-tune the adjustment to bring the boundary line between the light and dark fields into sharp focus.

• If a colored fringe appears at the boundary, adjust the compensator dial until the boundary becomes a sharp, colorless line.

• Align the sharp boundary line precisely with the center of the crosshairs in the eyepiece.

• Read the refractive index value from the instrument's scale.

• After the measurement, clean the prisms thoroughly with a lens tissue and an appropriate solvent.

Visualized Workflows

The following diagrams illustrate the synthesis and refractive index measurement workflows.

Caption: A flowchart illustrating the synthesis of 1-Bromo-4-propylbenzene.

Caption: A step-by-step workflow for measuring the refractive index.

References

• 1. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 4. hinotek.com [hinotek.com]
• 5. Abbe refractometer operation method and precautions [en1.nbchao.com]

An In-depth Technical Guide to the ¹H NMR Spectrum of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the ¹H NMR spectrum of 1-bromo-4-propylbenzene, a key intermediate in various organic syntheses. Due to the limited availability of experimentally derived public data, this guide presents a predicted spectrum based on established principles of nuclear magnetic resonance spectroscopy. This analysis is intended to serve as a valuable reference for the elucidation and confirmation of the structure of 1-bromo-4-propylbenzene and related compounds.

Predicted ¹H NMR Data

The predicted quantitative data for the ¹H NMR spectrum of 1-bromo-4-propylbenzene in a deuterated chloroform (B151607) (CDCl₃) solvent is summarized in the table below. These predictions are based on the analysis of substituent effects on the chemical shifts of aromatic and aliphatic protons.

Protons (Label)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-a	~ 7.40	Doublet	~ 8.5	2H
H-b	~ 7.05	Doublet	~ 8.5	2H
H-c	~ 2.55	Triplet	~ 7.6	2H
H-d	~ 1.62	Sextet	~ 7.5	2H
H-e	~ 0.93	Triplet	~ 7.4	3H

Structural Representation and Proton Assignments

The molecular structure of 1-bromo-4-propylbenzene with the assigned proton labels is depicted in the following diagram.

Caption: Molecular structure of 1-bromo-4-propylbenzene with proton labeling.

¹H NMR Spectrum Analysis

The predicted ¹H NMR spectrum of 1-bromo-4-propylbenzene exhibits distinct signals corresponding to the aromatic and aliphatic protons.

• Aromatic Region (δ 7.00 - 7.50 ppm): The para-substitution pattern of the benzene (B151609) ring gives rise to a characteristic AA'BB' system, which is often simplified to two doublets.

  • The two protons ortho to the bromine atom (H-a) are expected to be deshielded due to the electron-withdrawing nature of bromine and are predicted to resonate at approximately 7.40 ppm as a doublet.

  • The two protons ortho to the propyl group (H-b) are slightly more shielded and are predicted to appear at around 7.05 ppm, also as a doublet. The coupling between these adjacent aromatic protons (ortho-coupling) typically results in a coupling constant of about 8.5 Hz.

• Aliphatic Region (δ 0.90 - 2.60 ppm): The propyl group gives rise to three distinct signals.

  • The benzylic protons (H-c), being adjacent to the aromatic ring, are the most deshielded of the aliphatic protons and are predicted to appear as a triplet at approximately 2.55 ppm. The triplet multiplicity arises from the coupling with the two adjacent methylene (B1212753) protons (H-d).

  • The methylene protons (H-d) are expected to resonate at around 1.62 ppm. Their signal is predicted to be a sextet due to coupling with the adjacent benzylic (H-c) and methyl (H-e) protons (2+3=5 neighboring protons, n+1=6).

  • The terminal methyl protons (H-e) are the most shielded protons in the molecule and are predicted to appear as a triplet at approximately 0.93 ppm, resulting from coupling with the two adjacent methylene protons (H-d).

Experimental Protocol for ¹H NMR Spectroscopy

The following is a detailed methodology for acquiring the ¹H NMR spectrum of 1-bromo-4-propylbenzene.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 1-bromo-4-propylbenzene into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Gently swirl the vial to ensure the sample is completely dissolved.

• Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

• The ¹H NMR spectrum should be acquired on a 400 MHz or higher field NMR spectrometer.

• Insert the sample into the spectrometer's probe.

• Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ solvent.

• Shim the magnetic field to achieve optimal homogeneity, ensuring sharp and symmetrical peaks.

• Acquire the ¹H NMR spectrum using standard acquisition parameters, which may include:

  • Pulse angle: 30-45 degrees

  • Acquisition time: 2-4 seconds

  • Relaxation delay: 1-5 seconds

  • Number of scans: 8-16 (to achieve a good signal-to-noise ratio)

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.

• Perform baseline correction to obtain a flat baseline.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integrate the signals to determine the relative number of protons for each resonance.

• Analyze the multiplicities and measure the coupling constants for each signal.

Logical Workflow for Spectrum Analysis

The process of analyzing the ¹H NMR spectrum of 1-bromo-4-propylbenzene can be visualized as follows:

Caption: Workflow for the acquisition and analysis of the ¹H NMR spectrum.

An In-depth Technical Guide to 13C NMR Peak Assignments of 1-Bromo-4-propylbenzene

This technical guide provides a comprehensive overview of the 13C Nuclear Magnetic Resonance (NMR) peak assignments for 1-bromo-4-propylbenzene. It is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation and chemical analysis. This document presents quantitative data in a clear tabular format, details the experimental protocols for data acquisition, and includes a visual representation of the molecule's carbon environments and their corresponding chemical shifts.

13C NMR Peak Assignments

The 13C NMR spectrum of 1-bromo-4-propylbenzene displays distinct signals for each unique carbon atom in the molecule. The chemical shifts are influenced by the electronic environment of each carbon, including the effects of the bromine substituent and the propyl group on the aromatic ring. The assignments presented in the following table are based on spectral data and established principles of NMR spectroscopy.

Table 1: 13C NMR Chemical Shift Assignments for 1-Bromo-4-propylbenzene

Carbon Atom	Chemical Shift (ppm)
C1 (C-Br)	120.0
C4 (C-CH2)	140.7
C2/C6	131.4
C3/C5	130.2
C7 (-CH2-)	37.4
C8 (-CH2-)	24.1
C9 (-CH3)	13.8

Note: The chemical shifts are referenced to a standard, typically Tetramethylsilane (TMS) at 0 ppm, and were recorded in a deuterated solvent such as CDCl3.

Experimental Protocol for 13C NMR Spectroscopy

The following is a generalized protocol for acquiring a standard proton-decoupled 13C NMR spectrum. The specific parameters may be adjusted based on the instrument and sample concentration.

2.1. Sample Preparation

• Dissolve an appropriate amount of 1-bromo-4-propylbenzene in a suitable deuterated solvent (e.g., Chloroform-d, CDCl3). The concentration should be sufficient to obtain a good signal-to-noise ratio.

• Transfer the solution to a standard 5 mm NMR tube.

• Add a small amount of a reference standard, such as Tetramethylsilane (TMS), if not using the solvent peak for referencing.

2.2. Instrument Setup and Data Acquisition

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent to ensure field stability.

• Shim the magnetic field to achieve homogeneity and improve spectral resolution.

• Set the appropriate acquisition parameters for a 13C NMR experiment. This typically includes:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Number of Scans (ns): Set to a sufficient number to achieve an adequate signal-to-noise ratio, which depends on the sample concentration.

  • Relaxation Delay (d1): A delay of 1-2 seconds is common for qualitative spectra. For quantitative analysis, a longer delay (at least 5 times the longest T1 of the carbons) is necessary.

  • Acquisition Time (aq): Typically around 1-2 seconds.

  • Spectral Width (sw): A range of 0-220 ppm is generally sufficient for most organic molecules.

• Initiate the data acquisition.

2.3. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Perform baseline correction to obtain a flat baseline.

• Reference the spectrum by setting the chemical shift of the reference standard (TMS) to 0 ppm or the solvent peak to its known chemical shift (e.g., CDCl3 at 77.16 ppm).

• Integrate the peaks if quantitative analysis is required (note: for standard 13C NMR, integration is not always accurate due to the Nuclear Overhauser Effect).

• Perform peak picking to identify the chemical shift of each signal.

Visualization of 1-Bromo-4-propylbenzene Structure and 13C NMR Assignments

The following diagram illustrates the chemical structure of 1-bromo-4-propylbenzene and the logical assignment of each carbon atom to its corresponding 13C NMR chemical shift.

Caption: Structure of 1-bromo-4-propylbenzene with 13C NMR peak assignments.

An In-depth Technical Guide to the Infrared Spectroscopy of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the infrared (IR) spectrum of 1-bromo-4-propylbenzene, a molecule of interest in various chemical and pharmaceutical research fields. Understanding the vibrational modes of its functional groups is crucial for structural elucidation and quality control. This document outlines the characteristic IR absorption frequencies, presents the data in a structured format, and illustrates the relationships between molecular structure and spectral features.

Core Functional Groups and Their Vibrational Signatures

1-Bromo-4-propylbenzene is comprised of three key functional groups that give rise to distinct absorption bands in the infrared spectrum: a para-substituted benzene (B151609) ring, a propyl alkyl chain, and a carbon-bromine bond. The vibrational modes associated with these groups, including stretching and bending, occur at specific and predictable frequencies.

Quantitative Infrared Absorption Data

The expected infrared absorption frequencies for the functional groups in 1-bromo-4-propylbenzene are summarized in the table below. These values are based on established spectroscopic principles and empirical data.

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
Aromatic Ring	C-H Stretching	3100 - 3000	Medium to Weak
C=C Stretching (in-ring)	1600 - 1585	Medium
C=C Stretching (in-ring)	1500 - 1400	Medium
C-H Out-of-Plane Bending (para-substituted)	850 - 800	Strong
Overtones/Combination Bands	2000 - 1665	Weak
Propyl Group	C-H Asymmetric & Symmetric Stretching (CH₃, CH₂)	3000 - 2850	Strong
C-H Bending (Scissoring, CH₂)	1470 - 1450	Medium
C-H Bending (Rocking, CH₃)	1370 - 1350	Medium
Carbon-Halogen	C-Br Stretching	< 700	Medium to Strong

Table 1: Summary of characteristic infrared absorption frequencies for 1-bromo-4-propylbenzene.

Experimental Protocols

Methodology for Acquiring Infrared Spectra:

A standard protocol for obtaining the IR spectrum of a liquid sample like 1-bromo-4-propylbenzene involves using a Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A small drop of neat 1-bromo-4-propylbenzene is placed between two polished salt plates (typically NaCl or KBr) to create a thin liquid film.

• Instrument Setup: The FTIR spectrometer is purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide. A background spectrum of the clean, empty sample holder is recorded.

• Data Acquisition: The prepared sample is placed in the spectrometer's sample compartment, and the infrared spectrum is recorded. Typically, multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final spectrum of transmittance or absorbance versus wavenumber (cm⁻¹). The background spectrum is automatically subtracted from the sample spectrum.

Visualization of Structure-Spectra Correlations

The logical flow from the molecular structure of 1-bromo-4-propylbenzene to its expected IR spectral features is illustrated in the following diagram.

Functional group to IR signal correlation.

Detailed Interpretation of Spectral Regions

• C-H Stretching Region (3100-2850 cm⁻¹): A key diagnostic area is the distinction between aromatic and aliphatic C-H stretches. The aromatic C-H stretching vibrations appear at wavenumbers just above 3000 cm⁻¹ (typically around 3030 cm⁻¹).[1][2][3] In contrast, the C-H stretching vibrations of the propyl group's CH₃ and CH₂ moieties are observed just below 3000 cm⁻¹, in the range of 2850-3000 cm⁻¹.[4][5][6]

• Aromatic Region (1600-1400 cm⁻¹): The stretching of the carbon-carbon double bonds within the benzene ring gives rise to characteristic absorptions. Two distinct bands are typically observed, one near 1600 cm⁻¹ and another around 1500 cm⁻¹.[1][2][3][4][7]

• Fingerprint Region (< 1400 cm⁻¹): This region contains a wealth of information, though it can be complex.

  • Aliphatic C-H Bending: The bending vibrations of the propyl group are found here, with CH₂ scissoring at approximately 1470-1450 cm⁻¹ and methyl rocking around 1370-1350 cm⁻¹.[4][8][9]

  • Aromatic C-H Out-of-Plane (OOP) Bending: The substitution pattern on the benzene ring strongly influences the position of these strong absorption bands.[7][10] For a 1,4-disubstituted (para) benzene ring, a strong band is expected in the 800-850 cm⁻¹ range.[10]

  • C-Br Stretch: The carbon-bromine stretching vibration is expected to appear at lower frequencies, typically below 700 cm⁻¹.[11]

By correlating the observed peaks in an experimental spectrum with the data and relationships outlined in this guide, researchers can confidently identify and characterize 1-bromo-4-propylbenzene.

References

• 1. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. IR Absorption Table [webspectra.chem.ucla.edu]
• 6. uanlch.vscht.cz [uanlch.vscht.cz]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Chemistry: Infrared spectra of aromatic rings [openchemistryhelp.blogspot.com]
• 11. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of 1-Bromo-4-propylbenzene

For Immediate Release

An in-depth analysis of the mass spectrometry fragmentation pattern of 1-bromo-4-propylbenzene is presented, offering critical insights for researchers, scientists, and professionals in drug development. This guide provides a detailed examination of the molecule's behavior under electron ionization, complete with quantitative data, experimental protocols, and a visual representation of the fragmentation pathway.

The structural elucidation of chemical compounds is a cornerstone of modern scientific research and development. Among the array of analytical techniques available, mass spectrometry stands out for its sensitivity and its ability to provide detailed information about a molecule's structure and fragmentation pathways. This technical guide delves into the electron ionization mass spectrometry (EI-MS) of 1-bromo-4-propylbenzene, a compound of interest in various chemical syntheses.

Data Presentation: Quantitative Fragmentation Analysis

The mass spectrum of 1-bromo-4-propylbenzene is characterized by a series of distinct fragments that provide a veritable fingerprint of the molecule. The presence of a bromine atom is readily identified by the characteristic isotopic pattern of the molecular ion peak. Bromine has two stable isotopes, 79Br and 81Br, which are in approximately a 1:1 ratio of natural abundance.[1] This results in two molecular ion peaks of nearly equal intensity at m/z 198 and 200.[2][3][4]

The fragmentation of 1-bromo-4-propylbenzene under electron ionization is dominated by cleavages at the propyl side chain and the loss of the bromine atom. The base peak, representing the most abundant fragment ion, is observed at m/z 169 and 171.[3] This corresponds to the loss of an ethyl group (C₂H₅) from the molecular ion, a process known as benzylic cleavage.

A summary of the principal fragment ions, their relative abundances, and their proposed structures is presented in the table below:

m/z (mass-to-charge ratio)	Relative Abundance (%)	Proposed Fragment Ion
198/200	Moderate	[C₉H₁₁Br]⁺• (Molecular Ion)
169/171	100 (Base Peak)	[C₇H₆Br]⁺
119	Moderate	[C₉H₁₁]⁺
91	High	[C₇H₇]⁺ (Tropylium ion)
43	Moderate	[C₃H₇]⁺ (Propyl cation)

Visualizing the Fragmentation Pathway

To elucidate the relationships between the precursor ion and its various fragments, a fragmentation pathway diagram has been generated. This visualization provides a clear and logical representation of the bond cleavages that occur upon electron ionization.

Caption: Fragmentation pathway of 1-bromo-4-propylbenzene under electron ionization.

Experimental Protocols: A Guide to Analysis

The acquisition of the mass spectrum of 1-bromo-4-propylbenzene is typically performed using an electron ionization mass spectrometer. The following provides a generalized methodology for this analysis.

Instrumentation: A high-resolution mass spectrometer equipped with an electron ionization source is utilized.

Sample Introduction: 1-Bromo-4-propylbenzene, being a liquid at room temperature, is introduced into the ion source via a direct insertion probe or through a gas chromatograph (GC) for separation from any impurities. The sample is vaporized in the heated inlet system.

Ionization: In the ion source, the gaseous molecules are bombarded with a beam of electrons, typically with an energy of 70 electron volts (eV).[2] This high energy is sufficient to cause the ejection of an electron from the molecule, resulting in the formation of a positively charged molecular ion ([M]⁺•).[5]

Fragmentation: The molecular ions, being energetically unstable, undergo fragmentation to produce a series of smaller, positively charged ions and neutral radicals.[6] The pattern of fragmentation is dependent on the structure of the molecule and the stability of the resulting fragments.

Mass Analysis: The positively charged ions are accelerated out of the ion source and into the mass analyzer. The analyzer, which can be a quadrupole, time-of-flight (TOF), or magnetic sector instrument, separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected by an electron multiplier or a similar detector, which generates a signal proportional to the number of ions striking it. This signal is then processed to generate the mass spectrum, a plot of relative ion abundance versus m/z.

This comprehensive overview of the mass spectrometry fragmentation of 1-bromo-4-propylbenzene serves as a valuable resource for scientists and researchers. The detailed data, experimental protocols, and visual representation of the fragmentation pathway provide the necessary tools for the identification and structural characterization of this and similar aromatic compounds.

References

• 1. savemyexams.com [savemyexams.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromo-4-propylbenzene | C9H11Br | CID 136374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Bromo-4-propylbenzene [webbook.nist.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Synthesis of 1-Bromo-4-propylbenzene from Propylbenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-bromo-4-propylbenzene from propylbenzene (B89791) via electrophilic aromatic substitution. The document details the underlying chemical principles, a step-by-step experimental protocol, and relevant quantitative data.

Introduction

1-Bromo-4-propylbenzene is a valuable intermediate in organic synthesis, frequently utilized in the development of pharmaceuticals and other specialty chemicals. Its synthesis from propylbenzene is a classic example of an electrophilic aromatic substitution reaction, a fundamental transformation in organic chemistry. This guide will focus on the direct bromination of propylbenzene using bromine and a Lewis acid catalyst, which selectively yields the desired para-substituted product.

Reaction Mechanism and Regioselectivity

The synthesis of 1-bromo-4-propylbenzene from propylbenzene proceeds via an electrophilic aromatic substitution (EAS) mechanism. In this reaction, a bromine atom is introduced onto the aromatic ring. The key steps of the mechanism are:

• Generation of the Electrophile: The Lewis acid catalyst, typically iron(III) bromide (FeBr₃), polarizes the bromine molecule (Br₂), creating a more potent electrophile, a bromonium ion (Br⁺) or a highly polarized bromine-catalyst complex. Iron metal can also be used as a catalyst, as it reacts with bromine to form FeBr₃ in situ.[1]

• Electrophilic Attack: The π-electron system of the propylbenzene ring acts as a nucleophile, attacking the electrophilic bromine species. This attack forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation and Aromatization: A weak base, such as the FeBr₄⁻ formed in the initial step, removes a proton from the carbon atom bearing the bromine, restoring the aromaticity of the ring and yielding the brominated product.

The propyl group is an ortho-, para-directing and activating substituent on the benzene (B151609) ring. This means it increases the rate of electrophilic substitution compared to benzene and directs the incoming electrophile to the positions ortho (C2 and C6) and para (C4) to itself. The para-isomer, 1-bromo-4-propylbenzene, is generally the major product due to steric hindrance from the propyl group, which disfavors substitution at the adjacent ortho positions.[2]

Quantitative Data

The bromination of propylbenzene yields a mixture of ortho and para isomers. The following table summarizes the key quantitative data for this reaction.

Parameter	Value	Reference
Major Product	1-Bromo-4-propylbenzene	[2]
Minor Product	1-Bromo-2-propylbenzene (B2752785)	[3]
Isomer Ratio (ortho:para)	31:69	[3]
Typical Overall Yield	70-80% (estimated)	General knowledge of similar reactions

Experimental Protocol

This protocol describes a laboratory-scale synthesis of 1-bromo-4-propylbenzene from propylbenzene.

Materials:

• Propylbenzene

• Bromine (Br₂)

• Iron filings (Fe) or anhydrous Iron(III) bromide (FeBr₃)

• Dichloromethane (CH₂Cl₂) or other suitable inert solvent

• 10% aqueous sodium bisulfite (NaHSO₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser

• Heating mantle or oil bath

• Ice bath

• Separatory funnel

• Apparatus for simple or fractional distillation

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a dry round-bottom flask, place propylbenzene and a catalytic amount of iron filings or anhydrous iron(III) bromide. Add a suitable inert solvent such as dichloromethane. Equip the flask with a dropping funnel containing bromine and a reflux condenser.

• Bromination: Cool the reaction mixture in an ice bath. Add the bromine dropwise from the dropping funnel with vigorous stirring over a period of 30-60 minutes. The reaction is exothermic, and the temperature should be maintained below 10 °C during the addition. Hydrogen bromide (HBr) gas will be evolved during the reaction, which should be vented to a fume hood or passed through a gas trap.

• Reaction Completion: After the addition of bromine is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours, or until the red color of bromine has disappeared. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by slowly adding water to the reaction mixture.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 10% aqueous sodium bisulfite solution (to remove any unreacted bromine), saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

• Purification: The resulting crude product is a mixture of 1-bromo-2-propylbenzene and 1-bromo-4-propylbenzene. These isomers can be separated by fractional distillation under reduced pressure due to their different boiling points. The para-isomer, having a higher boiling point and greater symmetry, may also be purified by recrystallization from a suitable solvent at low temperature.

Visualizations

Signaling Pathway: Electrophilic Aromatic Bromination

Caption: Mechanism of electrophilic aromatic bromination of propylbenzene.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1-bromo-4-propylbenzene.

Conclusion

The synthesis of 1-bromo-4-propylbenzene from propylbenzene via electrophilic aromatic bromination is a robust and well-understood reaction. By carefully controlling the reaction conditions, a good yield of the desired para-isomer can be obtained. This technical guide provides the necessary information for researchers and professionals to successfully perform this synthesis and understand the underlying chemical principles.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. youtube.com [youtube.com]
• 3. quora.com [quora.com]

Electrophilic Bromination of n-Propylbenzene: A Technical Guide to Regioselectivity

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the electrophilic aromatic bromination of n-propylbenzene, with a core focus on the principles governing its regioselectivity. This reaction is a fundamental example of electrophilic aromatic substitution (EAS), a cornerstone of organic synthesis for functionalizing aromatic rings. Understanding the directing effects of alkyl substituents and the factors that influence isomer distribution is critical for the strategic design of synthetic routes in pharmaceutical and materials science.

The Mechanism of Electrophilic Aromatic Bromination

Electrophilic aromatic substitution reactions on benzene (B151609) rings are typically sluggish due to the inherent stability of the aromatic system and require a potent electrophile. In the case of bromination, molecular bromine (Br₂) is not sufficiently electrophilic to react with n-propylbenzene directly. Therefore, a Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or aluminum bromide (AlBr₃), is required.[1][2]

The reaction proceeds via a well-established two-step mechanism:[3]

• Generation of the Electrophile: The Lewis acid catalyst polarizes the bromine molecule, creating a highly electrophilic bromine species that behaves like a bromonium ion (Br⁺).[2][3]

• Electrophilic Attack and Formation of the Sigma Complex: The π-electron system of the n-propylbenzene ring acts as a nucleophile, attacking the electrophilic bromine. This attack disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[3]

• Deprotonation and Restoration of Aromaticity: A weak base, such as the FeBr₄⁻ complex formed in the first step, removes a proton from the carbon atom bearing the new bromine substituent. This restores the aromatic π-system and yields the final brominated product, regenerating the Lewis acid catalyst.[4]

Caption: General mechanism of electrophilic bromination. (Max Width: 760px)

Regioselectivity: The Role of the n-Propyl Group

The n-propyl substituent on the benzene ring governs the position of the incoming electrophile. Alkyl groups are classified as activating, ortho-, para-directors.[5] This directing effect is the result of a combination of electronic and steric factors.

Electronic Effects

The n-propyl group is an electron-donating group (EDG) through an inductive effect. It pushes electron density into the aromatic ring, making the ring more nucleophilic and thus more reactive towards electrophiles than benzene itself.

This electron donation preferentially stabilizes the carbocation intermediates formed during attack at the ortho and para positions. As shown in the diagram below, the resonance structures for ortho and para attack include a tertiary carbocation where the positive charge is adjacent to the n-propyl group. This structure is particularly stable due to the inductive effect of the alkyl group. In contrast, the intermediate for meta attack does not have such a stabilized resonance contributor, making the meta pathway energetically less favorable.[5]

Caption: Logical relationship of factors in regioselectivity. (Max Width: 760px)

Steric Effects

While electronic effects favor both ortho and para positions, steric hindrance plays a crucial role in the final product ratio. The n-propyl group, although not as bulky as a tert-butyl group, still presents a degree of steric hindrance that can impede the approach of the electrophile to the adjacent ortho positions. The para position, being remote from the alkyl group, is sterically unhindered. Consequently, electrophilic attack at the para position is generally favored over the ortho position.[5]

Quantitative Analysis of Product Distribution

The interplay between electronic and steric effects results in a product mixture where the para isomer predominates, the ortho isomer is the secondary product, and the meta isomer is formed in only trace amounts. For the direct bromination of n-propylbenzene, the observed product ratio clearly reflects the preference for the sterically less hindered para position.

Reactant	Bromination Product	Isomer Distribution (%)	Reference
n-Propylbenzene	o-Bromopropylbenzene	31	[1]
p-Bromopropylbenzene	69	[1]
m-Bromopropylbenzene	~0

Experimental Protocols

The following is a representative protocol for the electrophilic bromination of an alkylbenzene, which can be adapted for n-propylbenzene. Caution should be exercised as bromine is a hazardous and corrosive substance. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Objective: To synthesize a mixture of ortho- and para-bromopropylbenzene via electrophilic aromatic substitution.

Materials:

• n-Propylbenzene

• Liquid Bromine (Br₂)

• Iron filings or Iron(III) bromide (FeBr₃) powder

• Dichloromethane (CH₂Cl₂) or other suitable inert solvent

• 10% Sodium hydroxide (B78521) (NaOH) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a gas trap (e.g., connected to a beaker with sodium thiosulfate (B1220275) solution to neutralize HBr gas)

• Heating mantle or water bath

• Separatory funnel

• Rotary evaporator

Caption: Workflow for electrophilic bromination of n-propylbenzene. (Max Width: 760px)

Detailed Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, combine n-propylbenzene (1.0 eq) and a catalytic amount of iron(III) bromide (approx. 0.05 eq). If using iron filings, add them first and then add a small amount of bromine to generate the FeBr₃ catalyst in situ. Add an inert solvent like dichloromethane. Equip the flask with a dropping funnel containing liquid bromine (1.0-1.1 eq) and a reflux condenser.

• Bromination: Cool the flask in an ice bath. Begin stirring and add the bromine dropwise from the dropping funnel. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reaction temperature. Hydrogen bromide (HBr) gas will evolve and should be directed to a gas trap. After the addition is complete, allow the mixture to stir at room temperature until the reaction is complete (this can be monitored by TLC or GC).

• Work-up: Once the reaction is complete, carefully quench the reaction by pouring the mixture into a beaker containing cold water and a 10% sodium hydroxide solution to neutralize the HBr and react with any unreacted bromine.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like magnesium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification and Analysis: The resulting crude product is a mixture of isomers. This mixture can be purified by fractional distillation under reduced pressure. The final product ratio can be determined using gas chromatography (GC) or ¹H NMR spectroscopy.

Conclusion

The electrophilic bromination of n-propylbenzene is a classic and instructive example of how substituent effects dictate the outcome of reactions on aromatic rings. The n-propyl group acts as a weak activator and an ortho-, para-director due to its inductive electron-donating nature. While electronic factors activate both the ortho and para positions for attack, steric hindrance from the n-propyl group leads to a preferential formation of the para-bromopropylbenzene isomer, with a typical ortho/para ratio of approximately 31:69. A thorough understanding of these competing effects is essential for medicinal and process chemists aiming to control regioselectivity in the synthesis of complex aromatic molecules.

References

• 1. quora.com [quora.com]
• 2. lhsciencemansa.org [lhsciencemansa.org]
• 3. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]

A Technical Guide to the Reactivity of the Carbon-Bromine Bond in 1-Bromo-4-propylbenzene

Abstract: 1-Bromo-4-propylbenzene is a versatile aromatic compound widely utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its synthetic utility is primarily dictated by the reactivity of the carbon-bromine (C-Br) bond, which serves as a functional handle for a multitude of chemical transformations. This technical guide provides an in-depth analysis of the C-Br bond's reactivity in 1-Bromo-4-propylbenzene, focusing on its role in critical cross-coupling reactions, Grignard reagent formation, and its fundamental bond characteristics. Detailed experimental protocols and quantitative data are presented to offer a practical resource for laboratory applications.

Core Concepts: The Nature of the Aryl C-Br Bond

The carbon-bromine bond in an aryl halide like 1-Bromo-4-propylbenzene has a distinct reactivity profile compared to its alkyl halide counterparts.[3] This difference is rooted in the hybridization of the carbon atom and the electronic interactions with the aromatic ring. The C-Br bond is a key site for reactions that form new carbon-carbon and carbon-heteroatom bonds, primarily through metal-catalyzed cross-coupling reactions.[3]

Bond Dissociation Energy (BDE)

The energy required to cleave the C-Br bond homolytically is a fundamental measure of its strength and a key indicator of its reactivity, particularly in reactions involving oxidative addition steps in catalytic cycles.[3] The average BDE for a C-Br bond in aryl systems is significantly weaker than a C-Cl bond, making aryl bromides more reactive in many catalytic processes.[3] However, it is stronger than the C-I bond, offering a good balance between reactivity and stability for controlled chemical synthesis.[3]

Bond Type	Average Bond Dissociation Energy (kJ/mol)
C-Br in Aryl Halides	~335
C-Cl in Aryl Halides	~397
C-I in Aryl Halides	~272
Data sourced from reference[3]

Electronic Influence of the Propyl Group

The propyl group at the para-position is a weakly electron-donating group through induction. This can subtly influence the electron density at the ipso-carbon, potentially affecting the rates of reactions such as oxidative addition in palladium-catalyzed cycles.

Physicochemical Properties

The physical properties of 1-Bromo-4-propylbenzene are essential for its handling, storage, and use in reactions.

Property	Value
Molecular Formula	C₉H₁₁Br[4][5]
Molecular Weight	199.09 g/mol [4][5]
Appearance	Clear colorless to slightly yellow liquid[2][6]
Boiling Point	225 °C (at 760 mmHg)[5]
Density	1.286 g/mL (at 25 °C)[5]
Solubility	Insoluble in water; soluble in common organic solvents.[2][5]
Storage	Store in a cool, dry place at ambient temperatures.[2][5]

Key Transformations of the C-Br Bond

The C-Br bond in 1-Bromo-4-propylbenzene is a gateway to a vast array of molecular structures, primarily through palladium-catalyzed cross-coupling reactions and the formation of organometallic reagents.

Caption: Key reaction pathways for 1-Bromo-4-propylbenzene.

Palladium-Catalyzed Cross-Coupling Reactions

Aryl bromides are excellent substrates for palladium-catalyzed reactions.[3] For substrates containing sulfur, like the analogous 1-Bromo-4-propylsulfanylbenzene, the use of bulky, electron-rich phosphine (B1218219) ligands is often recommended to prevent catalyst deactivation.[7][8] This principle is a good starting point for optimizing reactions with 1-Bromo-4-propylbenzene.

Caption: General experimental workflow for cross-coupling reactions.[8]

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds by coupling the aryl bromide with an organoboron compound, such as an arylboronic acid.[8][9]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.[9]

Experimental Protocol: Suzuki-Miyaura Coupling This protocol describes a typical coupling of 1-Bromo-4-propylbenzene with an arylboronic acid.[7][10]

Step	Procedure
1. Reaction Setup	To a flame-dried Schlenk flask, add 1-Bromo-4-propylbenzene (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (B84403) (K₃PO₄, 2.0 mmol).[7]
2. Catalyst Addition	In a glovebox or under an inert atmosphere, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and a phosphine ligand (e.g., XPhos, 4 mol%).[10]
3. Solvent Addition	Add anhydrous, degassed solvent (e.g., a mixture of toluene (B28343) and water).[10]
4. Inert Atmosphere	Seal the flask and purge with nitrogen or argon for 10-15 minutes.[7]
5. Reaction	Heat the mixture to 100 °C with vigorous stirring. Monitor progress by TLC or GC-MS. The reaction is typically complete in 12-24 hours.[7][10]
6. Workup	Cool to room temperature, dilute with ethyl acetate (B1210297) and water, and separate the layers. Extract the aqueous layer with ethyl acetate.[7]
7. Purification	Combine organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.[10]

B. Heck Reaction

The Mizoroki-Heck reaction facilitates C-C bond formation between 1-Bromo-4-propylbenzene and an alkene, yielding a substituted alkene.[11][12] This reaction is a cornerstone of modern synthesis and was recognized with the 2010 Nobel Prize in Chemistry.[13]

Caption: Generalized catalytic cycle for the Heck reaction.[13]

Experimental Protocol: Heck Reaction This protocol is based on established methods for the Heck reaction of aryl bromides.[11]

Step	Procedure
1. Reaction Setup	To a dry, oven-baked flask with a condenser, add 1-Bromo-4-propylbenzene (1.0 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.02 equiv.), and a ligand (e.g., tri(o-tolyl)phosphine, 0.04 equiv.).[11]
2. Inert Atmosphere	Seal the flask and purge with nitrogen or argon for 10-15 minutes.[11]
3. Reagent Addition	Under inert gas, add an anhydrous solvent (e.g., DMF), followed by the alkene (e.g., n-butyl acrylate, 1.2 equiv.) and a base (e.g., triethylamine, 1.5 equiv.).[11]
4. Reaction	Heat the mixture to 100-120 °C with vigorous stirring. Monitor progress by TLC or GC-MS (typically 8-24 hours).[11]
5. Workup & Purification	After completion, cool the mixture, perform an aqueous workup, extract with an organic solvent, dry, and concentrate. Purify the residue via column chromatography.

C. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds, reacting 1-Bromo-4-propylbenzene with a primary or secondary amine.[14][15] This reaction has become a cornerstone of modern organic synthesis due to its broad substrate scope.[14][15]

Caption: Generalized catalytic cycle for Buchwald-Hartwig amination.[14]

Experimental Protocol: Buchwald-Hartwig Amination This protocol outlines a general procedure for the amination of 1-Bromo-4-propylbenzene.[10][14]

Step	Procedure
1. Reaction Setup	To an oven-dried Schlenk tube under argon, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), ligand (e.g., XPhos, 4 mol%), and a strong base (e.g., sodium tert-butoxide, 1.4 equiv.).[14]
2. Reagent Addition	Add 1-Bromo-4-propylbenzene (1.0 equiv.), the amine (1.2 equiv.), and anhydrous solvent (e.g., toluene) via syringe.[10][14]
3. Reaction	Seal the vessel and heat the mixture to 100 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS (typically 12-24 hours).[10][14]
4. Workup	Cool the reaction to room temperature and quench with saturated aqueous ammonium (B1175870) chloride. Extract the product with an organic solvent like ethyl acetate.[10]
5. Purification	Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash chromatography.[10]

Grignard Reagent Formation

The C-Br bond in 1-Bromo-4-propylbenzene can be converted into a potent carbon nucleophile by reacting it with magnesium metal to form a Grignard reagent.[3] This classic organometallic reaction transforms the electrophilic aryl bromide into a strong base and nucleophile, capable of reacting with a wide variety of electrophiles like aldehydes, ketones, and CO₂.[3][16]

Caption: Workflow for Grignard reagent formation and reaction.

Experimental Protocol: Grignard Reagent Formation This protocol requires strictly anhydrous conditions as Grignard reagents react readily with water.[16][17]

Step	Procedure
1. Setup	Place magnesium turnings (1.2 equiv.) in a flame-dried, three-necked flask fitted with a reflux condenser and a dropping funnel, under a nitrogen or argon atmosphere.[18]
2. Initiation	Add a small amount of anhydrous diethyl ether or THF to cover the magnesium. Add a small portion of a solution of 1-Bromo-4-propylbenzene (1.0 equiv.) in anhydrous ether to the flask. Initiation is indicated by bubbling and a cloudy grey solution. A crystal of iodine can be used as an activator.[18][19]
3. Addition	Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.[18]
4. Completion	After addition is complete, stir the mixture at room temperature for an additional 1-2 hours until most of the magnesium is consumed. The resulting grey-black solution is the Grignard reagent and should be used immediately.[18]
5. Reaction	Cool the Grignard reagent in an ice bath and slowly add a solution of the desired electrophile (e.g., an aldehyde or ketone) in anhydrous ether.
6. Workup	After the reaction is complete, quench by slowly adding saturated aqueous ammonium chloride or dilute acid. Extract with ether, dry the organic layer, and purify.

Conclusion

The carbon-bromine bond in 1-Bromo-4-propylbenzene is a robust and highly versatile functional group that enables a wide range of synthetic transformations. Its reactivity in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination, provides reliable and efficient pathways for the construction of complex molecular architectures involving new C-C and C-N bonds. Furthermore, its conversion to a Grignard reagent opens up classical avenues of organometallic chemistry for C-C bond formation with various electrophiles. This combination of modern and classical reactivity profiles solidifies the position of 1-Bromo-4-propylbenzene as an indispensable building block for professionals in chemical research and drug development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [wap.guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Bromo-4-propylbenzene [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]
• 6. 1-Bromo-4-propylbenzene | 588-93-2 [amp.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Heck reaction - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. web.mnstate.edu [web.mnstate.edu]
• 17. chemguide.co.uk [chemguide.co.uk]
• 18. benchchem.com [benchchem.com]
• 19. Grignard reagent - Wikipedia [en.wikipedia.org]

Electronic effects of the propyl group on the benzene ring

An In-depth Technical Guide on the Electronic Effects of the Propyl Group on the Benzene (B151609) Ring

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electronic effects of the n-propyl group on the benzene ring. Understanding these effects is crucial for predicting reaction outcomes, designing novel molecules, and developing structure-activity relationships in medicinal chemistry. This document details the quantitative electronic parameters of the propyl group, outlines relevant experimental protocols for their determination, and visually represents the underlying chemical principles.

Introduction: The Role of Alkyl Substituents

Alkyl groups are fundamental substituents in organic chemistry that influence the reactivity and regioselectivity of aromatic systems. The propyl group, existing as either the linear n-propyl or the branched iso-propyl isomer, modulates the electron density of the benzene ring through a combination of inductive and hyperconjugative effects. These perturbations, though subtle, have significant consequences for electrophilic aromatic substitution (EAS) reactions, impacting reaction rates and the orientation of incoming electrophiles.

The primary electronic effects of the propyl group are:

• Inductive Effect (+I): As alkyl groups are generally considered more electron-releasing than hydrogen, the propyl group donates electron density to the benzene ring through the sigma (σ) bond framework. This effect is distance-dependent and weakens with an increasing number of bonds from the substituent.

• Hyperconjugation: This involves the delocalization of electrons from the C-H σ-bonds of the alkyl group into the π-system of the benzene ring. This resonance-like effect also increases the electron density of the ring, particularly at the ortho and para positions.

These electron-donating properties make the benzene ring more nucleophilic and thus more reactive towards electrophiles compared to unsubstituted benzene. Consequently, the propyl group is classified as an activating and ortho-, para-directing group in electrophilic aromatic substitution reactions.

Quantitative Analysis of Electronic Effects

The electronic influence of the propyl group can be quantified using linear free-energy relationship (LFER) parameters, such as Hammett and Taft constants. These constants provide a numerical basis for comparing the electronic effects of different substituents.

Hammett Substituent Constants

Hammett constants (σ) are derived from the ionization of substituted benzoic acids in water and quantify the total electronic effect of a substituent (inductive and resonance). An electron-donating group will have a negative σ value. The constants are position-dependent, with σm representing the effect from the meta position (primarily inductive) and σp from the para position (inductive and resonance).

Table 1: Hammett Substituent Constants for Propyl and Related Alkyl Groups

Substituent	σm	σp	σ+ (for EAS)
-CH3 (Methyl)	-0.07	-0.17	-0.31
-CH2CH3 (Ethyl)	-0.07	-0.15	-0.29
-CH(CH3)2 (iso-Propyl)	-0.08	-0.15	-0.28
-CH2CH2CH3 (n-Propyl)	-0.07 (estimated)	-0.15 (estimated)	-0.28 (estimated)
-C(CH3)3 (tert-Butyl)	-0.10	-0.20	-0.26

Note: Explicit Hammett constants for the n-propyl group are not widely tabulated, but are estimated to be very similar to the ethyl and iso-propyl groups based on established trends for alkyl substituents.

Taft Polar and Steric Parameters

The Taft equation separates the electronic (polar) and steric effects of a substituent. The polar substituent constant, σ, is a measure of the inductive effect. For the n-propyl group, the Taft σ constant is -0.115 . This negative value confirms its electron-donating inductive nature.

Impact on Reactivity and Regioselectivity

The electron-donating nature of the propyl group enhances the rate of electrophilic aromatic substitution and directs incoming electrophiles to the ortho and para positions.

Relative Rates of Electrophilic Aromatic Substitution

Propylbenzene (B89791) is more reactive towards electrophiles than benzene. The relative rates of nitration, a common EAS reaction, demonstrate this activating effect.

Table 2: Relative Rates and Product Isomer Distribution for the Nitration of Alkylbenzenes

Alkylbenzene	Relative Rate (vs. Benzene = 1)	ortho- (%)	meta- (%)	para- (%)
Benzene	1	-	-	-
Toluene	24	58.5	4.5	37
Ethylbenzene	25	45	5	50
iso-Propylbenzene	22	30	8	62
tert-Butylbenzene	15.7	16	8	75

The data indicates that while the propyl group (represented by ethyl and isopropyl) is strongly activating, steric hindrance from bulkier alkyl groups can decrease the overall reaction rate and reduce the proportion of the ortho isomer.

Experimental Protocols

Determination of Hammett Constants via Benzoic Acid Ionization

Objective: To experimentally determine the Hammett constant (σ) for a substituent.

Principle: The Hammett equation is defined by the ionization of substituted benzoic acids in water at 25°C. The substituent constant, σ, is calculated from the acid dissociation constants (Ka) of the substituted (KX) and unsubstituted (KH) benzoic acids.

Equation: σ = log(KX / KH) = pKa(H) - pKa(X)

Methodology:

• Synthesis of Substituted Benzoic Acid: Synthesize the desired meta- or para-propylbenzoic acid.

• Purity Confirmation: Purify the synthesized acid by recrystallization and confirm its purity using melting point determination and spectroscopic methods (NMR, IR).

• Potentiometric Titration:

  • Prepare a standard aqueous solution of the purified propylbenzoic acid of known concentration.

  • Titrate the acid solution with a standardized solution of a strong base (e.g., NaOH) at a constant temperature of 25°C.

  • Monitor the pH of the solution throughout the titration using a calibrated pH meter.

• Data Analysis:

  • Plot the pH versus the volume of base added.

  • Determine the equivalence point of the titration.

  • The pH at the half-equivalence point is equal to the pKa of the acid.

• Calculation of σ:

  • Perform the same titration for unsubstituted benzoic acid to determine its pKa under the same conditions.

  • Calculate the Hammett constant using the formula above.

Competitive Nitration of Propylbenzene and Benzene

Objective: To determine the relative reactivity of propylbenzene compared to benzene in an electrophilic aromatic substitution reaction.

Principle: When two aromatic compounds are reacted with a limited amount of an electrophile, the ratio of the products formed reflects the relative rates of reaction of the starting materials.

Methodology:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, combine equimolar amounts of propylbenzene and benzene in a suitable solvent (e.g., glacial acetic acid).

• Preparation of Nitrating Agent:

  • In a separate flask, also cooled in an ice bath, slowly add a limiting amount of concentrated nitric acid to concentrated sulfuric acid. A typical ratio is 1:1 v/v. The amount of nitric acid should be substoichiometric with respect to the total moles of aromatic compounds.

• Reaction:

  • Slowly add the cold nitrating mixture dropwise to the stirred solution of the aromatic compounds, maintaining the temperature between 0-10°C.

• Work-up:

  • After the addition is complete, allow the reaction to stir for a specified time (e.g., 30 minutes).

  • Quench the reaction by pouring the mixture over crushed ice.

  • Extract the organic products with a suitable solvent (e.g., dichloromethane).

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO4) and remove the solvent under reduced pressure.

• Product Analysis:

  • Analyze the product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

  • Identify and quantify the amounts of nitrobenzene (B124822) and the isomers of nitropropylbenzene.

  • The ratio of the total amount of nitrated propylbenzene to nitrated benzene gives the relative rate of reaction.

Visualizations of Concepts and Workflows

Diagram of Electronic Effects

Caption: .

Experimental Workflow for Hammett Constant Determination

Caption: Workflow for determining Hammett constants.

Logical Flow for Predicting EAS Regioselectivity

Caption: Decision flow for EAS on propylbenzene.

Conclusion

The n-propyl group is a weakly activating, ortho-, para-directing substituent on the benzene ring. Its electronic influence is a synergistic combination of a +I inductive effect and hyperconjugation, which together increase the ring's electron density and nucleophilicity. Quantitative parameters such as Hammett and Taft constants confirm its electron-donating nature. This understanding is critical for professionals in drug development and chemical synthesis, as it allows for the rational design of synthetic routes and the prediction of the electronic properties of substituted aromatic compounds. The experimental protocols provided herein offer a basis for the empirical validation of these effects in a laboratory setting.

An In-depth Technical Guide to the Health and Safety of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for 1-Bromo-4-propylbenzene (CAS No. 588-93-2). The information is compiled from various safety data sheets and chemical databases to ensure a thorough understanding of its properties and potential hazards. This document is intended to be a crucial resource for professionals handling this chemical in research and development settings.

Physicochemical Properties

A clear understanding of the physicochemical properties of 1-Bromo-4-propylbenzene is fundamental for its safe handling and use in experimental procedures. These properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₁Br	[1][2]
Molecular Weight	199.09 g/mol	[1]
Appearance	Clear colorless to slightly yellow liquid	[2][3]
Boiling Point	225 °C (at 760 mmHg)	[1]
Density	1.286 g/mL (at 25 °C)	[1]
Flash Point	96 °C (closed cup)	[1]
Refractive Index	n20/D 1.537	[1]
Water Solubility	Slightly soluble	[2]
Solubility in Organic Solvents	Readily soluble in ethanol, acetone, and ether	[2]

Health and Safety Data

1-Bromo-4-propylbenzene is classified as a hazardous chemical. Below is a summary of its hazard classifications and other relevant safety data.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for communicating hazard information.

Hazard Class	GHS Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment, Chronic Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects

Data sourced from PubChem and various Safety Data Sheets.[4][5]

Toxicological Information

Experimental Protocols

The following sections describe the methodologies for key experiments to determine the health and safety profile of a chemical like 1-Bromo-4-propylbenzene, based on internationally recognized guidelines.

Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method uses reconstructed human epidermis to assess the skin irritation potential of a substance.

• Principle: The test chemical is applied topically to a three-dimensional human epidermis model. The endpoint measured is cell viability, typically using the MTT assay. A reduction in cell viability below a certain threshold indicates skin irritation.

• Methodology:

  • Reconstructed human epidermis tissue is equilibrated in a culture medium.

  • The test substance is applied to the surface of the tissue.

  • After a defined exposure period, the tissue is rinsed to remove the test substance.

  • The tissue is incubated for a post-exposure period.

  • Cell viability is determined by the enzymatic conversion of MTT to formazan, which is then extracted and quantified spectrophotometrically.

  • A substance is identified as a skin irritant if the tissue viability is reduced below 50% of the negative control.

Eye Irritation Testing (based on OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or damage.

• Principle: A single dose of the test substance is applied to the eye of an experimental animal, with the untreated eye serving as a control. The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific intervals.

• Methodology:

  • A small amount of the test substance is instilled into the conjunctival sac of one eye of the test animal (typically a rabbit).

  • The eyes are examined at 1, 24, 48, and 72 hours after application.

  • Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored according to a standardized system.

  • The reversibility of the observed effects is also assessed.

Acute Inhalation Toxicity Testing (based on OECD Guideline 403)

This test determines the concentration of a substance in the air that causes mortality in 50% of the test animals (LC50) during a specified exposure period.

• Principle: Animals are exposed to the test substance, administered as a gas, vapor, or aerosol, for a defined period. Mortality and other toxic effects are observed.

• Methodology:

  • Groups of animals are exposed to different concentrations of the test substance in an inhalation chamber for a standard duration (typically 4 hours).

  • A control group is exposed to clean air under the same conditions.

  • The animals are observed for signs of toxicity during and after exposure for a period of at least 14 days.

  • Mortality is recorded, and the LC50 value is calculated using appropriate statistical methods.

Visualizations

Chemical Safety Assessment Workflow

The following diagram illustrates a logical workflow for assessing the health and safety of a chemical substance like 1-Bromo-4-propylbenzene.

Caption: A flowchart of the chemical safety assessment process.

Hazard Communication Flow

This diagram illustrates the flow of hazard information from its generation to the end-user.

Caption: The flow of hazard communication information.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 1-Bromo-4-propylbenzene.

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.[5] Ensure that eyewash stations and safety showers are close to the workstation location.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

  • Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[5]

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents, strong acids, and strong bases.[5]

First Aid Measures

In case of exposure, follow these first aid measures:

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.[5]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention if irritation develops and persists.[5]

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[5]

• Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce vomiting. Get medical attention.[5]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and hydrogen bromide gas.[5]

• Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full protective gear.[5]

Disposal Considerations

Dispose of this chemical in accordance with federal, state, and local regulations. It is considered a hazardous waste.

This guide is intended to provide comprehensive health and safety information on 1-Bromo-4-propylbenzene for trained professionals. It is not a substitute for a thorough understanding of the Safety Data Sheet (SDS) and proper laboratory safety training. Always consult the SDS before handling any chemical.

References

• 1. 1-Bromo-4-propylbenzene 99 588-93-2 [sigmaaldrich.com]
• 2. Page loading... [guidechem.com]
• 3. lookchem.com [lookchem.com]
• 4. 1-Bromo-4-propylbenzene | C9H11Br | CID 136374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]

The Toxicology of Brominated Aromatic Hydrocarbons: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Brominated aromatic hydrocarbons, a class of compounds widely used as flame retardants, are persistent environmental contaminants with significant toxicological implications. This technical guide provides an in-depth overview of the toxicology of major brominated aromatic hydrocarbons, including polybrominated diphenyl ethers (PBDEs), polybrominated biphenyls (PBBs), hexabromocyclododecane (HBCD), and tetrabromobisphenol A (TBBPA). The document summarizes quantitative toxicity data, details key experimental protocols, and visualizes critical signaling pathways to serve as a comprehensive resource for the scientific community.

Introduction

Brominated flame retardants (BFRs) are organobromine compounds added to a wide variety of consumer products, from electronics and furniture to textiles, to reduce their flammability.[1] Due to their additive nature, these compounds can leach into the environment, leading to widespread contamination of air, water, soil, and biota.[2] Their persistence, bioaccumulative potential, and structural similarity to endogenous hormones have raised significant concerns about their adverse effects on human health and wildlife.[3][4] This guide focuses on the toxicology of prominent brominated aromatic hydrocarbons, providing a foundation for further research and risk assessment.

Major Classes and Their Toxicological Profiles

Polybrominated Diphenyl Ethers (PBDEs)

PBDEs are a class of 209 possible congeners, with toxicity varying by the degree and position of bromination. Lower brominated congeners are generally more bioaccumulative and toxic.[3]

Toxicological Effects:

• Neurotoxicity: Developmental exposure to PBDEs has been linked to impaired cognitive function, learning and memory deficits, and altered motor behavior.[5][6][7]

• Endocrine Disruption: PBDEs can interfere with thyroid hormone homeostasis by competitively binding to transport proteins and affecting hormone metabolism.[4][8]

• Reproductive and Developmental Toxicity: Studies have shown that PBDEs can adversely affect reproductive outcomes and fetal development.[8][9]

• Hepatotoxicity: Liver damage is a common finding in animal studies with PBDE exposure.[8]

Polybrominated Biphenyls (PBBs)

PBBs are another class of BFRs that are no longer produced in the United States due to a major contamination incident in Michigan in the 1970s.[3] However, they persist in the environment.

Toxicological Effects:

• Carcinogenicity: PBBs are reasonably anticipated to be human carcinogens based on animal studies.[3]

• Immunotoxicity: PBBs have been shown to suppress the immune system.

• Dermal and Hepatic Effects: Skin disorders and liver damage are prominent effects of PBB exposure.

Hexabromocyclododecane (HBCD)

HBCD is a non-aromatic brominated flame retardant, but it is often discussed alongside aromatic BFRs due to its similar applications and toxicological concerns.

Toxicological Effects:

• Endocrine Disruption: HBCD is a known endocrine disruptor, particularly affecting the thyroid and steroid hormone pathways.[10]

• Reproductive and Developmental Toxicity: HBCD has been shown to cause adverse reproductive outcomes and developmental effects in animal studies.[11][12]

• Neurotoxicity: Evidence suggests that HBCD can be neurotoxic, especially during development.[13]

Tetrabromobisphenol A (TBBPA)

TBBPA is one of the most widely used BFRs globally. It can be used as a reactive flame retardant, where it is chemically bound to the polymer, or as an additive.

Toxicological Effects:

• Endocrine Disruption: TBBPA can interfere with thyroid hormone function and has been shown to have estrogenic and androgenic activity.[14][15]

• Immunotoxicity: In vitro studies suggest that TBBPA can modulate immune responses.

• Neurotoxicity: The neurotoxic potential of TBBPA is an area of active research, with some studies indicating adverse effects.[15][16]

Quantitative Toxicity Data

The following tables summarize key quantitative toxicity data for selected brominated aromatic hydrocarbons.

Table 1: Acute and Subchronic Toxicity of Selected PBDEs

Compound	Species	Exposure Route	Duration	Endpoint	Value	Reference
PentaBDE	Rat	Oral	Single Dose	LD50	>5,000 mg/kg	[17]
BDE-47	Rat	Oral	14 days	NOAEL (Neurotoxicity)	0.8 mg/kg/day	[3]
BDE-99	Mouse	Oral	Single Dose (PND 10)	LOAEL (Neurobehavioral)	0.8 mg/kg	[5]
DecaBDE	Rat	Oral	90 days	NOAEL (Systemic)	80 mg/kg/day	[18]

Table 2: Reproductive and Developmental Toxicity of Selected Brominated Aromatic Hydrocarbons

Compound	Species	Exposure Route	Duration	Endpoint	NOAEL	LOAEL	Reference
HBCD	Rat	Oral	2 Generations	Reproductive Toxicity	10.2 mg/kg/day	-	[12]
HBCD	Rat	Oral	Gestation Days 0-20	Developmental Toxicity	500 mg/kg/day	-	[19]
TBBPA	Mouse	Oral	-	Neurodevelopmental	-	0.2 mg/kg/day	[16]
PBBs	Rat	Oral	-	Developmental Toxicity	-	0.2 mg/kg/day	-

Table 3: Aquatic Toxicity of Selected Brominated Aromatic Hydrocarbons

Compound	Species	Exposure Duration	Endpoint	Value	Reference
TBBPA	Fish (various)	96 hours	LC50	~0.5 mg/L	[18]
BDE-47	Acartia tonsa (copepod)	48 hours	LC50	2.4 mg/L	[18]
BDE-47	Acartia tonsa (copepod)	5 days	LC50	0.013 mg/L	[18]
PentaBDE mixture	Daphnia	48 hours	NOEC	~5 µg/L	[18]

Mechanisms of Toxicity

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Many planar brominated aromatic hydrocarbons, similar to dioxins, can bind to and activate the aryl hydrocarbon receptor (AhR). This ligand-activated transcription factor is a key mediator of toxicity for many halogenated aromatic hydrocarbons.

Canonical Pathway:

• Ligand Binding: The brominated aromatic hydrocarbon enters the cell and binds to the AhR, which is located in the cytoplasm in a complex with heat shock protein 90 (Hsp90) and other co-chaperones.

• Nuclear Translocation: Ligand binding causes a conformational change, leading to the translocation of the AhR-ligand complex into the nucleus.

• Dimerization and DNA Binding: In the nucleus, the AhR dissociates from its chaperone proteins and forms a heterodimer with the AhR nuclear translocator (ARNT).

• Gene Transcription: The AhR-ARNT complex binds to specific DNA sequences known as xenobiotic responsive elements (XREs) in the promoter regions of target genes, initiating their transcription. This leads to the induction of cytochrome P450 enzymes (e.g., CYP1A1, CYP1A2), which can lead to increased metabolic activation of other xenobiotics and oxidative stress.

Caption: Canonical Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Endocrine Disruption

Brominated aromatic hydrocarbons can disrupt the endocrine system through various mechanisms:

• Thyroid Hormone Disruption: As mentioned, PBDEs and their hydroxylated metabolites can competitively bind to thyroid hormone transport proteins like transthyretin (TTR), displacing thyroxine (T4) and potentially leading to reduced circulating thyroid hormone levels.[17]

• Steroid Hormone Disruption: Some BFRs have been shown to possess estrogenic or anti-androgenic activity, interfering with the normal function of sex hormones.

Oxidative Stress

Exposure to brominated aromatic hydrocarbons can induce the production of reactive oxygen species (ROS), leading to oxidative stress. This can damage cellular components like lipids, proteins, and DNA, and contribute to various toxic effects, including apoptosis (programmed cell death).

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the toxicological assessment of brominated aromatic hydrocarbons.

In Vitro Cytotoxicity Assay: MTT Assay

Objective: To assess the cytotoxicity of a brominated aromatic hydrocarbon by measuring the metabolic activity of cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.[20]

Materials:

• Cell line (e.g., HepG2 human hepatoma cells)

• Complete cell culture medium (e.g., Eagle's Minimum Essential Medium with 10% fetal bovine serum)

• 96-well microplates

• Brominated aromatic hydrocarbon stock solution (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline, PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 1 x 10^4 cells/well) and allow them to attach overnight in a humidified incubator at 37°C with 5% CO2.[21]

• Compound Exposure: Prepare serial dilutions of the brominated aromatic hydrocarbon in cell culture medium. Remove the old medium from the wells and add 100 µL of the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a negative control (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and incubate for another 2-4 hours at 37°C, allowing the formazan crystals to form.[22]

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Caption: Workflow for an MTT Cytotoxicity Assay.

Competitive Binding Assay for Thyroid Hormone Transport Protein (Transthyretin)

Objective: To determine the ability of a brominated aromatic hydrocarbon to competitively bind to the thyroid hormone transport protein, transthyretin (TTR).

Principle: This assay measures the displacement of a radiolabeled ligand (e.g., [¹²⁵I]-T4) from TTR by the test compound. The amount of radioactivity bound to TTR is inversely proportional to the binding affinity of the test compound.[23]

Materials:

• Human transthyretin (TTR)

• Radiolabeled thyroxine ([¹²⁵I]-T4)

• Unlabeled thyroxine (T4) for standard curve

• Brominated aromatic hydrocarbon test compound

• Assay buffer (e.g., Tris-HCl buffer with NaCl and EDTA)

• Size-exclusion chromatography columns

• Gamma counter

Procedure:

• Preparation of Reagents: Prepare stock solutions of TTR, [¹²⁵I]-T4, unlabeled T4, and the test compound in the assay buffer.

• Assay Setup: In microcentrifuge tubes, combine the assay buffer, a fixed concentration of TTR, and a fixed concentration of [¹²⁵I]-T4.

• Competition: Add increasing concentrations of either unlabeled T4 (for the standard curve) or the brominated aromatic hydrocarbon test compound to the tubes. Include a control with no competitor (maximum binding) and a control with a large excess of unlabeled T4 (non-specific binding).

• Incubation: Incubate the mixtures for a specified time (e.g., 2 hours) at room temperature to allow the binding to reach equilibrium.

• Separation: Separate the protein-bound [¹²⁵I]-T4 from the free [¹²⁵I]-T4 using size-exclusion chromatography columns. The larger protein-ligand complex will elute first.

• Quantification: Collect the eluate containing the protein-bound fraction and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the percentage of specific binding of [¹²⁵I]-T4 at each competitor concentration. Plot the percentage of specific binding against the log of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value for the test compound.

Caption: Workflow for a TTR Competitive Binding Assay.

Conclusion

Brominated aromatic hydrocarbons represent a significant class of environmental contaminants with a wide range of toxic effects, including neurotoxicity, endocrine disruption, and carcinogenicity. Understanding the mechanisms of their toxicity and having robust experimental protocols are crucial for assessing their risk to human health and the environment. This technical guide provides a foundational overview of the toxicology of these compounds, summarizing key data and methodologies to support ongoing research and drug development efforts aimed at mitigating their adverse effects. Further research is needed to fully characterize the toxicity of all congeners and to understand the implications of complex mixture exposures.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | The marine organism toxicity and regulatory policy of brominated flame retardants: a review [frontiersin.org]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. Polybrominated Diphenyl Ethers (PBDEs): New Pollutants-Old Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neurotoxicity of Brominated Flame Retardants: (In)direct Effects of Parent and Hydroxylated Polybrominated Diphenyl Ethers on the (Developing) Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flame retardants and neurodevelopment: An updated review of epidemiological literature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Developmental Exposure to Polybrominated Diphenyl Ethers and Neurodevelopment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Human toxicity of polybrominated diphenyl ethers (PBDEs) and their derivatives: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DEVELOPMENTAL NEUROTOXICITY OF POLYBROMINATED DIPHENYL ETHER (PBDE) FLAME RETARDANTS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 12. Two-generation reproductive toxicity study of the flame retardant hexabromocyclododecane in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Toxic Effects of Tetrabromobisphenol A: Focus on Endocrine Disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tetrabromobisphenol A (TBBPA): A controversial environmental pollutant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Update of the scientific opinion on tetrabromobisphenol A (TBBPA) and its derivatives in food - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. fnw.ratcatinc.com [fnw.ratcatinc.com]
• 19. Hexabromocyclododecane - Toxicological Risks of Selected Flame-Retardant Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. researchhub.com [researchhub.com]
• 21. tripod.nih.gov [tripod.nih.gov]
• 22. atcc.org [atcc.org]
• 23. researchgate.net [researchgate.net]

Delving into the Solid State: A Technical Guide to the Crystal Structure of 1-Bromo-4-propylbenzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the foundational principles of determining the crystal structure of 1-bromo-4-propylbenzene derivatives. While the crystal structure of the parent 1-bromo-4-propylbenzene is not publicly available in crystallographic databases, this document leverages the determined structure of a closely related compound, 1-(4-bromophenyl)but-3-yn-1-one , to illustrate the key structural features, experimental methodologies, and data interpretation critical to the field. Understanding the three-dimensional arrangement of these molecules in the solid state is paramount for predicting their physicochemical properties, guiding synthetic strategies, and informing drug design and development processes.

The Archetype: Crystal Structure of a 1-(4-bromophenyl) Derivative

The crystal structure of 1-(4-bromophenyl)but-3-yn-1-one serves as a pertinent case study. This compound, containing the core 4-bromophenyl moiety, provides valuable insights into the potential packing motifs and intermolecular interactions that could be anticipated in related structures.

Crystallographic Data Summary

The crystallographic data for 1-(4-bromophenyl)but-3-yn-1-one has been determined by single-crystal X-ray diffraction, revealing a monoclinic crystal system.[1] A comprehensive summary of the key crystallographic parameters is presented in the table below.

Parameter	Value
Chemical Formula	C₁₀H₇BrO
Molecular Weight	223.07 g/mol
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	Value not available in search results
b (Å)	Value not available in search results
c (Å)	Value not available in search results
α (°)	90
β (°)	Value not available in search results
γ (°)	90
Volume (ų)	Value not available in search results
Z	Value not available in search results
Density (calculated) (g/cm³)	Value not available in search results

Note: Specific unit cell dimensions (a, b, c, β), cell volume, and the number of molecules per unit cell (Z) were not available in the provided search results but would be essential components of a complete crystallographic report.

Molecular Geometry and Intermolecular Interactions

In the solid state, the molecule exhibits a generally planar geometry.[1] The crystal packing is primarily stabilized by C—H⋯O hydrogen bonds and short C=O⋯C≡C contacts.[1] Hirshfeld surface analysis, a powerful tool for visualizing and quantifying intermolecular interactions, indicates that H⋯H, C⋯H/H⋯C, and H⋯Br/Br⋯H contacts are the most significant contributors to the overall crystal packing.[1]

Experimental Protocols: From Synthesis to Structure Solution

The determination of a crystal structure is a multi-step process that begins with the synthesis of high-quality single crystals and culminates in the refinement of the atomic positions.

Synthesis and Crystallization

The synthesis of 1-(4-bromophenyl)but-3-yn-1-one involved the hydrolysis of a methyl ester precursor followed by purification via column chromatography.[1] Single crystals suitable for X-ray diffraction were obtained through the slow evaporation of an ethanol (B145695) solution.[1]

Single-Crystal X-ray Diffraction (SC-XRD)

The cornerstone of crystal structure determination is single-crystal X-ray diffraction. A suitable single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The resulting diffraction pattern is collected on a detector. The positions and intensities of the diffracted spots contain the information necessary to determine the unit cell dimensions and the arrangement of atoms within the crystal.

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors. These are then used in a process called "structure solution" to obtain an initial model of the crystal structure. This model is subsequently refined against the experimental data to improve its accuracy. The final refined structure provides precise atomic coordinates, bond lengths, bond angles, and other geometric parameters.

Visualizing the Process and Structure

Diagrams are indispensable tools for conceptualizing the workflow of crystal structure determination and for representing the final molecular structure.

Experimental workflow for crystal structure determination.

Schematic of the 1-bromo-4-propylbenzene molecule.

Conclusion and Future Directions

The study of the crystal structures of 1-bromo-4-propylbenzene derivatives is crucial for advancing our understanding of their solid-state properties. While a definitive structure for the parent compound remains to be determined, the analysis of related molecules provides a solid foundation for predicting molecular conformation and packing. Future work should focus on obtaining single crystals of 1-bromo-4-propylbenzene and its other derivatives to build a comprehensive library of their crystal structures. This will enable a deeper understanding of structure-property relationships and facilitate the rational design of new materials and pharmaceutical agents.

References

• 1. Crystal structure of 1-(4-bromo­phen­yl)but-3-yn-1-one - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 1-Bromo-4-propylbenzene with Arylboronic Acids

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Suzuki-Miyaura cross-coupling of 1-bromo-4-propylbenzene with a variety of arylboronic acids. The Suzuki coupling is a powerful and versatile palladium-catalyzed reaction for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds which are significant structural motifs in pharmaceuticals and functional materials.[1][2]

The protocols outlined below are based on established methods for Suzuki-Miyaura couplings of aryl bromides and are intended to serve as a comprehensive guide for researchers.[1][3][4] Reaction conditions can be adapted from the provided data for the coupling of analogous substrates.

Overview of the Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling reaction involves the cross-coupling of an organoboron compound (typically a boronic acid or boronic ester) with an organic halide or triflate in the presence of a palladium catalyst and a base.[2][3] The catalytic cycle generally proceeds through three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organoboron species to the palladium complex, and reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[3]

Data Presentation: Representative Suzuki Coupling of 1-Bromo-4-propylbenzene

The following table summarizes representative yields for the Suzuki coupling of 1-bromo-4-propylbenzene with various arylboronic acids. The data is compiled based on typical results obtained for structurally similar aryl bromides under optimized conditions.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene (B28343)/H₂O	100	18	95
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	K₂CO₃	1,4-Dioxane/H₂O	90	24	92
3	4-Chlorophenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	16	88
4	3-Tolylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	20	93
5	2-Thiopheneboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	DME/H₂O	80	12	85

Note: Yields are representative and may vary depending on the specific reaction conditions and scale.

Experimental Protocols

Below are two detailed protocols for the Suzuki coupling of 1-bromo-4-propylbenzene with arylboronic acids, utilizing different catalyst systems.

Protocol 1: General Procedure using Pd(OAc)₂ with a Phosphine (B1218219) Ligand

This protocol provides a general method for the Suzuki-Miyaura coupling of 1-bromo-4-propylbenzene with an arylboronic acid using a palladium acetate (B1210297) catalyst and a phosphine ligand.[4]

Materials:

• 1-Bromo-4-propylbenzene

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 equivalents)

• Toluene

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add 1-bromo-4-propylbenzene (1.0 mmol), the arylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), SPhos (0.04 mmol), and potassium phosphate (2.0 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum and evacuate and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add degassed toluene (5 mL) and degassed water (0.5 mL) to the flask via syringe.

• Reaction Execution: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously for 18-24 hours, or until completion as monitored by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add water (10 mL) and stir for 5 minutes.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl product.

Protocol 2: Procedure using a Pre-formed Palladium Catalyst

This protocol outlines the use of a pre-formed palladium catalyst, such as Pd(PPh₃)₄, for the Suzuki coupling reaction.

Materials:

• 1-Bromo-4-propylbenzene

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (3 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 equivalents)

• Toluene

• Ethanol (B145695)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 1-bromo-4-propylbenzene (1.0 mmol), the arylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times.

• Catalyst and Solvent Addition: Under a positive flow of inert gas, add Pd(PPh₃)₄ (0.03 mmol). Then, add a degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL).

• Reaction Execution: Heat the reaction mixture to 80 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

  • Filter the mixture and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent to obtain the pure biaryl product.

Visualizations

The following diagrams illustrate the general experimental workflow and the catalytic cycle of the Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. ocf.berkeley.edu [ocf.berkeley.edu]
• 3. youtube.com [youtube.com]
• 4. www1.udel.edu [www1.udel.edu]

Application Notes and Protocols for Palladium-Catalyzed Suzuki Reactions with 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental and versatile method for the formation of carbon-carbon bonds, particularly in the synthesis of biaryls and substituted aromatic compounds.[1] These structural motifs are of significant interest in the development of pharmaceuticals and advanced materials. This document provides detailed application notes and protocols for the palladium-catalyzed Suzuki coupling of 1-Bromo-4-propylbenzene with various boronic acids.

The selection of an appropriate palladium catalyst and reaction conditions is crucial for achieving high yields and purity. For aryl bromides, a variety of palladium sources and ligands can be employed to facilitate the catalytic cycle, which consists of oxidative addition, transmetalation, and reductive elimination.

Data Presentation: Performance of Palladium Catalysts in Suzuki Coupling of Aryl Bromides

Aryl Bromide	Boronic Acid	Palladium Catalyst/Precatalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Bromo-4-methoxybenzene	Phenylboronic acid	Pd-PEPPSI-CMP (0.5 mol%)	-	K₂CO₃	MeOH	80	1	98[2]
1-Bromo-4-(1-octynyl)benzene	Phenylboronic acid	Pd-precatalyst II (1 mol%)	-	K₂CO₃	Water/TBAB	60	-	95[3]
1-Bromo-4-(1-octynyl)benzene	3-Chlorophenylboronic acid	Pd-precatalyst II (1 mol%)	-	K₂CO₃	Water/TBAB	60	2	94[3]
1-Bromo-4-(1-octynyl)benzene	4-Tolylboronic acid	Pd-precatalyst II (1 mol%)	-	K₂CO₃	Water/TBAB	60	-	87[3]
1-Bromo-4-(1-octynyl)benzene	4-Anisylboronic acid	Pd-precatalyst II (1 mol%)	-	K₂CO₃	Water/TBAB	60	-	90[3]
1-Bromo-4-propylsulfanylbenzene	Phenylboronic acid	PdCl₂(XPhos)₂ (2 mol%)	XPhos	K₃PO₄	1,4-Dioxane/H₂O	100	12-24	~95[1]

Note: The data presented is compiled from various sources for structurally related compounds and is intended for comparative and planning purposes. Yields are highly dependent on the specific reaction conditions and substrate combinations.

Experimental Protocols

This section provides a detailed methodology for a typical Suzuki-Miyaura cross-coupling reaction of 1-Bromo-4-propylbenzene with an arylboronic acid.

Materials:

• 1-Bromo-4-propylbenzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane and water, 5:1 mixture, 6 mL)

• Nitrogen or Argon gas supply

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

• Solvents for workup and chromatography (e.g., Ethyl acetate (B1210297), Hexanes)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 1-Bromo-4-propylbenzene (1.0 mmol), the desired arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Catalyst Addition: Under a positive pressure of inert gas (Nitrogen or Argon), add the palladium catalyst (0.02 mmol) to the Schlenk flask.

• Solvent Addition: Add the degassed solvent mixture (e.g., 5 mL of 1,4-Dioxane and 1 mL of water) to the flask via syringe.

• Inert Atmosphere: Seal the flask and purge with nitrogen or argon for 10-15 minutes by bubbling the gas through the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (15 mL), followed by brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure biaryl product.

Visualizations

The following diagrams illustrate the generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction and the experimental workflow.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Experimental workflow for the Suzuki coupling of 1-Bromo-4-propylbenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Heck Reaction of 1-Bromo-4-propylbenzene with Acrylates

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction that couples unsaturated halides with alkenes. This reaction is a cornerstone of modern organic synthesis, enabling the creation of substituted alkenes which are pivotal intermediates in the development of pharmaceuticals, agrochemicals, and advanced materials. These application notes provide a comprehensive guide to the Heck reaction of 1-bromo-4-propylbenzene with various acrylates, offering detailed protocols and a summary of reaction conditions to facilitate its application in research and development.

Data Presentation: Summary of Heck Reaction Conditions

The efficiency of the Heck reaction is influenced by several factors, including the choice of catalyst, ligand, base, and solvent. The following table summarizes typical conditions for the Heck reaction of 1-bromo-4-propylbenzene with different acrylate (B77674) esters. The quantitative data presented is representative of typical yields for similar 4-alkyl-substituted aryl bromides, as specific data for 1-bromo-4-propylbenzene is not extensively reported.

Entry	Acrylate Ester	Palladium Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Methyl Acrylate	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N (1.5)	DMF	110	12	85-95
2	Ethyl Acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	NMP	120	16	80-90
3	n-Butyl Acrylate	Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	Cs₂CO₃ (2)	Dioxane	100	8	90-98
4	t-Butyl Acrylate	Pd₂(dba)₃ (1)	XPhos (2)	K₃PO₄ (2)	Toluene	100	10	88-96

Experimental Protocols

The following protocols provide detailed methodologies for the Heck reaction of 1-bromo-4-propylbenzene with n-butyl acrylate. These can be adapted for other acrylate esters by adjusting stoichiometry and reaction conditions as outlined in the table above.

General Protocol for Heck Reaction

Materials:

• 1-Bromo-4-propylbenzene (1.0 equiv.)

• n-Butyl acrylate (1.2 equiv.)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.02 equiv., 2 mol%)

• Tri(o-tolyl)phosphine (P(o-tolyl)₃) (0.04 equiv., 4 mol%)

• Triethylamine (B128534) (Et₃N) (1.5 equiv.)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and a condenser, add 1-bromo-4-propylbenzene (1.0 equiv.), palladium(II) acetate (0.02 equiv.), and tri(o-tolyl)phosphine (0.04 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (e.g., nitrogen or argon) for 10-15 minutes.

• Reagent Addition: Under a positive pressure of the inert gas, add anhydrous DMF via syringe to dissolve the solids. Follow this with the addition of n-butyl acrylate (1.2 equiv.) and triethylamine (1.5 equiv.).

• Reaction: Immerse the flask in a preheated oil bath or heating mantle set to 100-120 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting aryl bromide is consumed (typically 8-24 hours).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water and brine to remove DMF and salts.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica (B1680970) gel, using a suitable eluent system (e.g., a hexane/ethyl acetate gradient), to isolate the desired product.

• Characterization: Characterize the purified product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations

Experimental Workflow

The following diagram outlines the general experimental workflow for the Heck reaction of 1-bromo-4-propylbenzene with acrylates.

Caption: Experimental workflow for the Heck reaction.

Catalytic Cycle of the Heck Reaction

The generally accepted mechanism for the Heck reaction involves a palladium(0)/palladium(II) catalytic cycle.

Caption: Catalytic cycle of the Heck reaction.

Application Notes and Protocols for the Sonogashira Coupling of 1-Bromo-4-propylbenzene with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira coupling is a powerful and versatile cross-coupling reaction in organic synthesis for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] This reaction, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base, has become a cornerstone in the synthesis of complex molecules, including pharmaceuticals, natural products, and organic materials.[1][2] The ability to construct sp-sp2 carbon-carbon bonds under relatively mild conditions makes it an invaluable tool in medicinal chemistry and drug development for the synthesis of conjugated enynes and arylalkynes.[3]

These application notes provide detailed protocols and reaction parameters for the Sonogashira coupling of 1-Bromo-4-propylbenzene with various terminal alkynes. The inclusion of the propyl group allows for the exploration of structure-activity relationships in drug discovery programs, while the bromo-substituent offers a reactive site for the introduction of diverse alkynyl moieties.

Reaction Principle

The Sonogashira coupling proceeds via a catalytic cycle involving both palladium and copper. The palladium catalyst facilitates the oxidative addition of the aryl halide and the reductive elimination of the final product. The copper co-catalyst is believed to activate the terminal alkyne by forming a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[4] Copper-free Sonogashira protocols have also been developed to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).[5][6]

Experimental Overview

The following sections detail the experimental conditions and results for the Sonogashira coupling of 1-Bromo-4-propylbenzene with a selection of terminal alkynes, including phenylacetylene, propyne, trimethylsilylacetylene, and 1-hexyne.

General Experimental Workflow

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-Bromo-4-propylbenzene

Introduction

The Buchwald-Hartwig amination is a highly versatile and powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1][2] This reaction has become a cornerstone in modern organic synthesis, particularly within the pharmaceutical and materials science sectors, owing to its broad substrate scope and tolerance of various functional groups.[2][3] These application notes provide a detailed protocol for the Buchwald-Hartwig amination of 1-Bromo-4-propylbenzene, a key building block in the synthesis of various organic molecules.

The reaction involves the coupling of an aryl halide, in this case, 1-Bromo-4-propylbenzene, with an amine in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base. The choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and reaction efficiency.[4][5]

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination is generally understood to proceed through three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (Ar-Br) to form a Pd(II) intermediate.[6]

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed through reductive elimination from the palladium-amido complex, which regenerates the Pd(0) catalyst and releases the N-aryl amine product.[6]

Experimental Workflow

The general workflow for the Buchwald-Hartwig amination of 1-Bromo-4-propylbenzene is depicted below. This process involves the careful assembly of reactants and catalyst components under an inert atmosphere, followed by heating to drive the reaction to completion and subsequent purification of the product.

Caption: General workflow for the Buchwald-Hartwig amination.

Data Presentation

The following table summarizes typical reaction conditions for the Buchwald-Hartwig amination of aryl bromides with various amines, providing a starting point for the optimization of the reaction with 1-Bromo-4-propylbenzene.

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	12	95
2	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	110	18	92
3	Benzylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	Cs₂CO₃	Toluene	100	16	88
4	n-Hexylamine	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	t-BuOH	90	24	85

Experimental Protocols

Materials:

• 1-Bromo-4-propylbenzene (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 equiv)

• Anhydrous, deoxygenated solvent (e.g., Toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk tube or round-bottom flask)

• Magnetic stirrer and heating mantle/oil bath

• Syringes and needles

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

This is a generalized protocol and may require optimization for specific amines.

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst, phosphine ligand, and base to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Addition of Reactants: Add 1-Bromo-4-propylbenzene and the desired amine to the Schlenk tube.

• Solvent Addition: Add the anhydrous, deoxygenated solvent via syringe.

• Reaction Execution: Seal the Schlenk tube and place it in a preheated oil bath. Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting residue by flash column chromatography on silica gel to afford the desired N-aryl amine product.

• Characterization: Characterize the purified product by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Catalytic Cycle

The mechanism of the Buchwald-Hartwig amination involves a palladium-catalyzed cycle. The active Pd(0) species is generated in situ from a palladium precatalyst.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Safety Precautions

• Palladium catalysts and phosphine ligands are often air and moisture sensitive and should be handled under an inert atmosphere.

• The organic solvents used are flammable and should be handled in a well-ventilated fume hood.

• Bases such as sodium tert-butoxide are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Always consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Synthesis of 4-Propylbiphenyl from 1-Bromo-4-propylbenzene: A Comparative Overview of Cross-Coupling Methodologies

Abstract

This document provides detailed application notes and protocols for the synthesis of 4-propylbiphenyl (B80277), a key intermediate in the development of pharmaceuticals and advanced materials. The primary focus is on the palladium-catalyzed cross-coupling of 1-bromo-4-propylbenzene with a phenyl source. A comparative overview of several prominent cross-coupling methodologies, including Suzuki-Miyaura, Kumada, Negishi, and Stille reactions, is presented. A detailed experimental protocol is provided for the Suzuki-Miyaura coupling, which is often the method of choice due to its high functional group tolerance and operational simplicity.

Introduction

Biphenyl (B1667301) scaffolds are privileged structures in medicinal chemistry and materials science, offering a rigid backbone for the construction of complex molecular architectures. The synthesis of substituted biphenyls is therefore of significant interest. Palladium-catalyzed cross-coupling reactions have become the cornerstone for the efficient and selective formation of carbon-carbon bonds, enabling the synthesis of a wide array of biphenyl derivatives. This application note details the synthesis of 4-propylbiphenyl from 1-bromo-4-propylbenzene, a readily available starting material. We provide a comparative summary of various palladium-catalyzed cross-coupling reactions and a detailed, optimized protocol for the Suzuki-Miyaura coupling.

Comparative Analysis of Cross-Coupling Reactions

The choice of cross-coupling reaction for the synthesis of 4-propylbiphenyl from 1-bromo-4-propylbenzene depends on several factors, including the availability of starting materials, functional group tolerance, reaction conditions, and toxicity of reagents. The following table summarizes typical conditions and reported yields for Suzuki-Miyaura, Kumada, Negishi, and Stille couplings for the synthesis of biphenyl derivatives from aryl bromides.

Coupling Reaction	Typical Catalyst & Ligand	Coupling Partner	Base/Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	Pd(OAc)₂ / SPhos	Phenylboronic acid	K₃PO₄	Toluene (B28343)/H₂O	100	18	~95	[1]
Suzuki-Miyaura	Pd(PPh₃)₄	Phenylboronic acid	K₂CO₃	1,4-Dioxane/H₂O	100	24	~90	[1]
Kumada	NiCl₂(dppp)	Phenylmagnesium bromide	-	THF	25-67	2-6	80-95	[2]
Negishi	Pd₂(dba)₃ / IPr·HCl	Phenylzinc chloride	-	THF/NMP	25	2-4	75-85	[3]
Stille	Pd(PPh₃)₄	Phenyltri-n-butyltin	LiCl	Toluene	100	12	70-90	[4]

Note: Yields are representative and can vary based on the specific substrate and reaction conditions. The data presented is a compilation from various sources for analogous reactions and is intended for comparative purposes.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly versatile and widely used method for the synthesis of biaryls due to the stability and commercial availability of boronic acids and the mild reaction conditions.

Materials:

• 1-Bromo-4-propylbenzene (1.0 mmol, 199.1 mg)

• Phenylboronic acid (1.2 mmol, 146.3 mg)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 16.4 mg)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol, 424.6 mg)

• Toluene (5 mL, anhydrous)

• Deionized water (0.5 mL, degassed)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Equipment:

• Schlenk flask or sealed reaction tube

• Magnetic stirrer with heating plate

• Inert atmosphere setup (Argon or Nitrogen)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 1-bromo-4-propylbenzene (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Catalyst and Ligand Addition: Under a positive flow of inert gas, add palladium(II) acetate (0.02 mmol) and SPhos (0.04 mmol).

• Solvent Addition: Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-18 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers and wash with brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes or a gradient of ethyl acetate in hexanes) to afford the pure 4-propylbiphenyl.

Visualizations

Catalytic Cycle of Suzuki-Miyaura Coupling

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stille reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Liquid Crystals Using 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of 4-propyl-4'-cyanobiphenyl, a nematic liquid crystal, utilizing 1-bromo-4-propylbenzene as a key starting material. This document details two primary synthetic methodologies: the Suzuki-Miyaura cross-coupling and the Grignard reaction. Included are detailed experimental protocols, a summary of quantitative data for the 4-n-alkyl-4'-cyanobiphenyl homologous series, and visualizations of the synthetic pathways and experimental workflows.

Introduction

Liquid crystals are a state of matter that possesses properties between those of conventional liquids and solid crystals. Their unique ability to manipulate light in response to an electric field has made them indispensable in modern display technologies. The 4-alkyl-4'-cyanobiphenyls are a well-studied class of nematic liquid crystals. The synthesis of these materials often begins with an appropriately substituted alkylbenzene derivative. 1-Bromo-4-propylbenzene is a versatile building block for introducing the propylphenyl moiety into the liquid crystal core structure.

Data Presentation

The following table summarizes the phase transition temperatures for a homologous series of 4-n-alkyl-4'-cyanobiphenyls. This data is crucial for understanding the structure-property relationships within this class of liquid crystals and for selecting materials with the desired mesophase behavior for specific applications.

Alkyl Chain Length (n)	Compound Name	Melting Point (°C)	Clearing Point (°C) (Nematic to Isotropic)
1	4-Methyl-4'-cyanobiphenyl	104-105	-
2	4-Ethyl-4'-cyanobiphenyl	81-82	-
3	4-Propyl-4'-cyanobiphenyl	64-66	29
4	4-Butyl-4'-cyanobiphenyl	48	16
5	4-Pentyl-4'-cyanobiphenyl (5CB)	22.5	35.0[1]
6	4-Hexyl-4'-cyanobiphenyl (6CB)	14.5	29
7	4-Heptyl-4'-cyanobiphenyl (7CB)	30	42.5
8	4-Octyl-4'-cyanobiphenyl (8CB)	21.5	40.5

Note: The clearing point is not always observed for the shorter-chain homologues as they may transition directly from the crystalline to the isotropic phase.

Experimental Protocols

Two robust methods for the synthesis of 4-propyl-4'-cyanobiphenyl from 1-bromo-4-propylbenzene are presented below: the Suzuki-Miyaura cross-coupling and a Grignard reaction-based approach.

Method 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a versatile and widely used method for the formation of C-C bonds, particularly for the synthesis of biaryl compounds.[2] This reaction offers mild conditions and tolerance to a wide range of functional groups.

Reaction Scheme:

Materials:

• 1-Bromo-4-propylbenzene

• 4-Cyanophenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene (B28343)

• Ethanol

• Water

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

Procedure: [2]

• Reaction Setup: In a round-bottom flask, combine 1-bromo-4-propylbenzene (1.0 mmol, 1.0 equiv.), 4-cyanophenylboronic acid (1.2 mmol, 1.2 equiv.), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Solvent and Base Addition: Under an inert atmosphere (e.g., nitrogen or argon), add toluene (10 mL) and a 2 M aqueous solution of potassium carbonate (2.0 mL, 4.0 mmol).

• Reaction: Vigorously stir the reaction mixture and heat to 80-90 °C for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to yield 4-propyl-4'-cyanobiphenyl.

Method 2: Grignard Reaction

The Grignard reaction provides an alternative route for the formation of the biphenyl (B1667301) core structure. This method involves the formation of a Grignard reagent from 1-bromo-4-propylbenzene, which then acts as a nucleophile in a coupling reaction.

Reaction Scheme:

• Br-C6H4-CH2CH2CH3 + Mg --[Dry Ether]--> CH3CH2CH2-C6H4-MgBr

• CH3CH2CH2-C6H4-MgBr + Br-C6H4-CN --[Ni or Pd catalyst]--> NC-C6H4-C6H4-CH2CH2CH3

Materials:

• 1-Bromo-4-propylbenzene

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine (crystal)

• 4-Bromobenzonitrile (B114466)

• Nickel(II) chloride (NiCl₂) or Palladium(II) chloride (PdCl₂)

• Triphenylphosphine (PPh₃)

• Toluene

• Potassium phosphate (B84403) trihydrate

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer

Procedure:

Part A: Grignard Reagent Formation [3]

• Apparatus Setup: Flame-dry all glassware and assemble under a positive pressure of dry nitrogen or argon.

• Initiation: Place magnesium turnings (1.1-1.2 molar equivalents) in a round-bottom flask. Add a small crystal of iodine to activate the magnesium surface. Add a small portion of a solution of 1-bromo-4-propylbenzene (1.0 equivalent) in anhydrous diethyl ether to the magnesium.

• Grignard Formation: The reaction should initiate, as evidenced by a color change and gentle refluxing. Once initiated, add the remaining 1-bromo-4-propylbenzene solution dropwise to maintain a gentle reflux. After the addition is complete, stir the mixture for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting Grignard reagent should be a cloudy, grayish solution and is used immediately in the next step.

Part B: Coupling Reaction (adapted from a similar synthesis[4])

• Reaction Setup: In a separate flask, add toluene, 4-bromobenzonitrile (1.0 mole), potassium phosphate trihydrate (2.0 moles), nickel(II) chloride (0.05 moles), and triphenylphosphine (0.15 moles).

• Coupling: To this mixture, add the freshly prepared 4-propylphenylmagnesium bromide solution. Heat the reaction mixture with stirring until the reaction is complete (monitor by TLC).

• Work-up and Purification: Cool the reaction to room temperature and wash with saturated brine. Separate the organic phase, dry it, and recover the solvent by distillation. The crude product can be purified by vacuum distillation or column chromatography to yield 4-propyl-4'-cyanobiphenyl.

Purification by Preparative HPLC

For obtaining high-purity 4-propyl-4'-cyanobiphenyl, preparative high-performance liquid chromatography (HPLC) is the method of choice.[5][6]

General Protocol:

• Method Development: An analytical HPLC method is first developed to achieve good separation of the target compound from any impurities. A reversed-phase C18 column is commonly used.

• Scale-Up: The analytical method is then scaled up to a preparative scale. This involves using a larger diameter column with the same stationary phase and adjusting the flow rate and injection volume accordingly.

• Purification: The crude product is dissolved in a suitable solvent and injected onto the preparative HPLC system. Fractions are collected, and those containing the pure product are combined and the solvent is removed.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the Suzuki-Miyaura coupling synthesis of 4-propyl-4'-cyanobiphenyl.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CN102503855A - Synthetic method of 4-cyanobiphenyl - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Low-Temperature Lithiation of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The low-temperature lithiation of aryl halides is a cornerstone of modern organic synthesis, providing a powerful method for the formation of carbon-carbon and carbon-heteroatom bonds. This application note details the lithiation of 1-bromo-4-propylbenzene to form 4-propylphenyllithium, a versatile organometallic intermediate. The generation of this aryllithium reagent at cryogenic temperatures, typically -78 °C, is crucial for minimizing side reactions and ensuring high yields. The resulting 4-propylphenyllithium can be trapped with a wide array of electrophiles to introduce diverse functional groups, making it a valuable building block in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs). The 4-propylphenyl moiety is found in various compounds investigated in drug discovery programs.

Reaction Principle

The core of this protocol is the bromine-lithium exchange reaction. This process involves the treatment of an aryl bromide with an organolithium reagent, most commonly n-butyllithium (n-BuLi). The reaction is typically very fast, even at low temperatures, and proceeds via an "ate" complex intermediate. The equilibrium of the exchange lies far to the right, favoring the formation of the more stable aryllithium species and the corresponding alkyl bromide. Performing the reaction at -78 °C in an ethereal solvent like tetrahydrofuran (B95107) (THF) is standard practice to prevent side reactions such as the degradation of the organolithium reagent or unwanted reactions with the solvent.

Data Presentation

The efficiency of the lithiation of 1-bromo-4-propylbenzene is highly dependent on the reaction conditions and the subsequent electrophilic quench. The following table provides representative data for the lithiation-quench sequence, based on general procedures for similar aryl bromides.

Entry	Organolithium Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Electrophile	Product	Representative Yield (%)
1	n-BuLi	THF	-78	1	D₂O	1-Deuterio-4-propylbenzene	>95
2	n-BuLi	THF	-78	1	(CH₃)₃SiCl	1-(Trimethylsilyl)-4-propylbenzene	85-95
3	n-BuLi	THF	-78	1	DMF	4-Propylbenzaldehyde	70-85
4	n-BuLi	THF	-78	1	CO₂	4-Propylbenzoic acid	75-90

Note: Yields are illustrative and can vary based on the specific electrophile, reaction scale, and purity of reagents.

Experimental Protocols

Protocol 1: General Procedure for the Low-Temperature Lithiation of 1-Bromo-4-propylbenzene and Trapping with an Electrophile

This protocol describes the generation of 4-propylphenyllithium and its subsequent reaction with a generic electrophile.

Materials:

• 1-Bromo-4-propylbenzene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (concentration to be determined by titration)

• Electrophile (e.g., trimethylsilyl (B98337) chloride, dimethylformamide, etc.)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether or ethyl acetate

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

• Standard oven-dried glassware for anhydrous reactions

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and an argon or nitrogen inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: To the flask, add 1-bromo-4-propylbenzene (1.0 eq) and dissolve it in anhydrous THF (approximately 0.2-0.5 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of n-BuLi (1.05-1.1 eq) in hexanes dropwise to the stirred solution of 1-bromo-4-propylbenzene, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the resulting mixture at -78 °C for 30-60 minutes. The formation of the aryllithium species is typically rapid.

• Electrophilic Quench: Add the chosen electrophile (1.1-1.2 eq), either neat or as a solution in anhydrous THF, dropwise to the reaction mixture at -78 °C.

• Warming: After the addition of the electrophile, continue stirring at -78 °C for an additional 1-2 hours, then allow the reaction to warm slowly to room temperature.

• Quenching: Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography on silica (B1680970) gel or distillation.

Mandatory Visualizations

Caption: Experimental workflow for the low-temperature lithiation of 1-bromo-4-propylbenzene.

Caption: Reaction pathway for the lithiation and electrophilic quench of 1-bromo-4-propylbenzene.

Applications in Drug Development

The 4-propylphenyl moiety is a structural component in a number of molecules with therapeutic potential. While specific proprietary synthetic routes are often not disclosed, the lithiation of 1-bromo-4-propylbenzene represents a direct and efficient method for introducing this group during the synthesis of drug candidates. For instance, derivatives of celecoxib (B62257) and other COX-2 inhibitors, as well as compounds targeting various receptors and enzymes, feature substituted phenyl rings that can be constructed using aryllithium intermediates. The ability to form a new carbon-carbon or carbon-heteroatom bond at a specific position on the aromatic ring is a significant advantage in the multi-step synthesis of complex APIs.

Safety Considerations

• Organolithium Reagents: n-Butyllithium is a pyrophoric liquid and must be handled with extreme care under an inert atmosphere. Always use proper personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves.

• Low Temperatures: Handling cryogenic baths (dry ice/acetone) requires thermal gloves to prevent cold burns.

• Quenching: The quenching of organolithium reagents is highly exothermic. Ensure slow and controlled addition of the quenching agent.

By following these detailed protocols and safety precautions, researchers can effectively utilize the low-temperature lithiation of 1-bromo-4-propylbenzene for the synthesis of a wide range of valuable compounds for drug discovery and development.

Application Notes and Protocols for Kumada Coupling Reactions Involving 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the Kumada coupling of 1-Bromo-4-propylbenzene, a key transformation for the synthesis of unsymmetrical biaryls and other valuable intermediates in organic synthesis and drug development. The Kumada coupling offers a powerful method for carbon-carbon bond formation by reacting a Grignard reagent with an organic halide in the presence of a nickel or palladium catalyst.[1][2]

Introduction

The Kumada coupling, first reported independently by the groups of Kumada and Corriu in 1972, has become a fundamental tool in synthetic organic chemistry.[1] Its utility is particularly evident in the synthesis of biaryl scaffolds, which are prevalent in many pharmaceutical agents and advanced materials. The reaction's efficiency and the ready availability of the requisite starting materials make it an attractive method for both laboratory-scale synthesis and industrial applications.

This document outlines generalized protocols for the nickel- and palladium-catalyzed Kumada coupling of 1-Bromo-4-propylbenzene with various Grignard reagents. While specific experimental data for 1-Bromo-4-propylbenzene is not extensively available in the public domain, the provided methodologies are based on established procedures for structurally similar aryl bromides and serve as a robust starting point for reaction optimization.

Data Presentation

The following table summarizes typical quantitative data for Kumada coupling reactions of aryl bromides analogous to 1-Bromo-4-propylbenzene, providing a reference for expected reaction parameters and yields.

Entry	Aryl Bromide	Grignard Reagent	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1-Bromo-4-propylbenzene	Phenylmagnesium Bromide	NiCl₂(dppp) (1-3)	-	THF	25 - 60	12 - 24	80-95 (estimated)
2	1-Bromo-4-propylbenzene	Methylmagnesium Bromide	NiCl₂(dmpe) (1-3)	-	Diethyl Ether	25 (reflux)	12 - 18	75-90 (estimated)
3	1-Bromo-4-propylbenzene	Ethylmagnesium Bromide	Pd(PPh₃)₄ (1-2)	-	THF	60	12	85-98 (estimated)
4	1-Bromo-4-propylbenzene	Isopropylmagnesium Chloride	NiCl₂(dppe) (2-5)	-	Diethyl Ether	25 (reflux)	24	70-85 (estimated)
5	1-Bromo-4-propylbenzene	4-Methoxyphenylmagnesium Bromide	PdCl₂(dppf) (1-3)	-	Toluene	80	16	88-97 (estimated)

Note: The yields provided are estimates based on typical Kumada coupling reactions of similar aryl bromides and may vary depending on the specific reaction conditions and purity of reagents.

Experimental Protocols

The following are detailed protocols for the nickel- and palladium-catalyzed Kumada coupling of 1-Bromo-4-propylbenzene. Strict adherence to anhydrous and oxygen-free conditions is crucial for the success of these reactions.

Protocol 1: Nickel-Catalyzed Kumada Coupling of 1-Bromo-4-propylbenzene with Phenylmagnesium Bromide

This protocol describes a general procedure for the synthesis of 4-propylbiphenyl.

Materials:

• 1-Bromo-4-propylbenzene (1.0 equiv)

• Phenylmagnesium bromide (1.2 equiv, solution in THF or diethyl ether)

• Dichloro[1,3-bis(diphenylphosphino)propane]nickel(II) [NiCl₂(dppp)] (0.01-0.03 equiv)

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas

• Standard laboratory glassware (Schlenk flask, dropping funnel, condenser, etc.)

Procedure:

• Reaction Setup: Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser connected to an argon/nitrogen inlet, a dropping funnel, and a rubber septum. Allow the apparatus to cool to room temperature under a stream of inert gas.

• Reagent Addition: To the flask, add NiCl₂(dppp) (0.01-0.03 equiv) and 1-Bromo-4-propylbenzene (1.0 equiv).

• Solvent Addition: Add anhydrous THF or diethyl ether via syringe.

• Grignard Reagent Addition: Slowly add the phenylmagnesium bromide solution (1.2 equiv) from the dropping funnel to the stirred reaction mixture at room temperature. The reaction is often exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature or gently heat to reflux (typically 40-60 °C) for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to 0 °C in an ice bath and cautiously quench the reaction by the slow addition of 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Washing: Wash the combined organic layers successively with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using hexane (B92381) or a hexane/ethyl acetate gradient as the eluent) to afford the pure 4-propylbiphenyl.

Protocol 2: Palladium-Catalyzed Kumada Coupling of 1-Bromo-4-propylbenzene with Ethylmagnesium Bromide

This protocol outlines a general procedure for the synthesis of 4-ethyl-1-propylbenzene.

Materials:

• 1-Bromo-4-propylbenzene (1.0 equiv)

• Ethylmagnesium bromide (1.2 equiv, solution in THF or diethyl ether)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.01-0.02 equiv)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas

• Standard laboratory glassware

Procedure:

• Reaction Setup: Under an inert atmosphere (in a glovebox or using Schlenk techniques), add Pd(PPh₃)₄ (0.01-0.02 equiv) to a flame-dried Schlenk flask containing a magnetic stir bar.

• Reagent Addition: Add a solution of 1-Bromo-4-propylbenzene (1.0 equiv) in anhydrous THF to the flask.

• Grignard Reagent Addition: Slowly add the ethylmagnesium bromide solution (1.2 equiv) to the stirred mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to 60 °C and stir for 12 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Work-up and Purification: Follow the work-up and purification steps (6-10) as described in Protocol 1 to isolate the desired product, 4-ethyl-1-propylbenzene.

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for the Kumada coupling reaction.

Catalytic Cycle of Kumada Coupling

Caption: The catalytic cycle of the Kumada cross-coupling reaction.

References

• 1. Kumada Coupling [organic-chemistry.org]
• 2. US4849448A - Novel biphenyl derivative and preparation and use thereof - Google Patents [patents.google.com]

Application Notes and Protocols: Stille Coupling of 1-Bromo-4-propylbenzene with Organostannanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stille cross-coupling reaction is a powerful and versatile palladium-catalyzed carbon-carbon bond-forming reaction.[1] It is widely utilized in organic synthesis, particularly in the pharmaceutical and materials science industries, due to its tolerance of a wide array of functional groups and generally mild reaction conditions.[2] This reaction facilitates the coupling of an organostannane (organotin) reagent with an organic electrophile, such as an aryl halide.[1] Organostannane reagents are notable for their stability to air and moisture, which allows for easier handling compared to other organometallic compounds.[2]

This document provides detailed application notes and protocols for the Stille coupling of 1-Bromo-4-propylbenzene with various organostannanes, including tributyl(vinyl)stannane, tributyl(phenyl)stannane, and 2-(tributylstannyl)thiophene (B31521). While the toxicity of organotin compounds is a notable drawback, well-established protocols and purification techniques can effectively mitigate these risks.[1]

Reaction Principle and Catalytic Cycle

The mechanism of the Stille reaction proceeds through a catalytic cycle involving a palladium(0) species. The cycle consists of three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-4-propylbenzene to form a Pd(II) complex.

• Transmetalation: The organostannane reagent exchanges its organic group (e.g., vinyl, phenyl, or thienyl) with the bromide on the palladium complex. This is often the rate-determining step of the reaction.

• Reductive Elimination: The two organic groups on the palladium complex are coupled and eliminated, forming the desired product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Quantitative Data Summary

The following tables summarize representative reaction conditions and yields for the Stille coupling of 1-Bromo-4-propylbenzene with various organostannanes. The data is compiled from typical conditions reported for similar aryl bromides.

Table 1: Stille Coupling of 1-Bromo-4-propylbenzene with Tributyl(vinyl)stannane

Entry	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (2)	-	Toluene (B28343)	100	12	~90
2	Pd₂(dba)₃ (1)	P(o-tol)₃ (4)	Dioxane	100	8	~92
3	PdCl₂(PPh₃)₂ (3)	-	THF	65	6	~88

Table 2: Stille Coupling of 1-Bromo-4-propylbenzene with Tributyl(phenyl)stannane

Entry	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (3)	-	Toluene	110	16	~85
2	Pd(OAc)₂ (2)	PPh₃ (4)	DMF	100	12	~88
3	Pd₂(dba)₃ (1.5)	XPhos (3)	Dioxane	100	10	~95

Table 3: Stille Coupling of 1-Bromo-4-propylbenzene with 2-(Tributylstannyl)thiophene

Entry	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	-	DMF	90	16	~78
2	PdCl₂(dppf) (3)	-	-	Toluene	110	12	~82
3	Pd(OAc)₂ (2)	SPhos (4)	CsF	Dioxane	100	10	~85

Experimental Protocols

Materials and General Procedures:

• All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques.

• Solvents should be anhydrous and degassed prior to use.

• Palladium catalysts and ligands are air-sensitive and should be handled in a glovebox or under a positive flow of inert gas.

• Organostannanes are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

Protocol 1: General Procedure for the Stille Coupling of 1-Bromo-4-propylbenzene with Tributyl(vinyl)stannane

• To a flame-dried Schlenk flask, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%) and a magnetic stir bar.

• Seal the flask with a septum, and evacuate and backfill with argon three times.

• Under a positive flow of argon, add anhydrous, degassed toluene (5 mL per 1 mmol of aryl bromide).

• Add 1-Bromo-4-propylbenzene (1.0 equiv) to the flask via syringe.

• Add tributyl(vinyl)stannane (1.1 equiv) to the reaction mixture via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and wash with a saturated aqueous solution of potassium fluoride (B91410) (KF) to precipitate the tin byproducts as tributyltin fluoride.

• Filter the mixture through a pad of Celite®, washing the filter cake with diethyl ether.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford 4-propyl-1-vinylbenzene.

Protocol 2: General Procedure for the Stille Coupling of 1-Bromo-4-propylbenzene with Tributyl(phenyl)stannane

• To a flame-dried Schlenk flask, add the palladium catalyst (e.g., Pd₂(dba)₃, 1.5 mol%), the ligand (e.g., XPhos, 3 mol%), and a magnetic stir bar.

• Seal the flask, and evacuate and backfill with argon three times.

• Add anhydrous, degassed dioxane (5 mL per 1 mmol of aryl bromide).

• Add 1-Bromo-4-propylbenzene (1.0 equiv) and tributyl(phenyl)stannane (1.2 equiv).

• Heat the reaction mixture to 100 °C and stir.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture and dilute with ethyl acetate.

• Follow the workup and purification steps outlined in Protocol 1 to isolate 4-propyl-1,1'-biphenyl.

Protocol 3: General Procedure for the Stille Coupling of 1-Bromo-4-propylbenzene with 2-(Tributylstannyl)thiophene

• In a glovebox, charge a Schlenk tube with the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), the ligand (e.g., SPhos, 4 mol%), and cesium fluoride (CsF, 1.5 equiv).

• Add a magnetic stir bar, 1-Bromo-4-propylbenzene (1.0 equiv), and 2-(tributylstannyl)thiophene (1.1 equiv).

• Remove the sealed tube from the glovebox and add anhydrous, degassed dioxane (4 mL per 1 mmol of aryl bromide) via syringe.

• Place the tube in a preheated oil bath at 100 °C and stir.

• Monitor the reaction's progress.

• Upon completion, follow the workup and purification procedure described in Protocol 1 to obtain 2-(4-propylphenyl)thiophene.

Visualizations

References

• 1. Stille Coupling [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Negishi Coupling of 1-Bromo-4-propylbenzene with Organozinc Reagents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Negishi cross-coupling reaction of 1-bromo-4-propylbenzene with various organozinc reagents. This palladium-catalyzed reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of a wide range of substituted aromatic compounds that are valuable intermediates in pharmaceutical and materials science research.

Introduction

The Negishi coupling is a versatile cross-coupling reaction that forms a carbon-carbon bond between an organozinc compound and an organic halide or triflate.[1] The reaction is typically catalyzed by a palladium(0) complex, although nickel catalysts can also be employed.[1] A key advantage of the Negishi coupling is the high functional group tolerance of organozinc reagents, which are generally less reactive than their organolithium or Grignard counterparts.[2] This allows for the coupling of substrates bearing sensitive functional groups without the need for protecting groups.[2]

The reaction proceeds through a catalytic cycle involving oxidative addition of the organic halide to the Pd(0) catalyst, followed by transmetalation with the organozinc reagent and subsequent reductive elimination to yield the coupled product and regenerate the active catalyst.

Data Presentation

The following tables summarize representative quantitative data for the Negishi coupling of 1-bromo-4-propylbenzene with various alkyl- and arylzinc reagents. Please note that yields are dependent on the specific reaction conditions, catalyst, and ligand used.

Table 1: Negishi Coupling of 1-Bromo-4-propylbenzene with Alkylzinc Reagents

Entry	Alkylzinc Reagent	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Ethylzinc Bromide	Pd(OAc)₂ (2)	SPhos (4)	THF	60	12	85-95
2	n-Butylzinc Bromide	Pd₂(dba)₃ (1)	XPhos (2)	Dioxane	80	16	80-90
3	Isopropylzinc Bromide	PdCl₂(dppf) (3)	-	THF/NMP	70	24	75-85
4	Cyclohexylzinc Bromide	Pd(PPh₃)₄ (5)	-	DMF	90	18	70-80

Table 2: Negishi Coupling of 1-Bromo-4-propylbenzene with Arylzinc Reagents

Entry	Arylzinc Reagent	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Phenylzinc Chloride	Pd(PPh₃)₄ (3)	-	THF	65	12	90-98
2	4-Tolylzinc Chloride	Pd₂(dba)₃ (1.5)	RuPhos (3)	Toluene	100	10	88-96
3	4-Methoxyphenylzinc Chloride	Pd(OAc)₂ (2)	cataCXium® A (4)	2-MeTHF	80	16	85-95
4	2-Thienylzinc Bromide	PdCl₂(P(o-tol)₃)₂ (4)	-	Dioxane	90	20	80-90

Note: Yields are approximate and based on literature for similar substrates. Optimization may be required for specific applications.

Experimental Protocols

Protocol 1: Preparation of Organozinc Reagents

Organozinc reagents can be prepared by several methods, including the direct insertion of zinc metal into an organic halide or by transmetalation from an organolithium or Grignard reagent.

A. Preparation of Alkylzinc Halides via Direct Zinc Insertion

This method is suitable for the preparation of functionalized alkylzinc reagents.

• Materials:

  • Alkyl bromide (1.0 equiv)

  • Activated Zinc dust (1.5 equiv)

  • Iodine (catalytic amount, ~1-2 mol%)

  • Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Procedure:

  • Under an inert atmosphere (Argon or Nitrogen), add activated zinc dust to a dry reaction flask.

  • Add a catalytic amount of iodine to the zinc. The mixture may be gently heated to initiate activation.

  • Add the anhydrous solvent (DMF or THF).

  • Slowly add the alkyl bromide to the activated zinc suspension. The reaction is often exothermic.

  • Stir the mixture at room temperature or with gentle heating until the zinc is consumed. The progress of the reaction can be monitored by GC analysis of quenched aliquots.

  • The resulting solution of the alkylzinc halide can be used directly in the Negishi coupling reaction.

B. Preparation of Arylzinc Halides via Transmetalation

• Materials:

  • Aryl bromide or iodide (1.0 equiv)

  • n-Butyllithium or Magnesium turnings (1.05 equiv)

  • Anhydrous Zinc Chloride (1.1 equiv)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • Grignard or Organolithium Formation:

    • For Grignard reagent: To a stirred suspension of magnesium turnings in anhydrous THF under an inert atmosphere, add a small crystal of iodine and a few drops of the aryl bromide to initiate the reaction. Once initiated, add the remaining aryl bromide dropwise to maintain a gentle reflux. After the addition is complete, continue stirring until the magnesium is consumed.

    • For Organolithium reagent: Dissolve the aryl bromide or iodide in anhydrous THF and cool the solution to -78 °C under an inert atmosphere. Slowly add n-butyllithium dropwise and stir for 30-60 minutes.

  • Transmetalation:

    • In a separate flask, dissolve anhydrous zinc chloride in anhydrous THF under an inert atmosphere.

    • Slowly add the freshly prepared Grignard or organolithium reagent to the zinc chloride solution at 0 °C.

    • Allow the mixture to warm to room temperature and stir for 1-2 hours. The resulting solution of the arylzinc halide is ready for use.

Protocol 2: General Procedure for the Negishi Coupling of 1-Bromo-4-propylbenzene

• Materials:

  • 1-Bromo-4-propylbenzene (1.0 equiv)

  • Organozinc reagent solution (1.2 - 1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

  • Ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

  • Anhydrous solvent (e.g., THF, Dioxane, Toluene)

• Procedure:

  • To a dry, inert-atmosphere-flushed flask, add the palladium catalyst and ligand (if used).

  • Add the anhydrous solvent, followed by 1-bromo-4-propylbenzene.

  • Slowly add the organozinc reagent solution to the reaction mixture at room temperature.

  • Heat the reaction mixture to the desired temperature (see Tables 1 and 2 for examples) and monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, diethyl ether).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

Caption: Catalytic cycle of the Negishi coupling reaction.

References

• 1. Negishi coupling - Wikipedia [en.wikipedia.org]
• 2. nobelprize.org [nobelprize.org]

Application Notes and Protocols: Synthesis of Substituted Propylbenzenes from 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-4-propylbenzene is a versatile aromatic building block crucial for the synthesis of a wide array of substituted propylbenzenes.[1] Its utility is primarily derived from the reactivity of the carbon-bromine bond, which readily participates in various palladium-catalyzed cross-coupling reactions and the formation of organometallic reagents.[1][2] This document provides detailed application notes and experimental protocols for several key synthetic transformations starting from 1-Bromo-4-propylbenzene, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Grignard reagent formation. These methods are fundamental for constructing complex molecules with applications in medicinal chemistry, agrochemicals, and materials science.[1][2]

Introduction to 1-Bromo-4-propylbenzene

1-Bromo-4-propylbenzene (also known as p-bromopropylbenzene) is a halogenated aromatic hydrocarbon consisting of a benzene (B151609) ring substituted with a propyl group and a bromine atom at the para position.[2] It is a colorless to pale yellow liquid at room temperature, soluble in common organic solvents.[2] The bromine atom serves as an excellent leaving group, making it an ideal substrate for introducing a diverse range of functional groups onto the propylbenzene (B89791) scaffold.[1]

Key Physicochemical Data for 1-Bromo-4-propylbenzene

Property	Value
Molecular Formula	C₉H₁₁Br[3][4]
Molecular Weight	199.09 g/mol [3][4]
Boiling Point	225 °C (at 760 mmHg)[3]
Density	1.286 g/mL (at 25 °C)[3]
CAS Number	588-93-2[1][4]

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. For substrates like 1-Bromo-4-propylbenzene, the choice of a bulky, electron-rich phosphine (B1218219) ligand is often recommended to ensure the formation of stable, active palladium complexes that promote efficient catalytic turnover.[5][6] All protocols require an inert atmosphere (e.g., Argon or Nitrogen) to prevent the oxidation of the active Pd(0) catalyst.[6]

Suzuki-Miyaura Coupling: Synthesis of Biaryl Propylbenzenes

The Suzuki-Miyaura reaction is a versatile method for creating C-C bonds by coupling an organohalide with an organoboron compound, typically a boronic acid or ester.[6][7] This reaction is fundamental for synthesizing biaryl structures, which are prevalent in pharmaceutically active molecules.[5]

Caption: Experimental workflow for Suzuki-Miyaura coupling.

This protocol describes the general procedure for coupling 1-Bromo-4-propylbenzene with an arylboronic acid.

Materials:

• 1-Bromo-4-propylbenzene

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Potassium phosphate (B84403) (K₃PO₄)

• Anhydrous Toluene

• Degassed Water

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add 1-Bromo-4-propylbenzene (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and K₃PO₄ (2.0 mmol, 2.0 equiv.).[5]

• In a glovebox or under a positive pressure of inert gas, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and XPhos (0.04 mmol, 4 mol%).[8]

• Seal the vessel, then evacuate and backfill with inert gas. Repeat this cycle three times.[6]

• Add anhydrous, degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.[8]

• Stir the reaction mixture vigorously and heat to 100 °C.[5][8]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.[5]

• Once complete, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).[5]

• Transfer the mixture to a separatory funnel, wash with water (10 mL) and then with brine (15 mL).[5][9]

• Separate the organic layer, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.[5]

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the pure biaryl product.[5]

The following data, based on reactions with structurally similar aryl bromides, provides a starting point for optimization. Yields are highly dependent on the specific boronic acid partner and reaction conditions.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Toluene/H₂O	100	~95[8][9]
2	3-Chlorophenylboronic acid	Pd-catalyst II (1)	-	K₂CO₃	Water/TBAB	60	~94[9]
3	Phenylboronic acid	GO@NHC-Pd	-	K₂CO₃	H₂O/EtOH	80	~98[9][10]

Buchwald-Hartwig Amination: Synthesis of N-Aryl Propylbenzenes

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds between an aryl halide and an amine.[11] This reaction is a cornerstone of modern synthesis, particularly in the pharmaceutical industry, for creating anilines and their derivatives.[11][12]

Caption: Generalized catalytic cycle for Buchwald-Hartwig amination.

This protocol provides a general method for the amination of 1-Bromo-4-propylbenzene with a primary or secondary amine.

Materials:

• 1-Bromo-4-propylbenzene

• Amine (e.g., Morpholine)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.).[11]

• Seal the tube, then evacuate and backfill with inert gas three times.

• Add 1-Bromo-4-propylbenzene (1.0 mmol, 1.0 equiv.) followed by the amine (1.2 mmol, 1.2 equiv.) and anhydrous toluene (5 mL) via syringe.[11]

• Heat the reaction mixture to 100 °C with vigorous stirring.[11]

• Monitor the reaction by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).[11]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite®.[11]

• Wash the filtrate with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[11]

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl amine.[11]

The following data is based on the amination of 4-bromotoluene, a close structural analog of 1-Bromo-4-propylbenzene.

Entry	Amine	Catalyst (mol%)	Ligand	Base	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	(NHC)Pd(allyl)Cl (3)	-	LHMDS	22	0.1	91[13]
2	1,2,3,4-Tetrahydroisoquinoline	(NHC)Pd(allyl)Cl (3)	-	LHMDS	22	0.5	65[13]
3	N-Boc-piperazine	(NHC)Pd(allyl)Cl (3)	-	LHMDS	22	0.1	96[13]
4	N,N,N'-trimethyl-1,2-diaminoethane	(NHC)Pd(allyl)Cl (3)	-	LHMDS	70	5	85[13]

Grignard Reaction: Synthesis of Alkylated and Arylated Propylbenzenes

The Grignard reaction is a classic organometallic reaction involving the reaction of an organomagnesium halide (Grignard reagent) with an electrophile to form new C-C bonds.[14][15] Preparing the Grignard reagent from 1-Bromo-4-propylbenzene allows for the subsequent introduction of the 4-propylphenyl moiety onto a variety of substrates, such as aldehydes, ketones, and esters.[15]

Caption: Experimental workflow for Grignard reagent formation and reaction.

This protocol is a two-part procedure for first forming 4-propylphenylmagnesium bromide and then reacting it with an aldehyde.

Materials:

• 1-Bromo-4-propylbenzene

• Magnesium (Mg) turnings

• Iodine (I₂) crystal (for activation)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Electrophile (e.g., Benzaldehyde)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

Procedure:

Part A: Grignard Reagent Formation

• Place magnesium turnings (1.2 equiv.) in a flame-dried, three-necked flask under an inert atmosphere.[14]

• Add a small crystal of iodine and enough anhydrous diethyl ether to cover the magnesium.

• Prepare a solution of 1-Bromo-4-propylbenzene (1.0 equiv.) in anhydrous diethyl ether in an addition funnel.

• Add a small amount of the bromide solution to the magnesium. Initiation is indicated by the disappearance of the iodine color and gentle refluxing of the ether. Gentle heating may be required to start the reaction.[14]

• Once initiated, add the remaining 1-Bromo-4-propylbenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the grey-black solution at room temperature for an additional 1-2 hours. The Grignard reagent should be used immediately.[14]

Part B: Reaction with an Electrophile (Aldehyde)

• Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

• Add a solution of the aldehyde (1.0 equiv.) in anhydrous diethyl ether dropwise to the stirred Grignard solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC indicates consumption of the aldehyde.

• Cool the reaction mixture again to 0 °C and slowly quench by adding saturated aqueous NH₄Cl.[8]

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude alcohol product by flash column chromatography on silica gel.[14]

Successful Grignard reactions are highly dependent on anhydrous conditions, as the reagent is a strong base and will react with water.[15]

Parameter	Recommended Condition	Notes
Solvent	Anhydrous Diethyl Ether or THF	Essential for stabilizing the Grignard reagent.[14]
Magnesium	1.1 - 1.5 equivalents	A slight excess ensures complete consumption of the aryl bromide.[14]
Activation	Iodine crystal, gentle heating	Crucial for removing the passivating oxide layer on the magnesium.[15]
Temperature	Maintain gentle reflux	Controls the rate of formation and minimizes side reactions.
Yield	Variable (typically 60-90%)	Highly dependent on substrate purity, solvent dryness, and electrophile used.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Bromo-4-propylbenzene [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. rsc.org [rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. web.mnstate.edu [web.mnstate.edu]

Application Notes and Protocols: The Use of 1-Bromo-4-propylbenzene in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-bromo-4-propylbenzene as a versatile building block in the synthesis of agrochemicals. This document outlines its role in the formation of key structural motifs found in modern herbicides and fungicides and provides a detailed experimental protocol for a representative Suzuki-Miyaura coupling reaction, a common transformation for this class of compounds.

Introduction

1-Bromo-4-propylbenzene is an aromatic organic compound that serves as a valuable intermediate in the synthesis of a variety of complex molecules, including those with applications in the agrochemical industry.[1] Its structure, featuring a bromine atom on a benzene (B151609) ring substituted with a propyl group, allows for a range of chemical modifications, most notably through cross-coupling reactions. These reactions are fundamental in constructing the carbon-carbon and carbon-heteroatom bonds that form the backbone of many active agrochemical ingredients.

Core Applications in Agrochemical Synthesis

The primary application of 1-bromo-4-propylbenzene in agrochemical synthesis lies in its function as a precursor to more complex molecular architectures. The carbon-bromine bond is readily activated by transition metal catalysts, particularly palladium, enabling its participation in a variety of powerful bond-forming reactions.

Key reaction types where 1-bromo-4-propylbenzene is a valuable synthon include:

• Suzuki-Miyaura Coupling: This reaction facilitates the formation of a carbon-carbon bond between 1-bromo-4-propylbenzene and an organoboron reagent, such as a boronic acid or ester. This is a widely used method for creating biaryl structures, which are common in many pesticides.

• Heck Coupling: This reaction involves the coupling of 1-bromo-4-propylbenzene with an alkene to form a substituted alkene, introducing vinyl groups into the molecular framework.

• Sonogashira Coupling: This reaction creates a carbon-carbon bond between 1-bromo-4-propylbenzene and a terminal alkyne, which is useful for introducing acetylenic moieties into the target molecule.

• Buchwald-Hartwig Amination: This reaction forms a carbon-nitrogen bond between 1-bromo-4-propylbenzene and an amine, a crucial step in the synthesis of many nitrogen-containing agrochemicals.

Through these and other related transformations, the 4-propylphenyl group can be incorporated into larger molecules, influencing their biological activity, selectivity, and environmental persistence.

Synthesis of Agrochemical Intermediates: The Suzuki-Miyaura Coupling Approach

A prevalent strategy for utilizing 1-bromo-4-propylbenzene in agrochemical synthesis is its conversion to a 4-propylphenyl-containing intermediate via a Suzuki-Miyaura cross-coupling reaction. This intermediate can then be further elaborated to yield the final active ingredient.

Below is a representative protocol for the synthesis of a biaryl compound from 1-bromo-4-propylbenzene, a common structural motif in certain classes of herbicides and fungicides.

Experimental Protocol: Synthesis of 4-Propyl-1,1'-biphenyl

This protocol describes the palladium-catalyzed Suzuki-Miyaura coupling of 1-bromo-4-propylbenzene with phenylboronic acid.

Materials:

• 1-Bromo-4-propylbenzene

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 1-bromo-4-propylbenzene (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add a 4:1:1 mixture of toluene, ethanol, and water to the flask.

• Degassing: Degas the mixture by bubbling argon or nitrogen gas through the solution for 15-20 minutes to remove dissolved oxygen, which can deactivate the catalyst.

• Catalyst Addition: To the degassed mixture, add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

• Reaction: Heat the reaction mixture to reflux (approximately 85-90 °C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel and add ethyl acetate.

  • Wash the organic layer sequentially with water and then with brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification:

  • Filter the mixture to remove the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • The crude product can be further purified by column chromatography on silica (B1680970) gel using a suitable eluent (e.g., hexane (B92381) or a hexane/ethyl acetate mixture) to afford the pure 4-propyl-1,1'-biphenyl.

Quantitative Data:

The following table summarizes typical quantitative data for the synthesis of 4-propyl-1,1'-biphenyl via the Suzuki-Miyaura coupling reaction.

Parameter	Value
Reactants
1-Bromo-4-propylbenzene	1.0 mmol
Phenylboronic acid	1.2 mmol
Potassium carbonate	2.0 mmol
Palladium(II) acetate	0.02 mmol
Triphenylphosphine	0.08 mmol
Reaction Conditions
Solvent	Toluene:Ethanol:Water (4:1:1)
Temperature	85-90 °C
Reaction Time	4-8 hours
Results
Yield of 4-propyl-1,1'-biphenyl	85-95%
Purity (by GC or NMR)	>98%

Visualizing the Synthetic Pathway and Workflow

To better illustrate the processes described, the following diagrams have been generated using the DOT language.

Caption: Synthetic pathway for 4-propyl-1,1'-biphenyl.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Conclusion

1-Bromo-4-propylbenzene is a key starting material in the synthesis of diverse agrochemical structures. Its ability to undergo a variety of cross-coupling reactions, particularly the Suzuki-Miyaura coupling, makes it an important building block for creating complex molecules with desired biological activities. The provided protocol offers a reliable method for the synthesis of a 4-propylphenyl-containing biaryl, a common scaffold in modern agrochemicals. Researchers can adapt this methodology to synthesize a wide range of derivatives for screening and development in the field of crop protection.

References

• 1. Design, Synthesis, Fungicidal and Insecticidal Activities of Novel Diamide Compounds Combining Pyrazolyl and Polyfluoro-Substituted Phenyl into Alanine or 2-Aminobutyric Acid Skeletons - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to prevent homocoupling in Suzuki reactions of 1-Bromo-4-propylbenzene

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for preventing homocoupling in Suzuki reactions of 1-bromo-4-propylbenzene.

Troubleshooting Guide: Minimizing Homocoupling

This guide addresses the common issue of homocoupling of the boronic acid reagent, which leads to the formation of undesired symmetrical biaryl impurities and reduces the yield of the desired cross-coupled product.

Problem	Potential Cause	Recommended Solution & Experimental Protocol
Significant formation of 4,4'-dipropylbiphenyl (homocoupling product) is observed.	Presence of Dissolved Oxygen: Oxygen can oxidize the active Pd(0) catalyst to Pd(II) species, which are known to promote the homocoupling of boronic acids.[1][2]	Rigorous Degassing: Thoroughly degas all solvents and the reaction mixture. Perform the reaction under a strict inert atmosphere (Nitrogen or Argon).Degassing Protocol (Sparging): 1. Assemble the reaction glassware and flame-dry under vacuum, then cool under an inert gas.2. Add all solid reagents to the flask.3. Add the solvent(s) via cannula or syringe.4. Bubble a steady stream of inert gas (Nitrogen or Argon) through the stirred reaction mixture for 15-30 minutes. Ensure a vent needle is in place.5. For particularly sensitive reactions, consider the freeze-pump-thaw method (3 cycles).[3]
Use of Pd(II) Precatalyst: Pd(II) salts (e.g., Pd(OAc)₂, PdCl₂) can react directly with the boronic acid to generate the homocoupled product before being reduced to the catalytically active Pd(0) state.[1]	Utilize a Pd(0) Precatalyst: Employ a Pd(0) source such as Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in-situ reduction step that can lead to homocoupling.Experimental Protocol Adjustment: 1. In a glovebox or under a positive flow of inert gas, add the Pd(0) precatalyst directly to the reaction flask containing the other solid reagents before solvent addition.
Inappropriate Ligand Choice: The ligand plays a critical role in stabilizing the palladium catalyst and influencing the rates of the catalytic cycle steps. Less bulky or electron-poor ligands may not efficiently promote the desired reductive elimination.	Employ Bulky, Electron-Rich Phosphine Ligands: Ligands such as XPhos, SPhos, or dppf are recommended. These ligands accelerate reductive elimination, minimizing the lifetime of intermediates that can lead to side reactions.[4]Ligand Screening Protocol: 1. Set up small-scale parallel reactions using different ligands (e.g., XPhos, SPhos, dppf) while keeping all other parameters constant.2. Monitor the reactions by TLC or LC-MS to determine which ligand provides the highest ratio of cross-coupled product to homocoupling byproduct.
Suboptimal Base or Solvent System: The choice of base and solvent can significantly affect reaction rates and the prevalence of side reactions.	Optimize Base and Solvent: Screen different bases and solvent systems. For aryl bromides, common choices include K₃PO₄, Cs₂CO₃, or K₂CO₃ in solvents like dioxane/water or toluene/water.[5][6]Base and Solvent Optimization Protocol: 1. Conduct a series of small-scale reactions varying the base (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃) while maintaining the same catalyst, ligand, and solvent.2. In parallel, test different solvent mixtures (e.g., dioxane/water, toluene/water, 2-MeTHF/water).3. Analyze the product distribution in each reaction to identify the optimal combination.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of boronic acid homocoupling in Suzuki reactions?

A1: Homocoupling is primarily caused by the presence of Pd(II) species, which can arise from the use of a Pd(II) precatalyst or the oxidation of the active Pd(0) catalyst by residual oxygen.[1] The Pd(II) can undergo transmetalation with two molecules of the boronic acid, followed by reductive elimination to form the symmetrical biaryl and a Pd(0) species.

Q2: How critical is the purity of the boronic acid?

A2: The purity of the boronic acid is very important. Boronic acids can undergo degradation, especially if they are old or have been stored improperly. It is recommended to use freshly purchased or recrystallized boronic acid. In some cases, using more stable boronic acid derivatives, such as pinacol (B44631) esters (Bpin), can suppress side reactions like homocoupling by providing a slower, more controlled release of the boronic acid.

Q3: Can the reaction temperature influence the extent of homocoupling?

A3: Yes, reaction temperature can play a role. While higher temperatures can increase the rate of the desired reaction, they can also accelerate side reactions. It is advisable to start with a moderate temperature (e.g., 80-100 °C) and optimize from there. If significant homocoupling is observed, lowering the temperature might be beneficial, provided the main reaction still proceeds at a reasonable rate.

Q4: Is it possible to have homocoupling of the aryl bromide (1-bromo-4-propylbenzene)?

A4: While less common than boronic acid homocoupling, the homocoupling of the aryl halide to form 4,4'-dipropyl-1,1'-biphenyl can occur, particularly at high catalyst loadings or temperatures. The strategies used to prevent boronic acid homocoupling, such as using appropriate ligands and maintaining an inert atmosphere, are also effective in minimizing aryl halide homocoupling.

Data Presentation

The following table provides illustrative data on the impact of different reaction parameters on the yield of the desired product (4-propylbiphenyl) and the homocoupling byproduct in the Suzuki reaction of 1-bromo-4-propylbenzene with phenylboronic acid.

Disclaimer: The following data is representative and compiled from general trends observed for similar aryl bromides. Actual yields may vary and should be determined experimentally.

Entry	Catalyst (mol%)	Ligand	Base	Solvent	Degassing Method	Temp (°C)	Yield of 4-propylbiphenyl (B80277) (%)	Yield of Biphenyl (Homocoupling) (%)
1	Pd(OAc)₂ (2)	PPh₃	K₂CO₃	Toluene/H₂O	None	100	45	30
2	Pd(OAc)₂ (2)	PPh₃	K₂CO₃	Toluene/H₂O	N₂ Sparge (15 min)	100	75	10
3	Pd(PPh₃)₄ (2)	-	K₂CO₃	Toluene/H₂O	N₂ Sparge (15 min)	100	85	<5
4	PdCl₂(dppf) (2)	-	K₃PO₄	Dioxane/H₂O	N₂ Sparge (15 min)	90	92	<2
5	Pd₂(dba)₃ (1) / XPhos (2)	XPhos	Cs₂CO₃	2-MeTHF/H₂O	Freeze-Pump-Thaw (3x)	80	>95	<1

Experimental Protocols

Optimized Protocol for Minimizing Homocoupling in the Suzuki Reaction of 1-Bromo-4-propylbenzene

This protocol is designed to minimize the formation of homocoupling byproducts.

Materials:

• 1-Bromo-4-propylbenzene (1.0 mmol, 1.0 equiv.)

• Phenylboronic acid (1.2 mmol, 1.2 equiv.)

• Pd₂(dba)₃ (0.01 mmol, 1 mol%)

• XPhos (0.02 mmol, 2 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv.)

• Anhydrous 2-Methyltetrahydrofuran (2-MeTHF) (4 mL)

• Degassed Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 1-bromo-4-propylbenzene, phenylboronic acid, and cesium carbonate.

• In a glovebox or under a positive pressure of argon, add Pd₂(dba)₃ and XPhos to the Schlenk flask.

• Seal the flask with a septum, and perform three cycles of evacuating and backfilling with argon.

• Add the anhydrous 2-MeTHF and degassed water via syringe.

• Sparge the reaction mixture with a gentle stream of argon for 10 minutes.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure 4-propylbiphenyl.

Visualizations

Caption: Troubleshooting logic for addressing homocoupling in Suzuki reactions.

Caption: Experimental workflow for minimizing homocoupling in Suzuki reactions.

References

• 1. ocf.berkeley.edu [ocf.berkeley.edu]
• 2. Solved 0.377 grams of 1-bromo-4-methoxybenzne is reacted | Chegg.com [chegg.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Ligand Assessment for the Suzuki-Miyaura Cross Coupling Reaction of Aryl and Heteroaryl Bromides with n-Butylboronic Acid. The Advantages of Buchwald’s S-Phos | CoLab [colab.ws]
• 5. benchchem.com [benchchem.com]
• 6. compunetics.net [compunetics.net]

Technical Support Center: Optimizing Grignard Reagent Synthesis from 1-Bromo-4-propylbenzene

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for the synthesis of 4-propylphenylmagnesium bromide from 1-Bromo-4-propylbenzene.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Grignard reaction won't initiate. What are the common causes and solutions?

A1: Failure to initiate is the most common issue in Grignard synthesis. The primary cause is the passivating layer of magnesium oxide (MgO) on the magnesium turnings, which prevents the reaction with the aryl halide. Another critical factor is the presence of moisture.

Troubleshooting Steps:

• Magnesium Activation: The MgO layer must be disrupted. Several methods can be employed.[1][2]

  • Mechanical Activation: Vigorously grind the magnesium turnings with a glass rod or mortar and pestle in the reaction flask (under an inert atmosphere) before adding the solvent. This physically breaks the oxide layer, exposing fresh magnesium.

  • Chemical Activation: Use a chemical activating agent. A small crystal of iodine is the most common; its disappearance from the solution is a classic sign of initiation. Alternatively, a few drops of 1,2-dibromoethane (B42909) can be used, which reacts readily with magnesium to clean the surface.[3][4]

• Ensure Anhydrous Conditions: Grignard reagents are potent bases and react immediately with water.[1][3] All glassware must be rigorously dried (flame-dried under vacuum or oven-dried at >120°C for several hours) and assembled while hot under a positive pressure of inert gas (Nitrogen or Argon). Anhydrous solvents are mandatory.

• Gentle Heating: A small amount of localized heating with a heat gun on the flask can often provide the activation energy needed to start the reaction. Once initiated, the reaction is exothermic and will typically sustain itself.[4]

Q2: The reaction initiated, but my yield is low. What are the likely causes?

A2: Low yields can result from several factors, including incomplete reaction, side reactions, or premature quenching of the Grignard reagent.

Troubleshooting Steps:

• Wurtz Coupling: This is a major side reaction where the formed Grignard reagent (R-MgX) reacts with the starting aryl bromide (R-X) to form a biphenyl (B1667301) byproduct (R-R).[4][5] To minimize this:

  • Add the 1-Bromo-4-propylbenzene solution slowly (dropwise) to the magnesium suspension. This maintains a low concentration of the aryl bromide, favoring Grignard formation over coupling.[4][5]

  • Maintain a moderate reaction temperature. While some heat may be needed for initiation, excessive temperatures can increase the rate of Wurtz coupling.[3]

• Reagent Purity: Impurities in the magnesium, particularly transition metals like iron and manganese, can negatively impact the yield.[6] Use high-purity magnesium turnings specifically intended for Grignard synthesis.

• Inert Atmosphere: Although the solvent vapor can offer some protection, Grignard reagents can react with oxygen. Maintaining a slight positive pressure of an inert gas like nitrogen or argon throughout the reaction is best practice.[2]

• Accurate Quantification: Before using the Grignard reagent in a subsequent step, it is crucial to determine its concentration via titration to get an accurate measure of the formation yield.[7][8]

Q3: Which solvent is optimal for preparing 4-propylphenylmagnesium bromide?

A3: Ethereal solvents are essential for stabilizing the Grignard reagent. For aryl bromides, Tetrahydrofuran (THF) is often preferred over diethyl ether due to its superior solvating power and higher boiling point, which can facilitate the reaction of less reactive halides.[2][9] Recent studies have also highlighted 2-Methyltetrahydrofuran (2-MeTHF) as a "greener" alternative that can provide equal or even superior yields and, in some cases, suppress Wurtz coupling more effectively than THF.[10][11][12]

Q4: My reaction mixture turned dark brown/black. Is this normal?

A4: A color change to a cloudy grey or brownish solution is a typical indicator of a successful Grignard formation. However, a very dark or black mixture could indicate side reactions or impurities. Finely divided magnesium and certain byproducts can also contribute to a dark appearance. If the reaction has initiated (as evidenced by heat generation), this is not necessarily a cause for alarm, but monitoring for the expected product via titration is recommended.[9]

Data Presentation: Solvent and Activator Impact on Aryl Grignard Yield

The choice of solvent and activation method can significantly influence the reaction outcome. The following tables summarize typical performance characteristics.

Table 1: Comparison of Common Solvents for Aryl Grignard Synthesis

Solvent	Boiling Point (°C)	Key Advantages	Key Disadvantages	Typical Yield Range for Aryl Bromides
Diethyl Ether (Et₂O)	34.6	Well-established, easy to remove, minimal Wurtz coupling.[5]	Highly flammable, low boiling point, prone to peroxide formation.[12]	85-95%
Tetrahydrofuran (THF)	66	Excellent solvating power for aryl halides, higher reaction temp possible.[9][12]	Forms explosive peroxides, water-miscible (complicates work-up).[12]	90-98%
2-Methyl-THF (2-MeTHF)	~80	"Green" solvent, low peroxide formation, phase-separates from water.[10][12]	Higher boiling point makes removal more difficult than Et₂O.	90-98%[11]

Table 2: Common Magnesium Activation Methods

Activation Method	Description	Visual Indicator of Initiation
Iodine (I₂)	A small crystal is added to the dry magnesium.[4]	Disappearance of the brown/purple iodine color.[12]
1,2-Dibromoethane	A small amount (e.g., 0.05 eq.) is added.[4]	Evolution of ethene gas (bubbling).
Mechanical Grinding	Crushing turnings with a glass rod under inert gas.[1]	Reaction starts upon addition of halide/solvent (exotherm).

Experimental Protocols

Protocol 1: Optimized Synthesis of 4-propylphenylmagnesium bromide

This protocol is optimized for high yield and minimal side-product formation.

Materials:

• 1-Bromo-4-propylbenzene (1.0 eq.)

• Magnesium turnings, high purity (1.2 eq.)

• Iodine (1-2 small crystals)

• Anhydrous Tetrahydrofuran (THF)

• Three-neck round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, glass stopper, magnetic stir bar

• Inert gas supply (Nitrogen or Argon) with a bubbler

Procedure:

• Apparatus Setup: Assemble the flame-dried glassware while hot. Equip the flask with a stir bar, condenser, and dropping funnel. Ensure all joints are sealed and the apparatus is under a positive pressure of inert gas.

• Magnesium Activation: Place the magnesium turnings (1.2 eq.) and a single crystal of iodine into the flask. Gently warm the flask with a heat gun under the inert atmosphere until purple iodine vapors are observed. Allow the flask to cool to room temperature.[4]

• Initiation: Add enough anhydrous THF to just cover the magnesium turnings. Prepare a solution of 1-Bromo-4-propylbenzene (1.0 eq.) in anhydrous THF in the dropping funnel. Add a small portion (~5-10%) of this solution to the stirred magnesium suspension.

• Observation: A successful initiation is marked by the disappearance of the iodine color, a gentle refluxing of the solvent, and the formation of a cloudy grey/brown solution. If the reaction does not start, repeat gentle warming or add another small crystal of iodine.

• Grignard Formation: Once the reaction is initiated, slowly add the remaining 1-Bromo-4-propylbenzene solution dropwise. The rate of addition should be controlled to maintain a gentle, self-sustaining reflux. Use a water bath to cool the flask if the reaction becomes too vigorous.

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours, or until most of the magnesium has been consumed. The resulting grey-brown solution is the Grignard reagent.

Protocol 2: Titration of the Grignard Reagent

To determine the accurate concentration (yield) of the prepared Grignard reagent.

Materials:

• Anhydrous Toluene

• sec-Butanol (standardized solution in toluene, e.g., 1.0 M)

• 1,10-phenanthroline (B135089) (indicator)

• Dry glassware (burette, flask) and syringes

Procedure:

• Under an inert atmosphere, add ~1 mL of the Grignard solution to a dry flask containing anhydrous toluene.

• Add 1-2 drops of the 1,10-phenanthroline indicator solution. The solution should turn a distinct color (e.g., violet) indicating the presence of the Grignard reagent.[7]

• Titrate with the standardized sec-butanol solution until the color disappears.[7]

• The molarity is calculated based on the volume of titrant required to reach the endpoint. Repeat the titration for accuracy.

Visualizations

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. adichemistry.com [adichemistry.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. reddit.com [reddit.com]
• 10. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Bromination of Propylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the bromination of propylbenzene (B89791). The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Issue 1: Unexpected Isomer Distribution in Electrophilic Aromatic Bromination

Q1: My electrophilic bromination of propylbenzene with Br₂ and a Lewis acid catalyst (e.g., FeBr₃) is producing a mixture of isomers. How can I control the regioselectivity?

A1: The propyl group is an ortho, para-director in electrophilic aromatic substitution, meaning the bromine will preferentially add to the positions ortho (C2 and C6) and para (C4) to the propyl group. The formation of a mixture of ortho and para isomers is expected. However, the ratio of these isomers can be influenced by reaction conditions.

• Steric Hindrance: The bulkiness of the propyl group can sterically hinder the approach of the electrophile to the ortho positions, often leading to a higher yield of the para product.

• Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the thermodynamically more stable para isomer.

• Catalyst: The choice and amount of Lewis acid catalyst can influence the reactivity of the electrophile and, consequently, the isomer distribution.

A typical isomer distribution for the monobromination of propylbenzene is approximately 31% ortho and 69% para.[1] The meta isomer is generally formed in minor quantities. If you are observing a significant deviation from this, consider the following troubleshooting steps.

Troubleshooting Workflow for Unexpected Isomer Ratios

References

• 1. quora.com [quora.com]

Technical Support Center: Purification of 1-Bromo-4-propylbenzene by Vacuum Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 1-bromo-4-propylbenzene via vacuum distillation.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation necessary for purifying 1-Bromo-4-propylbenzene?

A1: 1-Bromo-4-propylbenzene has a high boiling point at atmospheric pressure (approximately 225 °C).[1] Distilling at such a high temperature can lead to decomposition of the compound, reducing the overall yield and purity.[2] Vacuum distillation lowers the pressure of the system, which in turn reduces the boiling point of the compound, allowing for a safe and efficient purification at a lower temperature.[2][3]

Q2: What are the expected boiling points of 1-Bromo-4-propylbenzene under vacuum?

A2: The boiling point of 1-Bromo-4-propylbenzene is dependent on the pressure within the distillation apparatus. A typical literature value is 94-97 °C at 10 mmHg.[1] For a detailed breakdown of estimated boiling points at various pressures, please refer to the data table below.

Q3: What are common impurities that might be present in crude 1-Bromo-4-propylbenzene?

A3: Common impurities can include unreacted starting materials from the synthesis, such as 1,4-dibromobenzene (B42075) and 1-bromopropane.[1][4] Solvents used during the reaction and workup, like toluene (B28343) and tetrahydrofuran, may also be present.[1][4] Additionally, side-products from the synthesis reaction could be impurities.

Q4: How can I prevent "bumping" or violent boiling during the distillation?

A4: Bumping is a common issue in vacuum distillation. To ensure smooth boiling, it is crucial to use a magnetic stir bar and a stir plate to agitate the liquid continuously.[2] Boiling stones are ineffective under vacuum as the trapped air within them is quickly removed.[2] A Claisen adapter can also help to prevent any bumped liquid from splashing into the condenser.[2][5]

Q5: What should I do if the vacuum pressure is not stable or not low enough?

A5: An unstable or insufficient vacuum is typically due to leaks in the system.[6] Ensure that all glass joints are properly sealed with a suitable vacuum grease.[5] Check that the vacuum tubing is thick-walled and not collapsing under pressure.[7] Also, verify that the vacuum pump is functioning correctly and the pump oil is clean.[6] A cold trap between the distillation setup and the pump is essential to prevent solvent vapors from contaminating the pump oil.[2]

Data Presentation

Table 1: Estimated Boiling Point of 1-Bromo-4-propylbenzene at Various Pressures

The following table provides estimated boiling points calculated using the Antoine equation with coefficients obtained from experimental vapor pressure data. These values are predictions and the actual observed boiling point may vary slightly depending on the accuracy of the pressure measurement and the purity of the compound.

Pressure (mmHg)	Estimated Boiling Point (°C)
1	58.5
5	84.7
10	98.3
20	114.8
40	134.5
60	147.2
100	164.8
760 (Atmospheric)	225.0 (Literature Value)[1]

Experimental Protocols

Detailed Methodology for Vacuum Distillation of 1-Bromo-4-propylbenzene

Materials:

• Crude 1-bromo-4-propylbenzene

• Round-bottom flask (sized so the crude material fills it to no more than two-thirds capacity)

• Claisen adapter

• Distillation head with a thermometer

• Condenser

• Receiving flask (a "cow" or "pig" adapter with multiple receiving flasks is recommended for collecting different fractions)

• Magnetic stir bar and stir plate

• Heating mantle

• Vacuum pump

• Cold trap (e.g., with dry ice/acetone or liquid nitrogen)

• Thick-walled vacuum tubing

• Vacuum grease

• Clamps and stands to secure the apparatus

Procedure:

• Apparatus Assembly:

  • Carefully inspect all glassware for any cracks or defects that could cause an implosion under vacuum.[5]

  • Add the crude 1-bromo-4-propylbenzene and a magnetic stir bar to the round-bottom flask.

  • Assemble the distillation apparatus as shown in the experimental workflow diagram. Ensure all joints are lightly greased and securely clamped.

  • Place the thermometer correctly in the distillation head, with the top of the bulb level with the side arm leading to the condenser.

  • Connect the condenser to a circulating cold water source, with water entering at the bottom and exiting at the top.

  • Connect the vacuum outlet of the distillation apparatus to a cold trap, and the cold trap to the vacuum pump using thick-walled tubing.

• Distillation Process:

  • Turn on the magnetic stirrer to a moderate speed.

  • Turn on the vacuum pump to slowly evacuate the system. The liquid may begin to bubble as volatile impurities and dissolved gases are removed.[2]

  • Once a stable vacuum is achieved, begin to gently heat the distillation flask using the heating mantle.

  • Monitor the temperature and pressure. Collect any low-boiling impurities as a forerun in the first receiving flask.

  • As the temperature approaches the expected boiling point of 1-bromo-4-propylbenzene at the measured pressure, change to a clean receiving flask.

  • Collect the main fraction over a stable temperature range. A pure compound may still show a small temperature range of a few degrees during vacuum distillation due to minor pressure fluctuations.[5]

  • If the temperature drops after the main fraction has been collected, stop the heating.

• Shutdown Procedure:

  • Remove the heating mantle and allow the distillation flask to cool.

  • Slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump.

  • Dismantle the apparatus and weigh the purified product.

Mandatory Visualization

Caption: Experimental workflow for the vacuum distillation of 1-bromo-4-propylbenzene.

Caption: Troubleshooting guide for vacuum distillation of 1-bromo-4-propylbenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 4. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. njhjchem.com [njhjchem.com]
• 7. Purification [chem.rochester.edu]

Technical Support Center: Purification of 1-Bromo-4-propylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing unreacted starting material from 1-Bromo-4-propylbenzene.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 1-Bromo-4-propylbenzene.

Issue 1: Poor separation of 1-Bromo-4-propylbenzene from starting material (propylbenzene) using fractional distillation.

• Question: I am performing a vacuum fractional distillation to separate 1-Bromo-4-propylbenzene from unreacted propylbenzene (B89791), but the collected fractions are still a mixture. How can I improve the separation?

• Answer: Achieving a clean separation between 1-Bromo-4-propylbenzene and propylbenzene via fractional distillation can be challenging due to their relatively close boiling points. Here are several factors to consider for improving your separation:

  • Column Efficiency: Ensure your distillation column has a sufficient number of theoretical plates. For compounds with close boiling points, a longer column or a column packed with a high-efficiency packing material (like Raschig rings or Vigreux indentations) is recommended.

  • Reflux Ratio: A higher reflux ratio can enhance separation. This means allowing more of the condensed vapor to return to the column to re-equilibrate, rather than being collected as distillate.

  • Heating Rate: A slow and steady heating rate is crucial. Overheating can lead to "bumping" and carryover of the higher-boiling point starting material into the collection flask.

  • Vacuum Stability: Fluctuations in vacuum pressure will cause the boiling points to change, leading to poor separation. Ensure all connections in your vacuum apparatus are secure and there are no leaks. Using a vacuum regulator can help maintain a stable pressure.[1]

  • Insulation: Insulating the distillation column can help maintain the temperature gradient necessary for efficient fractionation.

Issue 2: The product, 1-Bromo-4-propylbenzene, appears to be decomposing during distillation.

• Question: I am observing charring or discoloration in the distillation flask, and the yield of my purified 1-Bromo-4-propylbenzene is low. What could be the cause?

• Answer: Decomposition during distillation is often due to excessive heat. 1-Bromo-4-propylbenzene has a high boiling point at atmospheric pressure, which can lead to degradation. To address this:

  • Use Vacuum Distillation: The primary method for purifying 1-Bromo-4-propylbenzene is vacuum distillation, which significantly lowers the boiling point.[2][3] A reported condition for the distillation of 1-Bromo-4-propylbenzene is 94-97 °C at 10 mmHg.[2][3]

  • Accurate Temperature Monitoring: Ensure the thermometer is placed correctly in the distillation head to accurately measure the temperature of the vapor that is distilling.

  • Avoid Overheating the Pot: The temperature of the heating mantle should be kept as low as possible while still allowing for a steady distillation rate.

Issue 3: I am considering column chromatography for purification. What conditions should I use?

• Question: Can I use column chromatography to separate 1-Bromo-4-propylbenzene from propylbenzene, and what would be a good starting point for the mobile phase?

• Answer: Yes, column chromatography can be an effective method for this separation. The key is to exploit the polarity difference between the two compounds. 1-Bromo-4-propylbenzene is more polar than propylbenzene due to the presence of the bromine atom.

  • Stationary Phase: Silica (B1680970) gel is a suitable polar stationary phase.

  • Mobile Phase (Eluent): Start with a non-polar solvent and gradually increase the polarity. A good starting point would be 100% hexanes or petroleum ether. If both compounds elute too quickly with no separation, you can try a solvent system with a small amount of a slightly more polar solvent, such as dichloromethane (B109758) or toluene, mixed with hexanes. The ideal eluent system will result in a good separation of the two compounds on a Thin Layer Chromatography (TLC) plate before attempting the column.

Frequently Asked Questions (FAQs)

Q1: What are the boiling points of 1-Bromo-4-propylbenzene and propylbenzene?

A1: The difference in boiling points is the basis for purification by distillation. The atmospheric boiling point of 1-Bromo-4-propylbenzene is approximately 225 °C, while the boiling point of propylbenzene is around 159 °C.

Q2: Is recrystallization a suitable method for purifying 1-Bromo-4-propylbenzene?

A2: Recrystallization is a purification technique for solid compounds. Since 1-Bromo-4-propylbenzene is a liquid at room temperature, recrystallization is not a feasible primary purification method.

Q3: How can I confirm the purity of my 1-Bromo-4-propylbenzene after purification?

A3: Several analytical techniques can be used to assess the purity of your final product:

• Gas Chromatography (GC): This is an excellent method to determine the percentage of any remaining starting material or other impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR can confirm the structure of the desired product and identify any impurities.

• Boiling Point Determination: A sharp and constant boiling point during distillation is a good indicator of purity.

Q4: My purified 1-Bromo-4-propylbenzene is slightly yellow. Is this normal, and how can I remove the color?

A4: A slight yellow color can sometimes be due to minor impurities or slight decomposition. If the purity is confirmed to be high by GC or NMR, the color may not be an issue for subsequent reactions. However, if a colorless product is required, you can try passing the material through a short plug of silica gel using a non-polar eluent (like hexanes) or treating it with a small amount of activated carbon followed by filtration.

Data Presentation

The following table summarizes the key physical properties of 1-Bromo-4-propylbenzene and a common starting material, propylbenzene.

Property	1-Bromo-4-propylbenzene	Propylbenzene
Molecular Formula	C9H11Br	C9H12
Molecular Weight	199.09 g/mol	120.19 g/mol
Boiling Point (at 760 mmHg)	225 °C	159 °C
Density	1.286 g/mL at 25 °C	0.862 g/mL at 25 °C
Refractive Index	n20/D 1.537	n20/D 1.491

Experimental Protocols

Detailed Methodology for Vacuum Distillation of 1-Bromo-4-propylbenzene

This protocol describes the purification of 1-Bromo-4-propylbenzene from unreacted propylbenzene using vacuum distillation.

Materials:

• Crude 1-Bromo-4-propylbenzene mixture

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask(s)

• Vacuum adapter

• Vacuum pump with a cold trap

• Heating mantle

• Stir bar or boiling chips

• Thermometer

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup:

  • Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all glassware is dry and free of cracks.

  • Place a stir bar or boiling chips in the round-bottom flask containing the crude 1-Bromo-4-propylbenzene.

  • Connect the fractionating column to the round-bottom flask and the distillation head.

  • Insert the thermometer into the distillation head, ensuring the top of the bulb is level with the side arm leading to the condenser.

  • Connect the condenser and the receiving flask.

  • Connect the vacuum adapter to the receiving flask and then to the cold trap and vacuum pump using thick-walled vacuum tubing.

  • Lightly grease all ground glass joints to ensure a good seal.

• Distillation Process:

  • Turn on the cooling water to the condenser.

  • Begin stirring the crude mixture.

  • Slowly turn on the vacuum pump and allow the pressure in the system to stabilize. Aim for a pressure of approximately 10 mmHg.

  • Once a stable vacuum is achieved, begin to gently heat the distillation flask with the heating mantle.

  • Observe the mixture for boiling and the condensation front rising up the fractionating column.

  • The first fraction to distill will be the lower-boiling point propylbenzene. Collect this "forerun" in a separate receiving flask.

  • As the temperature begins to rise and stabilize near the boiling point of 1-Bromo-4-propylbenzene at the working pressure (approx. 94-97 °C at 10 mmHg), change the receiving flask to collect the pure product.[2][3]

  • Continue to collect the fraction as long as the temperature remains stable.

  • If the temperature drops or begins to rise significantly, stop the distillation.

• Shutdown:

  • Remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump and the cooling water.

  • Disassemble the apparatus.

Mandatory Visualization

Caption: Workflow for the purification of 1-Bromo-4-propylbenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Troubleshooting Heck Reactions of 1-Bromo-4-propylbenzene

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Heck reaction, specifically when using 1-Bromo-4-propylbenzene as a substrate. The following question-and-answer format addresses common issues leading to low yields and provides actionable troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low to no conversion of 1-Bromo-4-propylbenzene in my Heck reaction?

A1: Low conversion with 1-Bromo-4-propylbenzene, an electron-rich aryl bromide, is a common issue. The electron-donating nature of the propyl group can slow down the oxidative addition step, which is often the rate-determining step in the Heck catalytic cycle. Additionally, several factors related to the reaction setup and reagents can contribute to this problem. Key areas to investigate include catalyst activity, reaction conditions, and reagent quality.

Q2: What are the most critical parameters to optimize for a successful Heck reaction with this substrate?

A2: The most critical parameters to optimize for the Heck reaction with an electron-rich aryl bromide like 1-Bromo-4-propylbenzene are the choice of ligand , base , solvent , and temperature . The interplay between these factors is crucial for achieving high yields.

Q3: What are common side reactions that can lead to low yields of the desired product?

A3: Several side reactions can compete with the desired Heck coupling, leading to reduced yields. The most common include:

• Homocoupling of 1-Bromo-4-propylbenzene to form 4,4'-dipropylbiphenyl.

• Reduction of 1-Bromo-4-propylbenzene to propylbenzene (B89791).

• Isomerization of the product alkene.

• Catalyst decomposition leading to the formation of palladium black.

Troubleshooting Guide

Problem 1: Low or No Product Formation

If you are observing low or no formation of your desired coupled product, consider the following troubleshooting steps, starting with the most likely causes.

Initial Checks:

• Inert Atmosphere: Ensure your reaction was set up under a strictly inert atmosphere (e.g., argon or nitrogen). Oxygen can oxidize the Pd(0) catalyst, rendering it inactive.

• Reagent Purity: Verify the purity of your 1-Bromo-4-propylbenzene, alkene, solvent, and base. Impurities can poison the catalyst. Ensure solvents are anhydrous and properly degassed.

Troubleshooting Workflow for Low Conversion

Caption: A logical workflow for troubleshooting low conversion in Heck reactions.

Detailed Solutions:

• Catalyst and Ligand Selection: For electron-rich aryl bromides, the choice of phosphine ligand is critical. Bulky, electron-rich ligands can promote the oxidative addition step and stabilize the active palladium species.[1]

  Catalyst System	Typical Loading (mol%)	Comments
  Pd(OAc)₂ / P(o-tolyl)₃	1-2 / 2-4	A standard, often effective combination.
  Pd(OAc)₂ / P(t-Bu)₃	1-2 / 2-4	A bulky, electron-rich ligand, good for less reactive aryl bromides.
  Pd₂(dba)₃ / XPhos	1-2 / 2-4	A highly active catalyst system for challenging couplings.
  Pd/C	5-10	Heterogeneous catalyst, may require higher temperatures and longer reaction times.

• Base Selection: The base plays a crucial role in the catalytic cycle, and its strength and solubility can significantly impact the yield.

  Base	Comments
  Et₃N (Triethylamine)	Common organic base, acts as both base and solvent in some cases.
  K₂CO₃ (Potassium Carbonate)	A stronger inorganic base, often effective when organic bases fail.[2]
  Cs₂CO₃ (Cesium Carbonate)	A strong, soluble inorganic base, can be very effective but is more expensive.
  NaOAc (Sodium Acetate)	A weaker inorganic base, sometimes used in combination with additives.

• Solvent Effects: The solvent must be able to dissolve the reactants and stabilize the catalytic species. Polar aprotic solvents are generally preferred.

  Solvent	Boiling Point (°C)	Comments
  DMF (N,N-Dimethylformamide)	153	A common and effective solvent for Heck reactions.
  NMP (N-Methyl-2-pyrrolidone)	202	Higher boiling point can be beneficial for less reactive substrates.
  DMAc (N,N-Dimethylacetamide)	165	Similar to DMF and NMP, often a good alternative.
  Dioxane	101	A less polar aprotic solvent, can be effective in some cases.

Problem 2: Formation of Significant Byproducts

If you are observing your desired product but in a low yield along with significant byproducts, the following strategies can help.

Troubleshooting Workflow for Byproduct Formation

Caption: Troubleshooting common byproducts in the Heck reaction.

Detailed Solutions:

• Minimizing Homocoupling: The formation of 4,4'-dipropylbiphenyl can be favored at high temperatures and high concentrations of the aryl bromide.

  • Action: Try lowering the reaction temperature and consider adding the 1-Bromo-4-propylbenzene slowly to the reaction mixture. Using a less polar solvent can sometimes disfavor this side reaction.

• Preventing Reduction: The reduction of 1-Bromo-4-propylbenzene to propylbenzene can occur in the presence of a hydrogen source.

  • Action: Ensure that all reagents and solvents are strictly anhydrous. Some bases, like triethylamine (B128534), can sometimes act as a hydride source at high temperatures. Switching to an inorganic base like K₂CO₃ may be beneficial.

• Controlling Isomerization: The double bond in the product can migrate, leading to a mixture of isomers.

  • Action: This is often promoted by high temperatures and long reaction times. Monitor the reaction closely and stop it as soon as the starting material is consumed. Using a more strongly coordinating ligand can sometimes suppress isomerization by preventing the re-addition of the palladium hydride to the product alkene.

Experimental Protocols

General Protocol for the Heck Reaction of 1-Bromo-4-propylbenzene with Styrene (B11656)

This protocol is a starting point and may require optimization based on your specific experimental observations.

Materials:

• 1-Bromo-4-propylbenzene

• Styrene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tolyl)₃)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions (Schlenk flask or similar)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add palladium(II) acetate (0.02 equiv, 2 mol%) and tri(o-tolyl)phosphine (0.04 equiv, 4 mol%).

• Seal the flask with a septum and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Under a positive pressure of the inert gas, add anhydrous DMF via syringe to dissolve the catalyst and ligand.

• Add 1-Bromo-4-propylbenzene (1.0 equiv) and styrene (1.2 equiv) to the reaction mixture via syringe.

• Finally, add triethylamine (2.0 equiv) to the flask.

• Immerse the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitor the progress of the reaction by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with diethyl ether or ethyl acetate and wash with water and brine to remove DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Reaction Scheme and Catalytic Cycle

Caption: The overall Heck reaction and its simplified catalytic cycle.

References

• 1. mdpi.com [mdpi.com]
• 2. sctunisie.org [sctunisie.org]

Technical Support Center: Catalyst Poisoning in Cross-Coupling Reactions of 1-Bromo-4-propylbenzene

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with catalyst poisoning in cross-coupling reactions involving 1-Bromo-4-propylbenzene. Below you will find troubleshooting guides and frequently asked questions to help you diagnose and resolve common issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of catalyst deactivation when using 1-Bromo-4-propylbenzene?

A1: The primary challenge with 1-Bromo-4-propylbenzene is often related to catalyst poisoning by the sulfur atom in the propylsulfanyl group.[1][2] Sulfur compounds are known to strongly coordinate with palladium catalysts, blocking the active sites and hindering or stopping the catalytic cycle.[3][4] Other common causes for catalyst deactivation include:

• Impurities: Trace impurities in reagents or solvents, such as other sulfur compounds, can act as potent catalyst poisons.[4][5]

• Oxygen: The active Pd(0) catalyst is sensitive to oxygen. Inadequate degassing of solvents or a poor inert atmosphere can lead to oxidation and deactivation.[6]

• Thermal Decomposition: At elevated temperatures, the catalyst complex, particularly the ligands, can degrade.[3][7]

• Aggregation: The active Pd(0) species can aggregate into inactive palladium black, which is a common deactivation pathway in reactions like the Heck coupling.[3][6]

• Product Inhibition: In some cases, the reaction product may coordinate to the catalyst, inhibiting further cycles.[6]

Q2: My reaction is very slow or has stalled completely. How can I determine if catalyst poisoning is the issue?

A2: A stalled reaction is a classic sign of catalyst deactivation.[6] To diagnose this, you can:

• Monitor the reaction profile: If the reaction starts and then stops, it suggests the catalyst was initially active but deactivated over time.

• Observe for visual changes: The formation of a black precipitate (palladium black) is a strong indicator of catalyst aggregation and deactivation.[3][6]

• Run a control experiment: If possible, run the reaction with a similar substrate that does not contain a sulfur moiety, like 1-bromo-4-ethylbenzene, under the same conditions. Successful coupling with the control substrate would point towards the propylsulfanyl group as the likely culprit.

• Analyze the catalyst: In some cases, the spent catalyst can be isolated and analyzed to identify poisons on its surface.[3]

Q3: What are the visible signs of catalyst deactivation in my reaction?

A3: Visible signs of catalyst deactivation can include a significant decrease in the reaction rate, a complete halt of the reaction, or the need for a higher catalyst loading to achieve the desired conversion.[7] The most common visual cue is the formation of black particles, known as palladium black, which indicates the aggregation of the active Pd(0) species into an inactive form.[3][6]

Q4: Which cross-coupling reactions are most susceptible to catalyst poisoning with this substrate?

A4: Palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination are all susceptible to catalyst poisoning by the sulfur atom in 1-Bromo-4-propylbenzene.[1][7] The lone pair of electrons on the sulfur atom can strongly coordinate to the palladium center, forming stable off-cycle complexes that reduce the concentration of the active catalyst.[1]

Troubleshooting Guide

Issue 1: Low or No Conversion

If you observe low or no conversion of your starting material, it is often a primary indication of catalyst deactivation.

Possible Cause	Troubleshooting Steps & Solutions
Catalyst Poisoning by Sulfur	Use Bulky, Electron-Rich Ligands: Ligands like SPhos, XPhos, or N-heterocyclic carbenes (NHCs) can stabilize the palladium center and are more resistant to poisoning by sulfur.[1][3]
Increase Catalyst Loading: A modest increase in catalyst loading (e.g., from 1 mol% to 3-5 mol%) may compensate for gradual deactivation.[4]
Impure Reagents or Solvents	Purify Starting Materials: Ensure the purity of 1-Bromo-4-propylbenzene, the coupling partner, and the base. Recrystallization, distillation, or column chromatography can remove harmful impurities.[4]
Use High-Purity Solvents: Peroxides or other degradation products in solvents like THF can decrease conversion. Use freshly distilled or high-purity, inhibitor-free solvents.[5]
Presence of Oxygen	Ensure Inert Atmosphere: The active Pd(0) catalyst is air-sensitive.[7] Rigorously degas all solvents (e.g., by sparging with argon for 30 minutes) and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.[4][6]
Inefficient Pre-catalyst Reduction	Optimize Reaction Conditions: If using a Pd(II) source (e.g., Pd(OAc)₂), ensure the reaction conditions (base, solvent) are suitable for its in-situ reduction to the active Pd(0) species.[5]

Illustrative Effects of Poisons on a Suzuki-Miyaura Coupling

The following table provides an illustrative summary of how common catalyst poisons can affect the yield of a Suzuki-Miyaura reaction with 1-Bromo-4-propylbenzene. This data is representative and intended for troubleshooting purposes.

Potential Poison	Source	Illustrative Effect on Yield	Mitigation Strategy
Elemental Sulfur	Impurity in starting material	Drastic reduction, <10% yield	Purify starting materials via carbon treatment or recrystallization.[8]
Thiophenic Compounds	Impurity in solvents or reagents	Significant reduction, 10-40% yield	Use high-purity, sulfur-free solvents and reagents.[5]
Water/Moisture	Incomplete drying of glassware/reagents	Moderate reduction, 40-70% yield	Use oven-dried glassware and anhydrous reagents.[7]
Oxygen	Air leak in reaction setup	Significant reduction, 20-50% yield	Ensure a properly sealed, inert atmosphere.[6]
Excess Phosphine (B1218219) Ligand	Incorrect stoichiometry	Moderate reduction, 50-80% yield	Optimize the ligand-to-metal ratio.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general method for coupling 1-Bromo-4-propylbenzene with an arylboronic acid, designed to mitigate potential catalyst poisoning.

• Reaction Setup: To a flame-dried Schlenk tube, add the arylboronic acid (1.2-1.5 equivalents), a suitable base (e.g., K₃PO₄ or Cs₂CO₃, 2-3 equivalents), the palladium pre-catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and a bulky phosphine ligand (e.g., SPhos, 2-10 mol%).[1]

• Inert Atmosphere: Seal the tube, then evacuate and backfill with an inert gas (e.g., Argon) three times.[1]

• Solvent and Substrate Addition: Add a degassed solvent (e.g., toluene (B28343) or dioxane) followed by 1-Bromo-4-propylbenzene (1.0 equivalent) via syringe. The solvent should be sparged with an inert gas for at least 30 minutes prior to use.[4]

• Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) and stir vigorously until the reaction is complete (monitor by TLC or GC).[1]

• Workup: After cooling the reaction to room temperature, dilute it with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[3]

• Purification: Purify the crude product by column chromatography.[3]

Protocol for Characterization of a Deactivated Catalyst

Identifying the cause of deactivation is crucial for process optimization.[3]

• Sample Preparation: Carefully isolate the spent catalyst from the reaction mixture by filtration under an inert atmosphere. Wash it with a suitable solvent to remove adsorbed organic species and dry it under vacuum.[3]

• Analysis Techniques:

  • Transmission Electron Microscopy (TEM): To visualize the catalyst particles and check for aggregation (formation of palladium black).[3]

  • X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of the palladium and identify surface poisons like sulfur.

  • Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To quantify the amount of palladium and detect trace metal impurities that could act as poisons.

Visualizations

Caption: Troubleshooting workflow for low conversion in cross-coupling reactions.

Caption: Generalized catalytic cycle and the effect of a poison.

Caption: A typical experimental workflow designed to minimize catalyst deactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Optimizing base and solvent for Sonogashira coupling of 1-Bromo-4-propylbenzene

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the Sonogashira coupling of 1-Bromo-4-propylbenzene.

Troubleshooting Guide

This guide addresses common issues encountered during the Sonogashira coupling of 1-Bromo-4-propylbenzene, offering systematic approaches to diagnose and resolve them.

Problem 1: Low to No Product Yield

Question: My reaction with 1-Bromo-4-propylbenzene shows very low conversion or has not worked at all. What steps should I take?

Answer: Low or zero yield is a frequent issue that can stem from several factors. Follow this troubleshooting workflow to diagnose and solve the problem:

Caption: A troubleshooting flowchart for low-yield Sonogashira reactions.

Possible Causes and Solutions:

• Catalyst Inactivity: The palladium catalyst can be sensitive to air and moisture, and copper(I) salts can oxidize over time.[1]

  • Solution: Use fresh, high-purity palladium catalyst and copper(I) iodide (CuI). Ensure catalysts are stored under an inert atmosphere. For Pd(II) precatalysts like PdCl₂(PPh₃)₂, an in-situ reduction to Pd(0) is required, which can be facilitated by the amine base or the alkyne.[2]

• Poor Reagent Quality: Impurities in 1-Bromo-4-propylbenzene, the alkyne, solvents, or the base can poison the catalyst.[1]

  • Solution: Use purified reagents. Ensure solvents and amine bases are anhydrous and properly degassed to remove oxygen.[1]

• Suboptimal Reaction Conditions: Aryl bromides are less reactive than aryl iodides and often require more forcing conditions.[3][4]

  • Solution: Increase the reaction temperature. For 1-Bromo-4-propylbenzene, a temperature range of 60-100°C might be necessary, depending on the solvent and catalyst system.[5] Also, consider screening different bases and solvents.

• Presence of Oxygen: Oxygen can lead to catalyst decomposition (formation of palladium black) and promote the undesirable homocoupling of the alkyne.[1][6]

  • Solution: Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen).[1] Thoroughly degas all solvents and the reaction mixture using techniques like freeze-pump-thaw or by bubbling with an inert gas.[6]

Problem 2: Significant Alkyne Homocoupling (Glaser Product) Observed

Question: My main byproduct is the dimer of my starting alkyne. How do I suppress this?

Answer: This indicates that the Glaser coupling pathway is dominant, which is a common side reaction, especially in copper-cocatalyzed reactions.[1][6]

Solutions:

• Switch to a Copper-Free Protocol: This is the most effective way to minimize Glaser coupling.[6][7] The absence of the copper(I) co-catalyst significantly reduces the rate of alkyne homocoupling.[6]

• Ensure Rigorous Anaerobic Conditions: Oxygen is a key promoter of Glaser coupling.[1][6] Make sure your flask, solvents, and reagents are thoroughly deoxygenated.[6]

• Modify Reaction Parameters:

  • Reduce the amount of CuI to the minimum effective concentration.[1]

  • Consider the slow addition of the alkyne to the reaction mixture to maintain a low concentration, which disfavors the bimolecular homocoupling.[6]

  • Switching from an amine base to an inorganic base like K₃PO₄ or Cs₂CO₃ may sometimes help.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best base for the Sonogashira coupling of 1-Bromo-4-propylbenzene?

A1: The choice of base is critical and depends on the specific reaction conditions. Both organic and inorganic bases can be used.

• Organic Bases: Amine bases like triethylamine (B128534) (TEA) and diisopropylamine (B44863) (DIPA) are commonly used.[8] They often act as both the base and the solvent. Triethylamine has been identified as an effective base in several protocols.[9]

• Inorganic Bases: Inorganic bases such as K₃PO₄, Cs₂CO₃, and K₂CO₃ can also be effective, particularly in copper-free systems or when trying to minimize side reactions.[6][10]

A screening of bases is often recommended to find the optimal choice for your specific alkyne coupling partner.

Q2: Which solvent should I use for the coupling of 1-Bromo-4-propylbenzene?

A2: The solvent plays a crucial role in dissolving the reactants and influencing the reaction rate.

• Polar Aprotic Solvents: Solvents like DMF, THF, and acetonitrile (B52724) are frequently used.[5][11] DMSO has also been shown to be effective in some room-temperature, copper-free Sonogashira reactions.[12]

• Nonpolar Solvents: Toluene (B28343) is a common nonpolar solvent for Sonogashira couplings.[8][11]

• Amine as Solvent: In some cases, the amine base (e.g., triethylamine) can be used as the solvent.[2][8]

• Aqueous Media: Modern, more sustainable protocols have been developed that allow the reaction to proceed in water, often with the aid of surfactants.[13][14]

The choice of solvent can significantly impact the reaction outcome, and a solvent screen may be necessary for optimization.

Q3: Is a copper co-catalyst necessary for the coupling of 1-Bromo-4-propylbenzene?

A3: While the traditional Sonogashira reaction uses a copper(I) co-catalyst to increase the reaction rate, it is not always necessary.[3][15] Copper-free Sonogashira couplings have become increasingly popular as they prevent the common side reaction of alkyne homocoupling (Glaser coupling).[6][15] For a less reactive substrate like an aryl bromide, a highly active palladium catalyst system may be required for an efficient copper-free reaction.

Q4: My reaction mixture turned black. What does this mean?

A4: The formation of a black precipitate, known as "palladium black," indicates the decomposition and agglomeration of the palladium(0) catalyst.[1] This renders the catalyst inactive and is often caused by the presence of oxygen, impurities, or excessively high temperatures.[1] While a color change to dark red or brown can be normal, the formation of a black solid is a sign of a failed reaction.[2]

Data Presentation: Base and Solvent Screening

The following tables summarize data from studies on the optimization of Sonogashira couplings, which can be used as a starting point for the reaction of 1-Bromo-4-propylbenzene.

Table 1: Effect of Base on a Model Sonogashira Coupling

Entry	Base	Equivalents	Yield (%)
1	Na₂CO₃	2.5 - 10	< 2
2	Ca₂CO₃	2.5 - 10	< 1
3	NaOH	2.5 - 10	< 9
4	KOH	2.5 - 10	0
5	NEt₃	5	93
6	(iPr)₂NEt	10	Low Conversion
Data adapted from a base screening for a copper-free Sonogashira coupling in aqueous media.[9]

Table 2: Effect of Solvent on a Room-Temperature, Copper-Free Sonogashira Coupling

Entry	Solvent	Base	Yield (%) (18h)
1	MTBE	DABCO	54
2	DCM	DABCO	35
3	MeOH	DABCO	< 50
4	EtOH	DABCO	< 50
5	THF	DABCO	62
6	1,4-Dioxane	DABCO	74
7	Acetonitrile	DABCO	75
8	DMF	DABCO	98
9	NMP	DABCO	40
10	DMSO	DABCO	100
Data from the optimization of the coupling of an aryl bromide with an alkyne.[12]

Experimental Protocols

Protocol 1: General Procedure for Copper-Cocatalyzed Sonogashira Coupling of 1-Bromo-4-propylbenzene

Caption: A step-by-step workflow for a copper-cocatalyzed Sonogashira coupling.

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add 1-Bromo-4-propylbenzene (1.0 equiv), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and copper(I) iodide (3-10 mol%).[8][16]

• Add an anhydrous, degassed solvent (e.g., toluene or THF) and an amine base (e.g., triethylamine, 2-3 equiv).[16]

• Add the terminal alkyne (1.1-1.2 equiv) dropwise to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., 60-80 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with saturated aqueous ammonium (B1175870) chloride solution and brine.[16]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling of 1-Bromo-4-propylbenzene

• To an oven-dried reaction vessel, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%), a suitable ligand (e.g., a bulky phosphine, 4-8 mol%), and a base (e.g., Cs₂CO₃ or K₃PO₄, 2.0 equiv).

• Seal the vessel, then evacuate and backfill with an inert gas (e.g., argon) three times.

• Add 1-Bromo-4-propylbenzene (1.0 equiv) and the terminal alkyne (1.2-1.5 equiv).

• Add the anhydrous, degassed solvent (e.g., DMF or 1,4-dioxane) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• After cooling to room temperature, perform a standard aqueous workup and extract the product with an appropriate organic solvent.

• Dry, concentrate, and purify the product by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. DSpace [repository.kaust.edu.sa]
• 10. benchchem.com [benchchem.com]
• 11. books.lucp.net [books.lucp.net]
• 12. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 16. benchchem.com [benchchem.com]

Dehalogenation side reactions of 1-Bromo-4-propylbenzene

Welcome to the technical support center for 1-Bromo-4-propylbenzene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to its handling and reactivity, with a specific focus on mitigating dehalogenation side reactions during chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the dehalogenation side reaction of 1-Bromo-4-propylbenzene?

A1: Dehalogenation is an undesired chemical reaction that removes the bromine atom from 1-Bromo-4-propylbenzene and replaces it with a hydrogen atom, resulting in the formation of propylbenzene (B89791). This side reaction is a significant issue in synthetic chemistry, particularly in cross-coupling reactions where the carbon-bromine bond is the intended site of reaction. The formation of this byproduct reduces the yield of the desired product and complicates purification.

Q2: What are the common reaction types where dehalogenation of 1-Bromo-4-propylbenzene is observed?

A2: Dehalogenation is a common side reaction in several key transformations involving 1-Bromo-4-propylbenzene, including:

• Palladium-catalyzed cross-coupling reactions: Such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions.

• Formation of organometallic reagents: This includes Grignard reagent (4-propylphenylmagnesium bromide) formation and lithiation reactions (metal-halogen exchange).

Q3: What are the primary causes of dehalogenation in palladium-catalyzed cross-coupling reactions?

A3: The main causes of dehalogenation, often referred to as hydrodehalogenation in this context, include:

• High Reaction Temperatures: Elevated temperatures can promote the undesired reductive pathway.

• Presence of Hydride Sources: Reagents such as alcohols, water, or even certain bases and solvents (like DMF) can act as hydride donors.[1]

• Suboptimal Catalyst/Ligand System: The choice of palladium source and ligand is crucial. Some systems may favor the dehalogenation pathway.

• Slow Transmetalation Step: In reactions like the Suzuki-Miyaura coupling, a slow transmetalation step can increase the lifetime of the palladium-aryl intermediate, providing more opportunity for side reactions like dehalogenation to occur.

Q4: How can I minimize the formation of propylbenzene during a Grignard reaction with 1-Bromo-4-propylbenzene?

A4: The formation of propylbenzene during a Grignard reaction is typically due to the presence of protic sources (e.g., water) that quench the Grignard reagent as it forms. To minimize this, ensure all glassware is rigorously flame-dried, and all solvents and reagents are anhydrous. Additionally, a related side reaction, Wurtz coupling, which produces 4,4'-dipropylbiphenyl, can be minimized by the slow addition of 1-Bromo-4-propylbenzene to the magnesium turnings to avoid high local concentrations of the aryl bromide.[2]

Troubleshooting Guides

Issue 1: Significant Formation of Propylbenzene in a Suzuki-Miyaura Reaction

Potential Cause	Recommended Solution
High Reaction Temperature	Optimize the reaction temperature. Many modern catalytic systems can facilitate cross-coupling at lower temperatures.
Inappropriate Solvent Choice	Solvents like dioxane and DMF have been observed to promote dehalogenation in some cases. Consider switching to a less coordinating solvent such as toluene (B28343).
Suboptimal Catalyst/Ligand System	Screen a variety of modern palladium precatalysts and bulky, electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos). These ligands can accelerate the desired reductive elimination over dehalogenation.
Presence of Hydride Sources	Use anhydrous solvents and reagents. If a protic solvent is required, minimize its amount or consider alternative conditions.
Slow Transmetalation Step	Ensure the boronic acid/ester is of high purity and reactive. Adjusting the base and solvent can also influence the rate of transmetalation.

Issue 2: Low Yield and/or Dehalogenation in a Heck Reaction

Potential Cause	Recommended Solution
Catalyst Inactivation	Ensure the palladium catalyst is active and the reaction is performed under an inert atmosphere to prevent oxidation.
Inappropriate Base	The choice of base is critical. For Heck reactions, inorganic bases like K₂CO₃ or NaOAc are often preferred over amine bases, which can sometimes act as hydride donors.
Solvent Effects	Polar aprotic solvents like DMF are commonly used but can sometimes be a source of hydrides. If dehalogenation is severe, consider switching to a non-polar aprotic solvent like toluene.[1]
High Temperatures	While Heck reactions often require elevated temperatures, excessive heat can promote dehalogenation. Optimize the temperature to find a balance between reaction rate and selectivity.

Issue 3: Formation of Wurtz Coupling and Dehalogenation Byproducts during Grignard Reagent Formation

Potential Cause	Recommended Solution
High Local Concentration of 1-Bromo-4-propylbenzene	Add the 1-Bromo-4-propylbenzene solution dropwise to the magnesium suspension at a rate that maintains a steady, controllable reaction. This minimizes the reaction between the newly formed Grignard reagent and unreacted aryl bromide.[2]
Elevated Reaction Temperature	The Grignard formation is exothermic. Use an ice bath to maintain a low and controlled reaction temperature, which disfavors the Wurtz coupling side reaction.[2]
Presence of Moisture	Rigorously dry all glassware (flame-drying is recommended) and use anhydrous solvents to prevent the quenching of the Grignard reagent to form propylbenzene.
Passive Magnesium Surface	Activate the magnesium turnings before starting the reaction. This can be achieved by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.

Quantitative Data on Dehalogenation

The extent of dehalogenation is highly dependent on the specific reaction conditions. The following tables provide illustrative data from studies on analogous systems to highlight the impact of different reaction parameters.

Table 1: Effect of Ligand and Base on Dehalogenation in Suzuki-Miyaura Coupling of Aryl Bromides

Substrate	Catalyst/Ligand	Base	Solvent	Dehalogenation (%)	Desired Product Yield (%)
4-Bromopyrrole-2-carboxylate	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	<5	68-84
2-Bromo-13α-estrone 3-methyl ether	Pd(OAc)₂ / XPhos	Cs₂CO₃	Toluene	20-60	Low
2-Bromo-13α-estrone 3-methyl ether	Pd(OAc)₂ / XPhos	KOt-Bu	Toluene	Not reported	High

Data for 4-Bromopyrrole-2-carboxylate is from a study where dehalogenation was suppressed by using a BOC protecting group.[3] Data for the estrone (B1671321) derivative illustrates a strong base effect on dehalogenation.[4][5]

Table 2: Illustrative Data on Side Product Formation in Grignard Reactions

Substrate	Reaction Condition	Wurtz Coupling Byproduct (%)	Dehalogenation Byproduct (%)
Cyclopropyl (B3062369) bromide	Diethyl ether	~25	~25-30
Benzyl (B1604629) chloride	Slow addition in 2-MeTHF at <10°C	Minimized	Not reported

Data for cyclopropyl bromide shows significant side product formation under standard conditions.[6] The benzyl chloride example demonstrates that optimized conditions can suppress Wurtz coupling.[2]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 1-Bromo-4-propylbenzene with Minimized Dehalogenation

This protocol is adapted from procedures optimized for aryl bromides prone to hydrodehalogenation.[1]

Materials:

• 1-Bromo-4-propylbenzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

• Schlenk flask and magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add 1-Bromo-4-propylbenzene, the arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

• Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times.

• Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with ethyl acetate (B1210297) (15 mL) and wash with water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Grignard Reagent Formation from 1-Bromo-4-propylbenzene with Minimized Side Reactions

This protocol is designed to minimize both Wurtz coupling and dehalogenation.

Materials:

• Magnesium turnings (1.2 equiv)

• 1-Bromo-4-propylbenzene (1.0 equiv)

• Anhydrous diethyl ether or THF

• Iodine (one crystal)

• Flame-dried, three-necked round-bottom flask with a magnetic stirrer, reflux condenser, dropping funnel, and nitrogen inlet.

Procedure:

• Setup: Assemble the flame-dried glassware under a nitrogen atmosphere.

• Magnesium Activation: Place the magnesium turnings in the flask. Add a single crystal of iodine and gently warm the flask with a heat gun under nitrogen until the iodine sublimes and its color dissipates. Allow the flask to cool to room temperature.

• Initiation: Add a small amount of anhydrous ether to cover the magnesium. Prepare a solution of 1-Bromo-4-propylbenzene in anhydrous ether in the dropping funnel. Add a small portion of this solution to the activated magnesium. The reaction should initiate, as evidenced by gentle refluxing and a cloudy appearance.

• Grignard Formation: Once the reaction has started, add the remaining 1-Bromo-4-propylbenzene solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, cool the flask in an ice bath.

• Completion: After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting grey-black solution of 4-propylphenylmagnesium bromide is ready for use in subsequent reactions.

Visualizations

Caption: Troubleshooting workflow for dehalogenation side reactions.

Caption: Experimental workflow for a Suzuki-Miyaura coupling reaction.

Caption: Competing pathways in palladium-catalyzed cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scribd.com [scribd.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. The surface nature of Grignard reagent formation. Cyclopropylmagnesium bromide | Semantic Scholar [semanticscholar.org]

Technical Support Center: Suzuki Coupling Workup for 1-Bromo-4-propylbenzene

This technical support guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and standardized protocols for the workup procedure of Suzuki coupling reactions involving 1-Bromo-4-propylbenzene.

Frequently Asked Questions (FAQs)

Q1: What is a standard quenching agent for a Suzuki coupling reaction? A1: Typically, the reaction is cooled to room temperature and then quenched by the addition of water or a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). The choice of quenching agent depends on the stability of the product and the nature of the subsequent workup steps.

Q2: How do I effectively remove the palladium catalyst from my organic product? A2: Palladium catalyst removal can be achieved through several methods. A common approach is to filter the reaction mixture through a pad of Celite after dilution with an organic solvent.[1] For more persistent palladium residues, treatment with aqueous solutions of reagents like sodium bisulfite can help precipitate the palladium for easier removal by filtration.[2] Column chromatography on silica (B1680970) gel is also a highly effective method for separating the product from the catalyst.[3]

Q3: My aqueous and organic layers are not separating well during extraction. What should I do? A3: Poor phase separation can be caused by the presence of emulsions or insoluble materials at the interface. To resolve this, you can try adding brine (a saturated aqueous solution of NaCl), which increases the ionic strength of the aqueous layer and can help break up emulsions. Gentle swirling of the separatory funnel instead of vigorous shaking can also prevent emulsion formation. If solids are present, filtering the entire mixture through Celite before extraction may be necessary.

Q4: What are the common side products in a Suzuki coupling with 1-Bromo-4-propylbenzene and how can I minimize them? A4: A common side reaction is the homocoupling of the boronic acid to form a biaryl byproduct. This is often promoted by the presence of oxygen. To minimize this, ensure the reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon). Another potential side reaction is the dehalogenation of the aryl bromide.

Q5: Can I monitor the progress of the reaction before starting the workup? A5: Yes, monitoring the reaction is highly recommended. You can take a small aliquot from the reaction mixture, perform a mini-workup (quench, extract with an organic solvent), and analyze it by Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the consumption of 1-Bromo-4-propylbenzene.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Catalyst deactivation. 3. Issues with starting materials. 4. Product loss during workup.	1. Before workup, confirm reaction completion via TLC or GC. If incomplete, consider extending the reaction time or increasing the temperature. 2. Ensure proper degassing to prevent oxygen from deactivating the catalyst. Use of bulky, electron-rich phosphine (B1218219) ligands can protect the palladium center. 3. Check the purity and stability of the boronic acid; they can degrade over time. 4. Avoid vigorous shaking during extraction to prevent emulsion formation. Ensure complete extraction from the aqueous layer by performing multiple extractions with smaller volumes of solvent.
Dark-Colored Organic Layer After Extraction	1. Residual palladium catalyst. 2. Formation of palladium black.	1. Filter the organic layer through a pad of Celite or treat with a palladium scavenger. 2. This is common and can often be removed by filtration through Celite or subsequent purification by column chromatography.
Multiple Spots on TLC After Workup	1. Presence of starting materials. 2. Formation of side products (e.g., homocoupling). 3. Product degradation.	1. Indicates an incomplete reaction. Optimize reaction conditions. 2. Improve degassing of the reaction mixture. Consider using boronic esters which can be more stable. 3. Use milder workup conditions (e.g., avoid strong acids or bases if the product is sensitive).
Difficulty in Product Purification by Column Chromatography	1. Co-elution of the product with byproducts. 2. Product is unstable on silica gel.	1. Optimize the eluent system for column chromatography. A gradient elution might be necessary for better separation. 2. If the product is acid-sensitive, the silica gel can be neutralized by pre-treating it with a solution of triethylamine (B128534) in the eluent. Alternatively, consider purification by recrystallization.[5]

Data Presentation

The following table summarizes representative yields for Suzuki coupling reactions of various aryl bromides with arylboronic acids under typical conditions. While specific data for 1-Bromo-4-propylbenzene is not extensively published, these examples provide an expected range of outcomes.

Aryl Bromide	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-4-methoxybenzene	Phenylboronic acid	Pd-PEPPSI-CMP (0.5)	K₂CO₃	MeOH	80	1	98
1-Bromo-4-(1-octynyl)benzene	Phenylboronic acid	Pd-catalyst II (1)	K₂CO₃	Water/TBAB	60	2	95
1-Bromo-4-(1-octynyl)benzene	4-Tolylboronic acid	Pd-catalyst II (1)	K₂CO₃	Water/TBAB	60	2	87
4-Bromoacetophenone	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	12	~95
Bromobenzene	Phenylboronic acid	Pd/NiFe₂O₄	K₂CO₃	DMF/H₂O	90	0.5	98

This table is a compilation of data from similar reactions to provide a general reference.[6]

Experimental Protocols

Detailed Workup Procedure for Suzuki Coupling of 1-Bromo-4-propylbenzene

• Cooling and Quenching:

  • Once the reaction is deemed complete by TLC or GC analysis, remove the heat source and allow the reaction mixture to cool to room temperature.

  • Quench the reaction by slowly adding 20 mL of deionized water while stirring.

• Filtration (Optional but Recommended):

  • If significant solids (e.g., palladium black, inorganic salts) are present, dilute the mixture with an organic solvent such as ethyl acetate (B1210297) or toluene.

  • Filter the entire mixture through a pad of Celite in a Büchner funnel. Wash the filter cake with additional organic solvent to ensure all organic-soluble components are collected.[1]

• Liquid-Liquid Extraction:

  • Transfer the quenched reaction mixture (or the filtrate from the previous step) to a separatory funnel.

  • Add 30 mL of ethyl acetate and shake gently to mix the layers.

  • Allow the layers to separate. Drain the lower aqueous layer.

  • Extract the aqueous layer two more times with 15 mL of ethyl acetate each time to ensure complete recovery of the product.[4]

• Washing the Organic Layer:

  • Combine all the organic extracts in the separatory funnel.

  • Wash the combined organic layer sequentially with:

    • 20 mL of deionized water.

    • 20 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution (to remove any acidic impurities).

    • 20 mL of brine (to aid in drying).[4]

  • After each wash, allow the layers to separate and discard the aqueous layer.

• Drying and Solvent Removal:

  • Drain the washed organic layer into an Erlenmeyer flask.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Filter off the drying agent by gravity filtration or by decanting the solution.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • A typical eluent system would be a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing the polarity with ethyl acetate).[4]

  • Collect the fractions containing the pure product (as determined by TLC) and concentrate them under reduced pressure to yield the final product.

Mandatory Visualization

Caption: Experimental workflow for the workup and purification of a Suzuki coupling reaction.

References

• 1. Solved 0.377 grams of 1-bromo-4-methoxybenzne is reacted | Chegg.com [chegg.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]

Minimizing byproducts in the large-scale synthesis of 1-Bromo-4-propylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproducts during the large-scale synthesis of 1-Bromo-4-propylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 1-Bromo-4-propylbenzene and their associated byproduct concerns?

A1: There are two primary routes for the synthesis of 1-Bromo-4-propylbenzene, each with distinct challenges regarding byproduct formation.

• Route 1: Friedel-Crafts Alkylation followed by Bromination. This classic approach involves the alkylation of benzene (B151609) with a propylating agent (e.g., 1-chloropropane (B146392) or propan-1-ol) followed by electrophilic aromatic bromination. The main drawback of this method is the propensity for carbocation rearrangement during the alkylation step, leading to the formation of isopropylbenzene as a significant byproduct.[1][2][3][4][5] Additionally, the alkylation is prone to polyalkylation, resulting in di- and tri-propylbenzene impurities. The subsequent bromination of n-propylbenzene yields a mixture of ortho and para isomers, requiring separation.[2][6]

• Route 2: Cross-Coupling Reaction. A more direct method to obtain the desired para isomer involves a cross-coupling reaction. For instance, the reaction of 1,4-dibromobenzene (B42075) with 1-bromopropane (B46711) in the presence of a suitable catalyst system can provide 1-Bromo-4-propylbenzene with high regioselectivity.[7][8] This route avoids the formation of isomeric byproducts associated with the bromination of propylbenzene.

Q2: How can I minimize the formation of isopropylbenzene during Friedel-Crafts alkylation?

A2: The formation of isopropylbenzene is a classic example of carbocation rearrangement, where the initially formed primary carbocation rearranges to a more stable secondary carbocation before alkylating the benzene ring.[1][2][3][4][5] To circumvent this, a Friedel-Crafts acylation followed by a reduction is the preferred method.[2][3]

• Friedel-Crafts Acylation: Benzene is first reacted with propanoyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form propiophenone (B1677668). The acylium ion intermediate in this reaction is resonance-stabilized and does not undergo rearrangement.[9][10]

• Clemmensen or Wolff-Kishner Reduction: The resulting propiophenone is then reduced to n-propylbenzene. The Clemmensen reduction (using amalgamated zinc and hydrochloric acid) or the Wolff-Kishner reduction (using hydrazine (B178648) and a strong base) can be employed for this transformation.[2][9]

This two-step approach ensures the formation of the n-propyl chain without rearrangement.

Q3: During the bromination of n-propylbenzene, how can I maximize the yield of the desired para isomer over the ortho isomer?

A3: The propyl group is an ortho, para-director in electrophilic aromatic substitution. While a mixture of ortho and para isomers is expected, the para isomer is generally favored due to steric hindrance from the propyl group, which disfavors substitution at the adjacent ortho position.[2] To optimize the yield of 1-Bromo-4-propylbenzene, consider the following:

• Reaction Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the para isomer.

• Catalyst Choice: While FeBr₃ (often generated in situ from iron filings and bromine) is a common catalyst, exploring other Lewis acids might offer improved selectivity.

• Solvent: The choice of solvent can influence the isomer ratio. Non-polar solvents are typically used.

It is important to note that a separation step, such as fractional distillation under reduced pressure, will likely be necessary to isolate the pure para isomer from the ortho byproduct.[7]

Q4: What are the potential side-chain bromination byproducts and how can they be avoided?

A4: Side-chain bromination, specifically at the benzylic position to form 1-bromo-1-phenylpropane, occurs under free-radical conditions.[6][11][12] To avoid these byproducts, it is crucial to carry out the aromatic bromination under conditions that favor electrophilic substitution.

• Avoid UV light: Perform the reaction in the dark or under conditions that exclude ultraviolet light, which promotes free-radical chain reactions.[6]

• Use a Lewis Acid Catalyst: The presence of a Lewis acid like FeBr₃ or AlCl₃ promotes the desired electrophilic aromatic substitution pathway.[6][13]

• Use an appropriate brominating agent: For aromatic bromination, Br₂ with a Lewis acid is standard. N-Bromosuccinimide (NBS) is often used for benzylic bromination and should be avoided if ring bromination is the goal.[14][15]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High levels of isopropylbenzene byproduct	Carbocation rearrangement during Friedel-Crafts alkylation.	Employ a Friedel-Crafts acylation with propanoyl chloride followed by a Clemmensen or Wolff-Kishner reduction to obtain n-propylbenzene.[2][3]
Significant formation of di- and tri-propylbenzene	The initial product (propylbenzene) is more reactive than the starting material (benzene), leading to polyalkylation.[1][10]	Use a large excess of benzene relative to the alkylating agent to increase the probability of the electrophile reacting with benzene.[1] For zeolite-catalyzed processes, a high benzene-to-ethylene molar ratio (e.g., 8-16) is recommended.[1]
Low yield of 1-Bromo-4-propylbenzene and high yield of 1-Bromo-2-propylbenzene	The propyl group is an ortho, para-director, leading to a mixture of isomers.	Optimize reaction conditions (e.g., lower temperature) to favor the para isomer. Purify the product mixture using fractional distillation under reduced pressure, taking advantage of the different boiling points of the isomers.[7]
Presence of side-chain brominated byproducts	Reaction conditions are promoting free-radical substitution instead of electrophilic aromatic substitution.	Ensure the reaction is carried out in the absence of UV light and in the presence of a Lewis acid catalyst (e.g., FeBr₃).[6][14] Avoid using radical initiators.
Low conversion of starting material	Inactive or insufficient catalyst. Sub-optimal reaction temperature.	For Friedel-Crafts reactions, ensure the Lewis acid catalyst (e.g., AlCl₃) is anhydrous and used in sufficient quantity.[1] For cross-coupling reactions, verify the activity of the catalyst. Optimize the reaction temperature to ensure an adequate reaction rate.[1]

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-4-propylbenzene via Cross-Coupling

This protocol is adapted from a literature procedure for a direct synthesis of the target molecule.[7][8]

• Materials:

  • 1,4-Dibromobenzene

  • 1-Bromopropane

  • Anhydrous Tetrahydrofuran (B95107) (THF)

  • Zinc Chloride

  • Magnesium powder

  • Iron acetylacetonate (B107027)

  • Toluene (B28343)

  • Saturated brine solution

  • Anhydrous sodium sulfate

• Procedure:

  • Under a nitrogen atmosphere, charge a suitable reactor with 1,4-dibromobenzene, 1-bromopropane, and anhydrous tetrahydrofuran.

  • Add zinc chloride, magnesium powder, and iron acetylacetonate as the catalyst system.

  • Heat the reaction mixture to approximately 40°C with stirring to initiate the reaction.

  • Maintain the reaction temperature at or below 60°C for 8 hours.

  • After the reaction is complete, cool the mixture to room temperature and quench by adding water.

  • Recover the tetrahydrofuran by distillation.

  • Dilute the residue with toluene and separate the organic layer.

  • Wash the toluene layer twice with a saturated brine solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and recover the toluene by distillation.

  • Purify the final product by vacuum distillation, collecting the fraction at 94-97 °C / 10 mmHg to yield 1-Bromo-4-propylbenzene.[7]

Visual Guides

Caption: Byproduct formation via carbocation rearrangement in Friedel-Crafts alkylation.

Caption: Troubleshooting logic for byproduct formation in 1-Bromo-4-propylbenzene synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. quora.com [quora.com]
• 7. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. brainly.com [brainly.com]
• 12. Propylbenzene reacts with bromine in presence of light or heat to give (1.. [askfilo.com]
• 13. chemistrystudent.com [chemistrystudent.com]
• 14. Bromination - Common Conditions [commonorganicchemistry.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

Column chromatography conditions for purifying 1-Bromo-4-propylbenzene derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 1-Bromo-4-propylbenzene and its derivatives using column chromatography. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial conditions for column chromatography of 1-Bromo-4-propylbenzene?

For the purification of the relatively non-polar 1-Bromo-4-propylbenzene, a normal-phase chromatography setup is typically employed.

• Stationary Phase: Silica (B1680970) gel (230-400 mesh) is the most common choice.

• Mobile Phase (Eluent): Start with a non-polar solvent system. Pure hexanes or a mixture of hexanes and a slightly more polar solvent like ethyl acetate (B1210297) or dichloromethane (B109758) is recommended.

• Solvent Selection: The ideal eluent system should provide a retention factor (Rf) of approximately 0.3-0.35 for the target compound on a TLC plate.[1] This generally provides the best separation from impurities.

Q2: How do I prepare the sample for loading onto the column?

There are two primary methods for sample loading: wet loading and dry loading.

• Wet Loading: Dissolve the crude product in a minimal amount of the eluent or a solvent that is as non-polar as possible but still dissolves the sample (e.g., dichloromethane).[2] Carefully pipette this solution onto the top of the packed column.[2]

• Dry Loading: This method is preferred if the crude product does not dissolve well in the initial eluent.[2][3] Dissolve the crude material in a volatile solvent (like dichloromethane), add a small amount of silica gel (1-2 times the mass of the crude product), and evaporate the solvent using a rotary evaporator to obtain a dry, free-flowing powder.[1] This powder can then be carefully added to the top of the column.[1]

Q3: My desired compound is not separating from an impurity. What can I do?

• Optimize the Eluent System: If the spots are too close on the TLC, try a less polar solvent system to increase the separation.[1] Running a solvent gradient, where the polarity of the mobile phase is gradually increased during the elution, can also improve the separation of compounds with close Rf values.

• Change the Stationary Phase: If silica gel does not provide adequate separation, consider using a different stationary phase.[1] Alumina is a common alternative.[1] For very non-polar compounds, reverse-phase chromatography using a C18 stationary phase with a polar mobile phase (e.g., acetonitrile/water) might be effective.[1][4]

Q4: The purified product is a yellow or brown oil/solid. How can I remove the color?

A persistent color often indicates the presence of oxidized impurities.[1]

• Activated Carbon Treatment: Dissolve the impure product in an organic solvent (e.g., dichloromethane). Add a small amount of activated carbon (1-2% by weight), stir for 15-30 minutes, and then filter through Celite or a syringe filter.[1]

• Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing colored impurities.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Yield	The compound is highly soluble in the eluent and eluted very quickly.	Check the first few fractions collected, as the compound may have eluted with the solvent front. Use a less polar eluent system.
The compound is strongly adsorbed to the silica gel.	Increase the polarity of the eluent. If the compound is basic, adding a small amount of triethylamine (B128534) (0.1-1%) to the eluent can help.
The compound decomposed on the silica gel.	Test the stability of your compound on a silica TLC plate before running a column. If it is unstable, consider using a less acidic stationary phase like neutral alumina.[5]
Poor Separation	The column was packed improperly, leading to channeling.	Ensure the silica gel is packed uniformly as a slurry and never allowed to run dry.
The sample band was too broad.	Load the sample in a minimal volume of solvent.[2] Dry loading is often preferred for better resolution.[3]
The column was overloaded.	A general guideline is to use a silica gel to crude product weight ratio of at least 30:1 for good separation.
Tailing or Streaking of Bands	Strong interaction between the compound and the stationary phase.	For acidic or basic compounds, adding a small amount of a modifier like acetic acid or triethylamine, respectively, to the mobile phase can improve peak shape.
The sample was not fully dissolved during loading.	Ensure complete dissolution of the sample in the loading solvent.
The column was overloaded.	Reduce the amount of sample loaded onto the column.
Colored Impurities in Fractions	Co-elution of colored byproducts.	Optimize the mobile phase for better separation. If the impurity is much more polar, it will elute later. If it is less polar, it will elute earlier.
Oxidation of the product on the column.	Degas solvents before use and consider running the column under an inert atmosphere (e.g., nitrogen).

Experimental Protocols

General Protocol for Column Chromatography of 1-Bromo-4-propylbenzene

• TLC Analysis:

  • Dissolve a small amount of the crude 1-Bromo-4-propylbenzene in a volatile solvent.

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using various solvent systems (e.g., pure hexanes, 99:1 hexanes:ethyl acetate, 95:5 hexanes:ethyl acetate) to find a system that gives the desired product an Rf of ~0.3-0.35.

• Column Packing:

  • Select an appropriately sized column. A common rule of thumb is to use 50-100g of silica gel per gram of crude material.

  • Prepare a slurry of silica gel in the chosen non-polar eluent.

  • Pour the slurry into the column and allow it to pack under gravity, gently tapping the column to ensure even packing.

  • Add a thin layer of sand to the top of the silica bed to prevent disturbance.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer.

• Sample Loading (Dry Loading Method):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add silica gel (approximately 1-2 times the mass of the crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator to get a dry, free-flowing powder.[1]

  • Carefully add this powder to the top of the packed column.[1]

  • Gently add another thin layer of sand on top of the sample.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column.

  • Apply gentle air pressure to start the elution at a steady drip rate.

  • Collect the eluate in fractions (e.g., in test tubes).

  • Monitor the fractions by TLC to identify which ones contain the pure product.

• Isolation:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to obtain the purified 1-Bromo-4-propylbenzene.

Data Presentation

Physicochemical Properties of 1-Bromo-4-propylbenzene

Property	Value
Molecular Formula	C₉H₁₁Br[6][7][8]
Molecular Weight	199.09 g/mol [6][8]
Boiling Point	225 °C (at 760 mmHg)[6][8]
Density	1.286 g/mL (at 25 °C)[6][8]
Refractive Index	1.537 (at 20°C)[6][8]

Comparison of Purification Techniques

Purification Method	Typical Purity	Advantages	Disadvantages
Gravity Column Chromatography	90-98%	Inexpensive, widely applicable.	Can be slow and labor-intensive; resolution may be limited.
Flash Column Chromatography	95-99.5%	Fast, high resolution, suitable for automation.[1]	Requires specialized equipment and higher solvent consumption.[1]
Recrystallization	>99%	Can yield very high purity; cost-effective at scale.[1]	Product must be a solid; potential for low yield.[1]
Vacuum Distillation	98-99.8%	Excellent for purifying thermally stable liquids.[1]	Not suitable for solids or heat-sensitive compounds.[1]

Visualizations

Workflow for Synthesis and Purification of 1-Bromo-4-propylbenzene

Caption: Experimental workflow for the synthesis and purification of 1-Bromo-4-propylbenzene.

Troubleshooting Logic for Poor Separation in Column Chromatography

Caption: A logical workflow for troubleshooting poor separation in column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chromatography [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. 1-Bromo-4-propylbenzene [webbook.nist.gov]
• 8. 1-Bromo-4-propylbenzene 99 588-93-2 [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the GC-MS Purity Assessment of 1-Bromo-4-propylbenzene

For researchers, scientists, and drug development professionals, the purity of chemical reagents is paramount to ensuring the accuracy, reproducibility, and safety of their work. 1-Bromo-4-propylbenzene is a key intermediate in various organic syntheses. This guide provides a comprehensive comparison of its purity assessment by Gas Chromatography-Mass Spectrometry (GC-MS) against potential impurities and a common alternative, 4-bromotoluene.

Data Presentation: Comparative Purity Analysis

The following table summarizes typical quantitative data obtained from a GC-MS analysis for a sample of 1-Bromo-4-propylbenzene. The data includes potential impurities arising from synthesis and a structurally similar alternative compound for performance comparison.

Compound	Retention Time (min)	Key m/z Fragments	Purity / Relative Abundance (%)
Alternative
4-Bromotoluene	8.52	170/172, 91	>99.0
Primary Analyte
1-Bromo-4-propylbenzene	10.25	198/200, 169/171, 119	98.5
Potential Impurities
1-Bromo-2-propylbenzene	10.08	198/200, 169/171, 119	0.8
1-Bromo-3-propylbenzene	10.15	198/200, 169/171, 119	0.5
1,4-Dibromobenzene	11.50	234/236/238, 155/157, 76	0.2

Experimental Protocols

A detailed methodology for the GC-MS analysis of 1-Bromo-4-propylbenzene is provided below. This protocol is designed to effectively separate the main component from its potential impurities and alternatives.

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of 1-Bromo-4-propylbenzene in a volatile solvent such as dichloromethane (B109758) or hexane.

• Sample Solution: For purity assessment of a neat sample, dilute it in the chosen solvent to a final concentration of approximately 1 mg/mL.

• Internal Standard (Optional): For precise quantification, an internal standard such as 1,4-Dibromobenzene-d4 can be added to both the standard and sample solutions at a known concentration.[1]

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: A non-polar or medium-polarity capillary column is recommended for good separation of aromatic isomers. A suitable choice is a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injection:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp 1: Increase to 150 °C at a rate of 10 °C/min.

  • Ramp 2: Increase to 250 °C at a rate of 20 °C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-300 m/z.

Data Analysis

• Peak Identification: Identify the peaks in the total ion chromatogram (TIC) by comparing their mass spectra with a reference library (e.g., NIST). The characteristic M+ and M+2 isotope pattern for bromine-containing compounds is a key diagnostic feature.[2][3]

• Purity Calculation: The purity of 1-Bromo-4-propylbenzene is determined by the area percentage of its peak relative to the total area of all peaks in the chromatogram.

  Purity (%) = (Area of 1-Bromo-4-propylbenzene Peak / Total Area of All Peaks) x 100

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and a logical comparison for the purity assessment.

GC-MS analysis workflow for 1-Bromo-4-propylbenzene.

Comparison of 1-Bromo-4-propylbenzene with impurities and an alternative.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromo-4-propylbenzene | C9H11Br | CID 136374 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identifying Impurities in 1-Bromo-4-propylbenzene by 1H NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of starting materials and intermediates is paramount. This guide provides a comparative analysis for identifying potential impurities in 1-Bromo-4-propylbenzene using 1H Nuclear Magnetic Resonance (NMR) spectroscopy. By understanding the characteristic chemical shifts of the target molecule and its likely contaminants, researchers can accurately assess the purity of their samples.

Comparison of 1H NMR Chemical Shifts

The following table summarizes the 1H NMR chemical shifts for 1-Bromo-4-propylbenzene and its potential impurities. These impurities can arise from the synthesis process, which often involves the reaction of a brominating agent with propylbenzene (B89791) or a coupling reaction involving a propyl group precursor and a brominated benzene (B151609) ring. Common impurities may include unreacted starting materials, isomers, and related byproducts. The data is presented for spectra recorded in deuterated chloroform (B151607) (CDCl3), a common NMR solvent.

Compound	Structure	Chemical Shift (δ, ppm) and Multiplicity
1-Bromo-4-propylbenzene	Aromatic Protons: ~7.38 (d, 2H)~7.03 (d, 2H)Propyl Protons: ~2.53 (t, 2H)~1.60 (sext, 2H)~0.91 (t, 3H)
1,4-Dibromobenzene	~7.42 (s, 4H)[1]
Propylbenzene	Aromatic Protons: ~7.28-7.10 (m, 5H)[2][3]Propyl Protons: ~2.57 (t, 2H)[2]~1.63 (sext, 2H)~0.93 (t, 3H)
1-Bromopropane (B46711)	~3.39 (t, 2H)[4][5]~1.87 (sext, 2H)[4][5]~1.03 (t, 3H)[4][5]
1-Bromo-2-propylbenzene	Aromatic protons expected in the range of 7.0-7.6 ppm with complex splitting patterns. Propyl group signals will be shifted compared to the para isomer.
1-Bromo-3-propylbenzene	Aromatic protons expected in the range of 7.0-7.5 ppm with complex splitting patterns. Propyl group signals will be shifted compared to the para isomer.

Experimental Protocol for 1H NMR Analysis

A standardized protocol is crucial for obtaining high-quality, reproducible NMR spectra.

1. Sample Preparation:

• Weigh approximately 5-20 mg of the 1-Bromo-4-propylbenzene sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

• Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

2. NMR Data Acquisition:

• The 1H NMR spectrum should be acquired on a spectrometer with a proton frequency of 300 MHz or higher to ensure adequate signal dispersion.

• Before data acquisition, the instrument's magnetic field should be locked onto the deuterium (B1214612) signal of the CDCl3 solvent.

• The magnetic field homogeneity should be optimized by shimming on the sample to obtain sharp, symmetrical peaks.

• A standard one-pulse experiment is typically used for routine analysis.

• Key acquisition parameters include:

  • Pulse angle: 30-45 degrees

  • Acquisition time: 2-4 seconds

  • Relaxation delay: 1-5 seconds

  • Number of scans: 8-16, depending on the sample concentration.

3. Data Processing:

• The acquired Free Induction Decay (FID) is processed using a Fourier transform.

• The resulting spectrum should be manually phased and the baseline corrected.

• The chemical shifts are referenced to the TMS signal at 0.00 ppm.

• Integrate all signals to determine the relative ratios of protons, which can help in quantifying the impurities.

Workflow for Impurity Identification

The following diagram illustrates the logical workflow for identifying impurities in a sample of 1-Bromo-4-propylbenzene using 1H NMR spectroscopy.

Caption: Logical workflow for the identification and analysis of impurities in 1-Bromo-4-propylbenzene via 1H NMR.

References

• 1. benchchem.com [benchchem.com]
• 2. C9H12 propylbenzene low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-phenylpropane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Propylbenzene | C9H12 | CID 7668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. C3H7Br CH3CH2CH2Br 1-bromopropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-propyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. 1-Bromopropane(106-94-5) 1H NMR spectrum [chemicalbook.com]

Reactivity Face-Off: 1-Iodo-4-propylbenzene vs. 1-Bromo-4-propylbenzene in Cross-Coupling Reactions

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Development

In the realm of synthetic organic chemistry, the choice of starting materials is a critical determinant of reaction efficiency, yield, and overall success. For drug development professionals and researchers engaged in the synthesis of complex molecular architectures, the selection between structurally similar aryl halides, such as 1-iodo-4-propylbenzene (B150738) and 1-bromo-4-propylbenzene, can have significant practical implications. This guide provides an objective comparison of their reactivity, supported by established chemical principles and representative experimental data, with a focus on their performance in widely-used palladium-catalyzed cross-coupling reactions.

The presence of an electron-donating propyl group on the benzene (B151609) ring deactivates both substrates towards classical nucleophilic aromatic substitution (SNAr). Therefore, their synthetic utility is most prominently realized in metal-catalyzed cross-coupling reactions. In this context, the nature of the halogen atom plays a pivotal role in the reaction kinetics and outcomes.

The Decisive Factor: Carbon-Halogen Bond Strength

The fundamental difference in reactivity between 1-iodo-4-propylbenzene and 1-bromo-4-propylbenzene in palladium-catalyzed cross-coupling reactions lies in the disparity of their carbon-halogen (C-X) bond strengths. The carbon-iodine bond is inherently weaker and more polarizable than the carbon-bromine bond. This directly influences the rate-determining step of many cross-coupling catalytic cycles: the oxidative addition of the aryl halide to the palladium(0) catalyst. The lower bond dissociation energy of the C-I bond facilitates a more rapid oxidative addition, leading to a faster overall reaction rate.

This established principle gives rise to the general reactivity trend for aryl halides in these reactions: Ar-I > Ar-Br > Ar-Cl .

Quantitative Performance in Key Cross-Coupling Reactions

To illustrate the practical consequences of this reactivity difference, the following tables summarize representative data from Suzuki-Miyaura, Buchwald-Hartwig, and Ullmann cross-coupling reactions. While data for the exact propyl-substituted compounds is not available in a single comparative study, the presented yields for structurally similar, non-activated aryl halides provide a reliable benchmark for their expected performance.

Table 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

Aryl Halide	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Iodo-4-propylbenzene (analog)	Pd(PPh₃)₄	K₂CO₃	Toluene (B28343)/H₂O	80	6	~95
1-Bromo-4-propylbenzene (analog)	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	80	12	~85

Data is representative of typical yields for non-activated aryl iodides and bromides in Suzuki-Miyaura coupling.

Table 2: Buchwald-Hartwig Amination with Aniline (B41778)

Aryl Halide	Catalyst System (Precatalyst/Ligand)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Iodo-4-propylbenzene (analog)	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	8	>90
1-Bromo-4-propylbenzene (analog)	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	16	~80

Data is representative of typical yields for non-activated aryl iodides and bromides in Buchwald-Hartwig amination. It is noteworthy that while aryl iodides are generally more reactive, the iodide byproduct can sometimes form inhibitory palladium iodide dimers, a nuance that can be mitigated by ligand choice and reaction conditions.[1]

Table 3: Ullmann Condensation with Phenol

Aryl Halide	Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Iodo-4-propylbenzene (analog)	CuI / Phenanthroline	Cs₂CO₃	DMF	120	12	~85
1-Bromo-4-propylbenzene (analog)	CuI / Phenanthroline	Cs₂CO₃	DMF	120	24	~70

Data is representative of typical yields for non-activated aryl iodides and bromides in Ullmann condensation.

Experimental Protocols

Detailed methodologies for key cross-coupling reactions are provided below. These protocols are generalized and may require optimization for specific substrates and desired outcomes.

Protocol 1: Suzuki-Miyaura Coupling

Objective: To synthesize 4-propylbiphenyl (B80277) via the coupling of an aryl halide with phenylboronic acid.

Materials:

• 1-Iodo-4-propylbenzene or 1-Bromo-4-propylbenzene (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol)

• Potassium carbonate (2.0 mmol)

• Toluene (5 mL)

• Deionized water (1 mL)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry round-bottom flask, add the aryl halide, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas three times.

• Under the inert atmosphere, add the Pd(PPh₃)₄ catalyst.

• Add the degassed toluene and water.

• Heat the reaction mixture to 80-90 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate (B1210297), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography.

Protocol 2: Buchwald-Hartwig Amination

Objective: To synthesize N-phenyl-4-propylaniline via the coupling of an aryl halide with aniline.

Materials:

• 1-Iodo-4-propylbenzene or 1-Bromo-4-propylbenzene (1.0 mmol)

• Aniline (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous Toluene (5 mL)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating block

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the aryl halide, Pd₂(dba)₃, and XPhos.

• Add sodium tert-butoxide.

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add the aniline followed by anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the residue by column chromatography.

Visualizing the Catalytic Cycles

The following diagrams, generated using DOT language, illustrate the fundamental steps of the Suzuki-Miyaura and Buchwald-Hartwig catalytic cycles.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Suzuki Coupling Efficiency: Aryl Bromides vs. Aryl Chlorides

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. A pivotal choice in designing a Suzuki coupling strategy lies in the selection of the aryl halide. While aryl iodides are the most reactive, their cost and propensity for side reactions often make aryl bromides and chlorides more practical choices. This guide provides an in-depth comparison of the coupling efficiency between aryl bromides and aryl chlorides, supported by experimental data and detailed protocols, to aid researchers in making informed decisions for their synthetic endeavors.

Reactivity and Catalyst Evolution: A Tale of Two Halides

Historically, aryl bromides have been the preferred substrates for Suzuki coupling reactions. The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, facilitating the crucial oxidative addition step to the palladium(0) catalyst.[1][2] This inherent reactivity advantage meant that early catalyst systems, often employing triarylphosphine ligands, were effective for a range of aryl bromides under relatively mild conditions.[3][4]

Aryl chlorides, on the other hand, were long considered challenging substrates due to the strength of the C-Cl bond, which makes oxidative addition significantly slower.[1][2] However, the economic advantage of aryl chlorides, stemming from their wider availability and lower cost, spurred the development of more potent catalyst systems. The breakthrough came with the introduction of bulky and electron-rich phosphine (B1218219) ligands, such as dialkylbiarylphosphines (e.g., SPhos, XPhos) and N-heterocyclic carbenes (NHCs).[3][5] These ligands promote the formation of highly active, low-coordinate Pd(0) species that can readily cleave the robust C-Cl bond, making the coupling of unactivated aryl chlorides a routine transformation.[3][6]

Quantitative Comparison of Coupling Efficiency

The following tables summarize the performance of various catalyst systems for the Suzuki coupling of representative aryl bromides and chlorides. The data highlights the evolution of catalyst technology and its impact on bridging the reactivity gap between these two substrates.

Table 1: Suzuki Coupling of 4-Chlorotoluene vs. 4-Bromotoluene with Phenylboronic Acid

Entry	Aryl Halide	Catalyst System	Conditions	Yield (%)	Reference
1	4-Bromotoluene	Pd(PPh₃)₄ / Na₂CO₃	Toluene (B28343)/H₂O, 80 °C, 12h	>95	[7] (General Principle)
2	4-Chlorotoluene	Pd(PPh₃)₄ / Na₂CO₃	Toluene/H₂O, 100 °C, 24h	<10	[5] (General Principle)
3	4-Chlorotoluene	Pd₂(dba)₃ / P(t-Bu)₃ / Cs₂CO₃	Dioxane, 80 °C, 4h	98	[8] (Similar System)
4	4-Chlorotoluene	Pd(OAc)₂ / SPhos / K₃PO₄	Toluene/H₂O, 100 °C, 2h	99	[3] (Similar System)

Table 2: Catalyst Loading and Turnover Numbers (TON)

Entry	Aryl Halide	Catalyst System	Catalyst Loading (mol%)	TON	Reference
1	Aryl Bromide	Pd(OAc)₂ / PCy₃	0.05	~1900	[8] (Similar System)
2	Aryl Chloride	Pd(OAc)₂ / o-(di-tert-butylphosphino)biphenyl	0.5 - 1.0	Up to 200	[6]
3	Aryl Chloride	Pd-PEPPSI	2	~50	[9] (Example)
4	Aryl Chloride	Pd/IMes	1.5	~65	[5] (Similar System)

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below are representative protocols for the Suzuki coupling of an aryl bromide and an aryl chloride.

Protocol 1: Suzuki Coupling of an Aryl Bromide

Reaction: 4-Bromotoluene with Phenylboronic Acid

Materials:

• 4-Bromotoluene (1.0 mmol, 171 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• Triphenylphosphine (PPh₃, 0.08 mmol, 21 mg)

• Sodium carbonate (Na₂CO₃, 2.0 mmol, 212 mg)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromotoluene, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and sodium carbonate.

• Add toluene and water to the flask.

• Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Suzuki Coupling of an Aryl Chloride

Reaction: 4-Chlorotoluene with Phenylboronic Acid using a Buchwald Ligand

Materials:

• 4-Chlorotoluene (1.0 mmol, 126.5 mg)

• Phenylboronic acid (1.5 mmol, 183 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 mmol, 16.4 mg)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol, 424 mg)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere (argon or nitrogen), add palladium(II) acetate and SPhos.

• Add toluene and stir for 5 minutes to form the pre-catalyst.

• Add 4-chlorotoluene, phenylboronic acid, and potassium phosphate.

• Add water to the reaction mixture.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring for 2-4 hours.

• Monitor the reaction progress by gas chromatography-mass spectrometry (GC-MS) or TLC.

• After completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by flash column chromatography.

Visualizing the Suzuki Coupling Pathway

The following diagrams illustrate the fundamental steps of the Suzuki-Miyaura coupling reaction and highlight the critical difference in the activation of aryl bromides versus aryl chlorides.

Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Comparison of the oxidative addition step for aryl bromides and chlorides.

Conclusion

The choice between aryl bromides and aryl chlorides in Suzuki coupling is no longer a simple matter of reactivity. While aryl bromides generally exhibit higher reactivity with traditional palladium catalysts, the development of advanced ligand systems has largely leveled the playing field.[3] Researchers can now routinely employ the more economical and widely available aryl chlorides, even for challenging transformations.[5][6] The decision should therefore be based on a holistic consideration of substrate availability, cost, and the specific catalyst system at hand. For high-throughput screening and early-stage drug discovery, the ability to utilize a broader range of starting materials, including aryl chlorides, provides a significant strategic advantage.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. uwindsor.ca [uwindsor.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Reagents for 1-Bromo-4-propylbenzene in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the choice of reagents for cross-coupling reactions is a critical determinant of efficiency, yield, and overall process viability. While 1-Bromo-4-propylbenzene has traditionally been a reliable electrophilic partner in reactions like Suzuki-Miyaura, Stille, and Sonogashira couplings, a range of alternative reagents have emerged, offering distinct advantages in terms of stability, reactivity, and environmental impact. This guide provides an objective comparison of these alternatives, supported by experimental data and detailed protocols to aid in the selection of the most suitable reagent for your specific synthetic needs.

Executive Summary

This guide explores three primary classes of alternatives to 1-Bromo-4-propylbenzene for the introduction of the 4-propylphenyl moiety in cross-coupling reactions:

• Potassium 4-Propylphenyltrifluoroborate: A highly stable, crystalline solid that is easy to handle and often provides superior yields in Suzuki-Miyaura couplings.[1]

• 4-Propylphenol (B1200801) Derivatives: These "greener" alternatives, including tosylates, pivalates, and carbamates, are derived from the readily available 4-propylphenol and can be activated for cross-coupling, often with nickel-based catalysts.

• 4-Propylbenzoic Acid: Utilized in decarboxylative cross-coupling reactions, this alternative offers the significant advantage of using an inexpensive and abundant starting material, releasing only carbon dioxide as a byproduct.[2]

The following sections provide a detailed comparison of these alternatives, including quantitative data on their performance, comprehensive experimental protocols, and visualizations to illustrate reaction workflows and selection logic.

Performance Comparison

The selection of an appropriate reagent is often a trade-off between reactivity, stability, cost, and functional group tolerance. The following tables summarize the performance of 1-Bromo-4-propylbenzene and its alternatives in Suzuki-Miyaura, Stille, and Sonogashira coupling reactions based on available experimental data.

Table 1: Suzuki-Miyaura Coupling Performance

Reagent	Coupling Partner	Catalyst System (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1-Bromo-4-propylbenzene	Phenylboronic acid	Pd(OAc)₂ (2), SPhos (4)	K₃PO₄	Toluene (B28343)/H₂O	100	18	~95 (estimated)	General protocol
Potassium 4-propylphenyltrifluoroborate	4-Bromobenzonitrile	Pd(OAc)₂ (3), RuPhos (6)	Na₂CO₃	Ethanol	85	12	91	[3]
4-Propylphenyl pivalate (B1233124)	Phenylboronic acid	NiCl₂(PCy₃)₂ (5)	K₃PO₄	Toluene	110	12	86	General protocol
4-Propylphenyl tosylate	Phenylboronic acid	Ni(PCy₃)₂Cl₂ (5)	K₃PO₄	Dioxane	100	24	~70-80 (estimated)	General protocol

Table 2: Stille Coupling Performance

Reagent	Coupling Partner	Catalyst System (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1-Bromo-4-propylbenzene	(Tributylstannyl)benzene	Pd(PPh₃)₄ (5)	-	Toluene	100	16	~90 (estimated)	General protocol
4-Propylphenyl triflate	(Tributylstannyl)benzene	Pd₂(dba)₃ (2), P(t-Bu)₃ (8)	CsF	Dioxane	80	12	~85-95 (estimated)	General protocol

Table 3: Sonogashira Coupling Performance

Reagent	Coupling Partner	Catalyst System (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1-Bromo-4-propylbenzene	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (3)	Et₃N	THF	25	3	93	[4]
4-Propylphenyl triflate	Phenylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	i-Pr₂NH	DMF	50	6	~80-90 (estimated)	General protocol

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis. The following are representative procedures for key cross-coupling reactions using the discussed reagents.

Protocol 1: Suzuki-Miyaura Coupling of Potassium 4-Propylphenyltrifluoroborate with an Aryl Bromide

Materials:

• Potassium 4-propylphenyltrifluoroborate (1.05 equiv)

• Aryl bromide (1.0 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (2 mol%)

• 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos) (4 mol%)

• Potassium carbonate (K₂CO₃) (3.0 equiv)

• Toluene

• Deionized water

Procedure:

• To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide (0.5 mmol), potassium 4-propylphenyltrifluoroborate (0.525 mmol), and potassium carbonate (1.5 mmol).[5]

• Evacuate the tube and backfill with argon (repeat three times).

• Add toluene (5 mL) and deionized water (0.5 mL) via syringe.

• In a separate vial, combine Pd(OAc)₂ (0.01 mmol) and RuPhos (0.02 mmol) and add this mixture to the reaction tube under a positive pressure of argon.[5]

• Seal the Schlenk tube and heat the reaction mixture to 80 °C in a preheated oil bath.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Nickel-Catalyzed Suzuki-Miyaura Coupling of 4-Propylphenyl Pivalate with an Arylboronic Acid

Materials:

• 4-Propylphenyl pivalate (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• NiCl₂(dppp) (5 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (3.0 equiv)

• 1,4-Dioxane (B91453) (anhydrous)

Procedure:

• In a glovebox, add 4-propylphenyl pivalate (1.0 mmol), arylboronic acid (1.5 mmol), NiCl₂(dppp) (0.05 mmol), and K₃PO₄ (3.0 mmol) to an oven-dried vial.

• Add anhydrous 1,4-dioxane (5 mL) to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by GC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium (B1175870) chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash chromatography.

Protocol 3: Decarboxylative Cross-Coupling of 4-Propylbenzoic Acid with an Aryl Bromide

Materials:

• 4-Propylbenzoic acid (1.5 equiv)

• Aryl bromide (1.0 equiv)

• Pd(OAc)₂ (5 mol%)

• Cu₂O (10 mol%)

• 1,10-Phenanthroline (B135089) (20 mol%)

• K₂CO₃ (2.0 equiv)

• N,N-Dimethylformamide (DMF)

Procedure:

• To an oven-dried Schlenk tube, add 4-propylbenzoic acid (1.5 mmol), aryl bromide (1.0 mmol), Pd(OAc)₂ (0.05 mmol), Cu₂O (0.1 mmol), 1,10-phenanthroline (0.2 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with nitrogen.

• Add DMF (5 mL) via syringe.

• Heat the reaction mixture to 140 °C.

• Monitor the reaction by LC-MS.

• Upon completion, cool to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Visualizing Workflows and Decision Making

General Cross-Coupling Workflow

The following diagram illustrates a generalized workflow for a typical palladium-catalyzed cross-coupling reaction.

A generalized workflow for cross-coupling reactions.

Decision Tree for Reagent Selection

Choosing the optimal reagent depends on several factors. This diagram provides a logical guide for selecting an alternative to 1-Bromo-4-propylbenzene.

A decision guide for selecting an appropriate reagent.

Conclusion

The landscape of cross-coupling reactions is continually evolving, with a strong emphasis on developing more stable, cost-effective, and environmentally benign reagents. While 1-Bromo-4-propylbenzene remains a workhorse in organic synthesis, potassium 4-propylphenyltrifluoroborate, 4-propylphenol derivatives, and 4-propylbenzoic acid present compelling alternatives with unique advantages. Potassium organotrifluoroborates offer exceptional stability and often lead to higher yields in Suzuki-Miyaura couplings.[1] Phenol derivatives provide a greener route by avoiding the use of aryl halides from the outset. Decarboxylative coupling of carboxylic acids represents a highly atom-economical approach utilizing readily available and inexpensive starting materials.[2] By considering the specific requirements of a synthetic target, including desired yield, process robustness, cost, and environmental impact, researchers can leverage this expanded toolkit of reagents to optimize their cross-coupling strategies.

References

• 1. Suzuki–Miyaura Cross–Coupling Reactions of Potassium Vinyltrifluoroborate with Aryl- and Heteroaryl Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Cost-Effectiveness of 1-Bromo-4-propylbenzene in Industrial Synthesis

For Researchers, Scientists, and Drug Development Professionals

1-Bromo-4-propylbenzene is a versatile halogenated aromatic hydrocarbon widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, liquid crystals, and other specialty chemicals.[1][2][3] Its utility stems from the reactivity of the carbon-bromine bond, which readily participates in a variety of powerful carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides an objective comparison of 1-Bromo-4-propylbenzene's performance and cost-effectiveness against common alternatives in key industrial syntheses, supported by experimental data and detailed protocols.

Core Industrial Applications

The primary industrial applications of 1-Bromo-4-propylbenzene are centered around two main classes of reactions:

• Grignard Reactions: The compound is used to form the corresponding Grignard reagent, (4-propylphenyl)magnesium bromide. This powerful nucleophile is a cornerstone of organic synthesis, enabling the formation of new carbon-carbon bonds by reacting with electrophiles like aldehydes, ketones, esters, and carbon dioxide.[4]

• Palladium-Catalyzed Cross-Coupling Reactions: As an aryl bromide, it is an excellent substrate for a wide range of cross-coupling reactions, including the Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. These methods are fundamental to constructing complex molecular architectures, particularly biaryl structures found in many pharmaceuticals.[5][6]

Data Presentation: Cost and Performance Comparison

The cost-effectiveness of a starting material is determined not only by its purchase price but also by its reactivity, the yield of the desired product, and the overall process efficiency (e.g., reaction time, catalyst loading, and energy consumption).

Table 1: Comparative Cost of 4-Propylphenyl Halides

This table compares the lab-scale pricing of 1-Bromo-4-propylbenzene with its chloro and iodo analogs. Industrial bulk pricing is typically significantly lower and available upon inquiry from suppliers.

Compound	Molecular Weight ( g/mol )	Typical Lab-Scale Price (per 100g)	Key Characteristic
1-Chloro-4-propylbenzene	154.64	~$50 - $100	Lowest cost, lowest reactivity.
1-Bromo-4-propylbenzene	199.09	~$100 - $150	Balanced cost and reactivity.
1-Iodo-4-propylbenzene	246.09	>$400	Highest reactivity, highest cost.

Prices are estimates based on averaging publicly available data from various suppliers and are subject to change. Bulk industrial pricing will differ.

Table 2: Performance in Suzuki-Miyaura Cross-Coupling

This table illustrates the typical performance of different aryl halides in a representative Suzuki-Miyaura cross-coupling reaction with phenylboronic acid. The reactivity of the C-X bond directly impacts the required reaction conditions. The general reactivity trend is Ar-I > Ar-Br >> Ar-Cl.[7][8]

Aryl Halide (Ar-X)	Typical Pd Catalyst Loading	Reaction Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)	Process Considerations
Ar-Cl	High (1-5 mol%)	High (100-130°C)	Long (12-24 h)	60-85%	Requires specialized, electron-rich ligands and stronger bases; higher energy cost.[5]
Ar-Br	Moderate (0.5-3 mol%)	Moderate (80-100°C)	Moderate (2-8 h)	85-98%	Good balance of reactivity and stability; versatile for many standard ligands. [6]
Ar-I	Low (0.1-1 mol%)	Low (RT - 80°C)	Short (0.5-4 h)	>95%	Highly reactive, but substrate is expensive and can be less stable; risk of side reactions.[8]

For industrial-scale synthesis, 1-Bromo-4-propylbenzene often represents the optimal balance between raw material cost and process efficiency. While aryl chlorides are cheaper, the associated costs of higher catalyst loadings, specialized ligands, longer reaction times, and higher energy input can negate the initial savings. Aryl iodides, though highly reactive, are often prohibitively expensive for large-scale production unless their exceptional reactivity is absolutely critical.

Mandatory Visualizations

Diagram 1: Grignard Reaction Workflow

Caption: Workflow for the synthesis of 4-propylbenzoic acid.

Diagram 2: Suzuki-Miyaura Catalytic Cycle

Caption: Key steps in the Suzuki-Miyaura cross-coupling pathway.

Experimental Protocols

The following protocols are representative examples and should be adapted and optimized for specific substrates and scales.

Protocol 1: Formation of (4-Propylphenyl)magnesium bromide (Grignard Reagent)

Materials:

• Magnesium turnings (1.2 eq)

• 1-Bromo-4-propylbenzene (1.0 eq)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Iodine crystal (catalytic amount)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble and flame-dry a three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel under a stream of inert gas.

• Magnesium Activation: Place magnesium turnings (1.2 eq) and a small crystal of iodine into the flask. Gently warm the flask until violet iodine vapors are observed, then allow it to cool to room temperature.

• Initiation: Add a small amount of anhydrous ether to cover the magnesium. Prepare a solution of 1-Bromo-4-propylbenzene (1.0 eq) in anhydrous ether in the dropping funnel. Add a small portion (~10%) of this solution to the magnesium suspension. The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color and gentle refluxing of the ether.

• Grignard Formation: Once initiated, add the remaining 1-Bromo-4-propylbenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture may be stirred for an additional 1-2 hours to ensure complete reaction. The resulting cloudy grey solution of (4-propylphenyl)magnesium bromide is ready for use in subsequent reactions.

Protocol 2: Suzuki-Miyaura Cross-Coupling Reaction

Materials:

• 1-Bromo-4-propylbenzene (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-3 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Solvent system (e.g., Toluene/Ethanol/Water mixture)

• Schlenk flask, magnetic stirrer, inert gas supply

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add 1-Bromo-4-propylbenzene (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-3 mol%), and the base (2.0 eq).[6]

• Solvent Addition: Add the degassed solvent system to the flask via cannula or syringe.

• Reaction: Heat the reaction mixture with vigorous stirring to the target temperature (typically 80-100°C). Monitor the reaction progress by a suitable method (e.g., TLC or GC-MS).

• Workup: After completion, cool the reaction to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization, to yield the desired biaryl compound.

References

• 1. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. indiamart.com [indiamart.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Yoneda Labs [yonedalabs.com]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]

A Comparative Guide to HPLC Methods for the Analysis of 1-Bromo-4-propylbenzene Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 1-Bromo-4-propylbenzene reaction mixtures. Understanding the separation of the target compound from starting materials and potential byproducts is critical for reaction monitoring, yield determination, and purity assessment. This document outlines two primary reversed-phase HPLC approaches, offering insights into their performance based on established chromatographic principles and experimental data for similar aromatic compounds.

Introduction to the Analytical Challenge

1-Bromo-4-propylbenzene is a substituted aromatic compound often synthesized via cross-coupling reactions. A common synthetic route involves the reaction of 1,4-dibromobenzene (B42075) with a propylating agent. Consequently, reaction mixtures may contain the starting materials, the desired product, and potential isomers. The structural similarities between these compounds necessitate a robust and selective analytical method for accurate quantification. Reversed-phase HPLC is the technique of choice for separating such non-polar to moderately polar compounds.

The primary separation challenge lies in resolving 1-Bromo-4-propylbenzene from its main potential impurities:

• 1,4-Dibromobenzene: A key starting material.

• Propylbenzene: A potential byproduct from dehalogenation.

• Isomers of 1-Bromo-4-propylbenzene: Such as 1-Bromo-2-propylbenzene or 1-Bromo-3-propylbenzene, which could form depending on the reaction's selectivity.

Comparison of HPLC Methods

The selection of the HPLC column is paramount in achieving the desired separation. This guide compares two common reversed-phase columns: the traditional C18 (octadecylsilane) and the Phenyl-Hexyl phase, which offers alternative selectivity for aromatic compounds.

Parameter	Method A: C18 Column	Method B: Phenyl-Hexyl Column
Stationary Phase	C18 (Octadecylsilane)	Phenyl-Hexyl
Separation Principle	Primarily hydrophobic interactions.	Mixed-mode with hydrophobic and π-π interactions.
Selectivity	Good for general-purpose separations of non-polar compounds. Retention increases with hydrophobicity.	Enhanced selectivity for aromatic and unsaturated compounds due to π-π interactions with the phenyl rings of the stationary phase.
Typical Mobile Phase	Acetonitrile (B52724)/Water or Methanol (B129727)/Water gradient.	Methanol/Water gradient is often preferred to enhance π-π interactions.
Predicted Elution Order	Propylbenzene -> 1-Bromo-4-propylbenzene -> 1,4-Dibromobenzene	Propylbenzene -> 1-Bromo-4-propylbenzene -> 1,4-Dibromobenzene (potentially with improved resolution between isomers)
Advantages	Robust, widely available, and well-characterized.	Improved resolution of aromatic isomers and compounds with similar hydrophobicity.
Disadvantages	May provide insufficient resolution for closely related aromatic isomers.	Retention times can be more sensitive to the organic modifier used.

Experimental Protocols

Below are detailed experimental protocols for the two compared HPLC methods. These serve as a starting point and may require optimization based on the specific instrumentation and reaction mixture composition.

Method A: C18 Column Protocol

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 90% B

  • 15-18 min: 90% B

  • 18.1-22 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dilute the reaction mixture in acetonitrile to an appropriate concentration. Filter through a 0.45 µm syringe filter before injection.

Method B: Phenyl-Hexyl Column Protocol

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Gradient:

  • 0-2 min: 60% B

  • 2-15 min: 60% to 95% B

  • 15-18 min: 95% B

  • 18.1-22 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dilute the reaction mixture in methanol to an appropriate concentration. Filter through a 0.45 µm syringe filter before injection.

Data Presentation

The following table summarizes the expected retention behavior and resolution for the key components of a typical 1-Bromo-4-propylbenzene reaction mixture using the two proposed methods. The retention times are illustrative and will vary with the specific system.

Compound	Predicted Retention Time (Method A: C18)	Predicted Retention Time (Method B: Phenyl-Hexyl)	Key Separation Consideration
Propylbenzene	~ 5.2 min	~ 5.8 min	Baseline separation from the brominated species is expected.
1-Bromo-4-propylbenzene	~ 8.5 min	~ 9.2 min	The target analyte.
1,4-Dibromobenzene	~ 9.1 min	~ 10.0 min	Critical separation; Phenyl-Hexyl may offer better resolution.
1-Bromo-2-propylbenzene (isomer)	~ 8.3 min	~ 8.9 min	Co-elution with the main peak is possible on a C18 column. Phenyl-Hexyl is expected to provide better separation.

Mandatory Visualization

Benchmarking the yield of different 1-Bromo-4-propylbenzene synthesis methods

For researchers and professionals in drug development and chemical synthesis, the efficient production of substituted aromatic compounds is paramount. 1-Bromo-4-propylbenzene is a key intermediate in the synthesis of various organic molecules. This guide provides an objective comparison of common synthesis methods for 1-Bromo-4-propylbenzene, supported by experimental data to inform methodology selection.

Comparative Analysis of Synthesis Yields and Conditions

The selection of a synthetic route often involves a trade-off between yield, reaction conditions, and the availability of starting materials. The following table summarizes the quantitative data for different methods of synthesizing 1-Bromo-4-propylbenzene.

Synthesis Method	Starting Materials	Key Reagents/Catalysts	Reaction Conditions	Reported Yield
Cross-Coupling Reaction	1,4-Dibromobenzene, 1-Bromopropane	Zinc Chloride, Magnesium, Iron(III) acetylacetonate (B107027)	Anhydrous THF, 40-60°C, 8 hours	85-90.5%[1]
Electrophilic Bromination	Propylbenzene (B89791)	Bromine, Iron(III) bromide (Lewis Acid)	Mild heating	Not specified, para-isomer is major product
Friedel-Crafts Acylation & Reduction	Bromobenzene (B47551), Propanoyl chloride	AlCl₃ (Acylation); Zn(Hg), HCl (Reduction)	Acylation followed by reduction	Low (e.g., ~29% for a similar acylation)[2]
Sandmeyer Reaction	4-Propylaniline	NaNO₂, HBr, CuBr	Diazotization followed by substitution	Acceptable (60-75% for similar compounds)

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures.

Method 1: Cross-Coupling Reaction

This method provides a high-yield synthesis of 1-Bromo-4-propylbenzene from readily available starting materials.[3][4][5]

Materials:

• 1,4-Dibromobenzene

• 1-Bromopropane

• Anhydrous Tetrahydrofuran (B95107) (THF)

• Zinc Chloride

• Magnesium powder

• Iron(III) acetylacetonate

• Toluene (B28343)

• Saturated brine solution

• Anhydrous sodium sulfate (B86663)

Procedure:

• To a 2-liter three-neck flask under a nitrogen atmosphere, add 236 g of 1,4-dibromobenzene, 185 g of 1-bromopropane, and 1 liter of anhydrous tetrahydrofuran.[3][4]

• Subsequently, add 204 g of zinc chloride, 36 g of magnesium powder, and 18 g of iron(III) acetylacetonate as the catalyst.[3][4]

• Heat the reaction mixture to approximately 40°C with stirring. The reaction should initiate within a few minutes.[3][4]

• Maintain the reaction temperature at no more than 60°C for 8 hours.[3][4]

• After the reaction is complete, cool the mixture to room temperature and quench the reaction by adding 200 mL of water and stirring.[3][4]

• Recover the tetrahydrofuran solvent by distillation. Dilute the residue with 500 mL of toluene.[3][4]

• Separate the toluene layer and wash it twice with 200 mL of saturated brine solution.[3][4]

• Dry the organic layer over anhydrous sodium sulfate and filter.[3][4]

• Recover the toluene by distillation.

• Finally, collect the fraction at 94-97 °C / 10 mmHg by vacuum distillation to yield 1-Bromo-4-propylbenzene.[3]

Method 2: Electrophilic Bromination of Propylbenzene

This is a classic method for the bromination of an activated benzene (B151609) ring. The propyl group is an ortho-, para-director, with the para-product being favored due to sterics.[6]

Materials:

• Propylbenzene

• Bromine

• Iron(III) bromide (FeBr₃) or iron filings

• A suitable inert solvent (e.g., CCl₄ or CH₂Cl₂)

Procedure:

• Dissolve propylbenzene in the chosen inert solvent in a flask protected from light.

• Add the iron(III) bromide catalyst. If using iron filings, they will react with bromine to form FeBr₃ in situ.

• Slowly add a stoichiometric amount of bromine to the mixture at room temperature, with stirring. The reaction is exothermic and may require cooling.

• After the addition is complete, continue stirring until the red-brown color of the bromine disappears.

• Quench the reaction by adding water.

• Separate the organic layer, wash with a dilute solution of sodium bisulfite to remove excess bromine, then with water, and finally with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter and remove the solvent by distillation.

• Purify the product by vacuum distillation, separating the para-isomer from the ortho-isomer.

Method 3: Friedel-Crafts Acylation of Bromobenzene followed by Reduction

This two-step approach avoids the potential for carbocation rearrangement inherent in direct Friedel-Crafts alkylation.[6][7]

Step A: Friedel-Crafts Acylation

Materials:

• Bromobenzene

• Propanoyl chloride

• Aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (B109758) (DCM)

• Ice

• Hydrochloric acid (HCl)

Procedure:

• In a dry flask equipped with a stirrer and a reflux condenser, add bromobenzene and anhydrous DCM.

• Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride with stirring.

• Slowly add propanoyl chloride to the mixture.

• After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature, followed by gentle reflux until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and pour it slowly onto crushed ice containing concentrated HCl.

• Separate the organic layer, wash with water, sodium bicarbonate solution, and brine.

• Dry the organic layer and remove the solvent to obtain crude 4-bromopropiophenone.

Step B: Clemmensen Reduction

Materials:

• Crude 4-bromopropiophenone

• Zinc amalgam (Zn(Hg))

• Concentrated hydrochloric acid

• Toluene

Procedure:

• Prepare zinc amalgam by stirring zinc powder with a mercuric chloride solution.

• Add the crude 4-bromopropiophenone, toluene, water, and concentrated hydrochloric acid to a flask containing the zinc amalgam.

• Heat the mixture under reflux for several hours until the ketone is consumed (monitored by TLC).

• Cool the reaction, separate the organic layer, and extract the aqueous layer with toluene.

• Combine the organic layers, wash with water and brine, and dry.

• Remove the solvent and purify the resulting 1-Bromo-4-propylbenzene by vacuum distillation.

Synthesis Workflow Overview

The following diagram illustrates the logical flow of the compared synthetic pathways.

Caption: Synthetic routes to 1-Bromo-4-propylbenzene.

References

• 1. lookchem.com [lookchem.com]
• 2. maths.tcd.ie [maths.tcd.ie]
• 3. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]

Kinetic Showdown: A Comparative Guide to Suzuki Coupling with 1-Bromo-4-propylbenzene

For researchers, scientists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl compounds, which are prevalent motifs in pharmaceuticals and functional materials. The choice of substrates and reaction conditions profoundly impacts the efficiency and kinetics of this transformation. This guide provides a comparative analysis of the kinetic aspects of the Suzuki coupling reaction utilizing 1-Bromo-4-propylbenzene and contrasts its anticipated performance with other substituted aryl bromides, supported by established mechanistic principles and experimental data from related systems.

The Suzuki-Miyaura Catalytic Cycle: A Three-Step Dance

The Suzuki coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][2][3] The cycle is generally understood to comprise three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide to a low-valent palladium(0) species, forming a palladium(II) intermediate. This step involves the cleavage of the carbon-halogen bond and is often the rate-determining step of the entire catalytic cycle.[1][3]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., a boronic acid) is transferred to the palladium(II) complex, displacing the halide. This process is typically facilitated by a base.[2][4]

• Reductive Elimination: The final step is the reductive elimination of the two organic partners from the palladium(II) complex, which forms the desired carbon-carbon bond of the biaryl product and regenerates the palladium(0) catalyst, allowing it to re-enter the catalytic cycle.[1][2]

Figure 1. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Comparative Kinetic Data

The following table summarizes kinetic data for the Suzuki coupling of various para-substituted bromobenzenes, providing a basis for comparison.

Aryl Bromide	Para-Substituent	Electronic Effect	Catalyst System	Temperature (°C)	Turnover Frequency (TOF) (h⁻¹)	Yield (%) (Time)	Reference
1-Bromo-4-nitrobenzene	-NO₂	Electron-Withdrawing	Pd-poly(AA) hybrid	70	3343	>80 (6h)	[5]
1-Bromo-4-fluorobenzene	-F	Weakly Deactivating	G-COOH-Pd-10	110	-	90 (3h)	[5]
Bromobenzene (B47551)	-H	Neutral	Various	-	-	-	-
1-Bromo-4-propylbenzene	-CH₂CH₂CH₃	Electron-Donating	(Predicted)	-	Slower than Bromobenzene	-
1-Bromo-4-aniline	-NH₂	Electron-Donating	Pd–poly(AA) hybrid	70	-	(Slower kinetics observed)	[6]

Based on the established trends, the reactivity of 1-Bromo-4-propylbenzene in the Suzuki coupling is expected to be lower than that of bromobenzene and significantly lower than that of aryl bromides bearing electron-withdrawing groups like 1-bromo-4-nitrobenzene.

Experimental Protocols

A general experimental workflow for conducting a Suzuki-Miyaura cross-coupling reaction is outlined below. This can serve as a starting point for the kinetic analysis of 1-Bromo-4-propylbenzene.

Figure 2. General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed General Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of an aryl bromide like 1-Bromo-4-propylbenzene with an arylboronic acid.[7]

Materials:

• 1-Bromo-4-propylbenzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Toluene (B28343) (5 mL)

• Water (0.5 mL)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-Bromo-4-propylbenzene, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

• Solvent Addition: Add degassed toluene and degassed water to the flask via syringe.

• Reaction Execution: Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).[7]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water and extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sulfate, filter, and concentrate under reduced pressure.[7]

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel.

Alternative Cross-Coupling Reactions

While the Suzuki coupling is highly versatile, other cross-coupling reactions can also be employed for the synthesis of biaryl compounds.

• Stille Coupling: This reaction uses organotin reagents. While effective, a major drawback is the high toxicity of the tin compounds.[1]

• Negishi Coupling: This method utilizes organozinc reagents. It is a powerful tool but the organozinc reagents are often sensitive to air and water.[1]

• Heck Coupling: This reaction couples an aryl halide with an alkene. It is a valuable method for forming carbon-carbon bonds, though it leads to a different class of products than the Suzuki coupling.[8]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. byjus.com [byjus.com]
• 4. chemistnotes.com [chemistnotes.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Isomeric Purity Analysis of 1-Bromo-4-propylbenzene

For Researchers, Scientists, and Drug Development Professionals

The isomeric purity of 1-bromo-4-propylbenzene, a key intermediate in the synthesis of pharmaceuticals and specialty chemicals, is critical for ensuring the safety, efficacy, and quality of the final products.[1][2] The presence of positional isomers, such as 1-bromo-2-propylbenzene (B2752785) (ortho-isomer) and 1-bromo-3-propylbenzene (B1339706) (meta-isomer), can arise during synthesis and may lead to undesirable side reactions or impurities in subsequent steps.[3] Therefore, robust analytical methods are required to accurately quantify the purity of 1-bromo-4-propylbenzene and separate it from its isomers.

This guide provides a comparative analysis of two primary chromatographic techniques for determining the isomeric purity of 1-bromo-4-propylbenzene: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Analytical Methodologies

The separation of positional isomers is challenging due to their similar physicochemical properties.[4] Both GC and HPLC offer effective solutions, with the choice of method depending on factors such as required sensitivity, sample throughput, and available instrumentation.

Alternative 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for the analysis of volatile and thermally stable compounds like brominated aromatic hydrocarbons.[5][6][7] Coupling GC with a Mass Spectrometer (MS) detector provides high sensitivity and selectivity, allowing for the definitive identification and quantification of isomers based on both their retention times and mass fragmentation patterns. The characteristic isotopic pattern of bromine (M and M+2 peaks in an approximate 1:1 ratio) further aids in the identification of bromine-containing compounds.[8]

Alternative 2: High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile alternative to GC, particularly useful for less volatile compounds or those prone to thermal degradation.[9] For separating isomers, reversed-phase HPLC using columns with different stationary phase selectivities (e.g., phenyl-hexyl) can provide the necessary resolution.[4][10] UV detection is commonly employed for aromatic compounds due to their strong chromophores.

Experimental Protocols

Detailed methodologies for each technique are outlined below.

GC-MS Protocol

• Instrumentation : Gas chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole or triple quadrupole).

• Column : A capillary column with a polar stationary phase is recommended to enhance selectivity for isomers. For example, a DB-WAX or a similar polyethylene (B3416737) glycol (PEG) phase (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas : Helium at a constant flow rate of 1.2 mL/min.[4]

• Injector :

  • Temperature: 250°C.

  • Mode: Split (e.g., 50:1 ratio) to handle potentially high concentrations and ensure sharp peaks.[4]

  • Injection Volume: 1 µL.

• Oven Temperature Program :

  • Initial Temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• MS Conditions :

  • Ion Source Temperature: 230°C.[4]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) targeting the molecular ions (m/z 198 and 200) and key fragment ions for high sensitivity and specificity.

• Sample Preparation : Prepare a 100 ppm solution of the 1-Bromo-4-propylbenzene sample in a suitable solvent such as hexane (B92381) or ethyl acetate.

HPLC-UV Protocol

• Instrumentation : HPLC system with a UV-Vis detector.

• Column : A reversed-phase column with enhanced aromatic selectivity, such as a Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

• Mobile Phase : Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C.

• Detection : UV absorbance at 220 nm.

• Injection Volume : 10 µL.

• Sample Preparation : Prepare a 100 ppm solution of the 1-Bromo-4-propylbenzene sample in the mobile phase.

Data Presentation: Performance Comparison

The following table summarizes the expected performance of each method for the analysis of 1-bromo-4-propylbenzene and its potential ortho and para isomers.

Parameter	GC-MS	HPLC-UV
Resolution (Rs) between Isomers	> 2.0 (Excellent)	> 1.5 (Good)
Limit of Quantification (LOQ)	~0.1 ppm	~0.5 ppm
Analysis Time per Sample	~20 minutes	~10 minutes
Selectivity	Very High (based on retention time and mass fragmentation)	Moderate to High (based on retention time)
Solvent Consumption	Low	High
Instrument Complexity	High	Moderate

Mandatory Visualization

The logical workflow for the isomeric purity analysis is depicted in the diagram below.

Caption: Workflow for isomeric purity analysis of 1-Bromo-4-propylbenzene.

Method Comparison

• Resolution and Selectivity : GC-MS, especially with a polar capillary column, is expected to provide superior resolution and unambiguous peak identification. The mass spectrometer adds a layer of certainty by confirming the identity of each peak based on its mass-to-charge ratio and isotopic pattern, which is a significant advantage when dealing with closely eluting isomers. While HPLC with a phenyl-hexyl column can achieve good separation, there is a higher risk of peak co-elution if the mobile phase is not perfectly optimized.

• Sensitivity : GC-MS generally offers a lower limit of quantification, making it the preferred method for trace-level impurity analysis.[11]

• Speed and Throughput : The HPLC method presented has a shorter run time, which could be advantageous for high-throughput quality control environments.

• Operational Considerations : GC-MS is a more complex technique requiring more specialized maintenance (e.g., ion source cleaning). HPLC is generally considered more robust for routine analysis. However, HPLC methods tend to consume larger volumes of solvents, which can be a consideration for cost and environmental impact.

Conclusion

For the definitive and highly sensitive analysis of isomeric purity in 1-bromo-4-propylbenzene, GC-MS is the recommended method . Its superior selectivity, stemming from both chromatographic separation and mass spectrometric detection, ensures reliable identification and quantification of ortho, meta, and para isomers, even at trace levels.

HPLC-UV serves as a robust and faster alternative , suitable for routine quality control where the primary goal is to quantify known isomers that are well-resolved from the main peak. The choice between the two will ultimately depend on the specific requirements of the analysis, including the need for structural confirmation, the required level of sensitivity, and considerations for sample throughput and operational costs.

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks [mdpi.com]
• 10. separation of positional isomers - Chromatography Forum [chromforum.org]
• 11. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Reactivity of Ortho, Meta, and Para-Propylbromobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of ortho-, meta-, and para-propylbromobenzene in key organic transformations, including electrophilic aromatic substitution (nitration and bromination) and the formation of Grignard reagents. The information presented is supported by established principles of organic chemistry and supplemented with illustrative experimental data to inform synthetic strategy and reaction design.

Executive Summary

The reactivity of the propylbromobenzene isomers is governed by the interplay of the electronic effects of the propyl and bromo substituents, as well as steric hindrance. The electron-donating propyl group generally activates the benzene (B151609) ring towards electrophilic attack and directs incoming electrophiles to the ortho and para positions. Conversely, the electron-withdrawing but ortho, para-directing bromo group deactivates the ring. The relative positions of these two groups in the ortho, meta, and para isomers lead to distinct differences in their reactivity profiles.

Comparison of Reactivity in Electrophilic Aromatic Substitution

Nitration

Nitration introduces a nitro group (-NO₂) onto the aromatic ring and is a classic example of electrophilic aromatic substitution. The reaction is typically carried out with a mixture of concentrated nitric acid and sulfuric acid.

Relative Reactivity:

The overall reactivity of the propylbromobenzene isomers in nitration is influenced by the combined electronic effects of the propyl and bromo groups. The electron-donating propyl group increases the electron density of the ring, making it more susceptible to electrophilic attack, while the electron-withdrawing bromo group decreases it.

• para-Propylbromobenzene: The activating propyl group and the deactivating bromo group are in a para relationship. The directing effects of both groups reinforce substitution at the positions ortho to the propyl group. This isomer is expected to be the most reactive of the three.

• ortho-Propylbromobenzene: The activating and deactivating groups are adjacent. Steric hindrance from the propyl group will significantly influence the approach of the electrophile. Its reactivity is expected to be lower than the para isomer.

• meta-Propylbromobenzene: The activating and deactivating groups are in a meta relationship. Their directing effects are not reinforcing, leading to a more complex product distribution and generally lower reactivity compared to the para isomer.

Product Distribution:

The regioselectivity of nitration is determined by the directing effects of the substituents and steric factors.

Isomer	Major Nitration Products	Minor Nitration Products
ortho-Propylbromobenzene	4-Nitro-1-propyl-2-bromobenzene	6-Nitro-1-propyl-2-bromobenzene
meta-Propylbromobenzene	2-Nitro-1-propyl-3-bromobenzene, 4-Nitro-1-propyl-3-bromobenzene	6-Nitro-1-propyl-3-bromobenzene
para-Propylbromobenzene	2-Nitro-1-propyl-4-bromobenzene	-

Note: The product distribution is an estimation based on the directing effects of the substituents. Actual yields would need to be determined experimentally.

Bromination

Electrophilic aromatic bromination introduces a bromine atom onto the aromatic ring, typically using bromine (Br₂) and a Lewis acid catalyst like FeBr₃.

Relative Reactivity:

The relative reactivity in bromination follows a similar trend to nitration, as it is also an electrophilic aromatic substitution reaction. The para isomer is expected to be the most reactive, followed by the ortho and then the meta isomer.

Product Distribution:

The bulky bromine electrophile will be more sensitive to steric hindrance than the nitronium ion.

Isomer	Major Bromination Products	Minor Bromination Products
ortho-Propylbromobenzene	4,5-Dibromo-1-propylbenzene	3,4-Dibromo-1-propylbenzene
meta-Propylbromobenzene	2,5-Dibromo-1-propylbenzene, 4,5-Dibromo-1-propylbenzene	-
para-Propylbromobenzene	2,4-Dibromo-1-propylbenzene	-

Note: The product distribution is an estimation based on directing effects and steric considerations. Actual yields would need to be determined experimentally.

Comparison of Reactivity in Grignard Reagent Formation

Grignard reagents are formed by the reaction of an organohalide with magnesium metal in an ether solvent. The rate of formation is sensitive to both electronic and steric factors.

Relative Reactivity:

• para-Propylbromobenzene: With the bromine atom being the most accessible, this isomer is expected to form a Grignard reagent at the fastest rate.

• meta-Propylbromobenzene: The bromine atom is still relatively unhindered, and its reactivity should be comparable to the para isomer, though potentially slightly slower.

• ortho-Propylbromobenzene: The proximity of the bulky propyl group to the bromine atom will sterically hinder the approach of the magnesium surface, significantly slowing down the rate of Grignard reagent formation.

Isomer	Relative Rate of Grignard Formation
ortho-Propylbromobenzene	Slowest
meta-Propylbromobenzene	Fast
para-Propylbromobenzene	Fastest

Experimental Protocols

General Protocol for Nitration of Propylbromobenzene

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add concentrated sulfuric acid to an equal volume of concentrated nitric acid with constant stirring.

• Reaction Setup: In a separate flask, dissolve the propylbromobenzene isomer in a suitable solvent such as glacial acetic acid. Cool this mixture in an ice bath.

• Addition: Slowly add the cold nitrating mixture dropwise to the stirred solution of the propylbromobenzene isomer, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath for a specified time (e.g., 30 minutes to 1 hour).

• Workup: Pour the reaction mixture onto crushed ice and extract the product with an organic solvent (e.g., dichloromethane). Wash the organic layer with water and a dilute sodium bicarbonate solution, then dry over an anhydrous salt (e.g., MgSO₄).

• Analysis: The product mixture can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the relative yields of the different nitrated isomers.[1]

General Protocol for Electrophilic Bromination of Propylbromobenzene

• Reaction Setup: In a flask protected from moisture, dissolve the propylbromobenzene isomer in a dry, non-polar solvent (e.g., carbon tetrachloride or dichloromethane).

• Catalyst Addition: Add a catalytic amount of iron filings or anhydrous iron(III) bromide (FeBr₃).

• Bromine Addition: Slowly add a solution of bromine (Br₂) in the same solvent to the reaction mixture at room temperature with stirring. The reaction is often accompanied by the evolution of hydrogen bromide gas, which should be neutralized with a trap.

• Reaction: Continue stirring at room temperature until the bromine color disappears.

• Workup: Wash the reaction mixture with a solution of sodium thiosulfate (B1220275) to remove any unreacted bromine, followed by water and brine. Dry the organic layer over an anhydrous salt.

• Analysis: The product distribution can be determined by GC-MS analysis.

General Protocol for Grignard Reagent Formation

• Apparatus Setup: All glassware must be thoroughly dried in an oven and assembled while hot under a dry, inert atmosphere (e.g., nitrogen or argon).

• Magnesium Activation: Place magnesium turnings in the reaction flask. A small crystal of iodine can be added to activate the magnesium surface.

• Initiation: Add a small amount of a solution of the propylbromobenzene isomer in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) to the magnesium. Gentle warming may be necessary to initiate the reaction, which is indicated by the disappearance of the iodine color and the formation of a cloudy solution.

• Addition: Once the reaction has started, add the remaining solution of the propylbromobenzene isomer dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, the reaction mixture is typically stirred for an additional hour to ensure complete consumption of the magnesium. The concentration of the Grignard reagent can be determined by titration.

Visualizations

Caption: Generalized signaling pathway for the nitration of propylbromobenzene.

References

• 1. Analysis of aromatic nitration, chlorination, and hydroxylation by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-4-propylbenzene: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This document provides essential safety and logistical information for the proper disposal of 1-Bromo-4-propylbenzene, a common building block in organic synthesis.

1-Bromo-4-propylbenzene is classified as a substance that causes skin irritation, serious eye damage, and is very toxic to aquatic life with long-lasting effects.[1] Adherence to strict disposal protocols is crucial to mitigate these risks.

Key Safety and Physical Properties

A summary of the key quantitative data for 1-Bromo-4-propylbenzene is provided in the table below for easy reference. This information is critical for a comprehensive understanding of its hazard profile and for making informed decisions on its handling and disposal.

Property	Value
Molecular Formula	C₉H₁₁Br
Molecular Weight	199.09 g/mol [1]
Boiling Point	225 °C (lit.)
Density	1.286 g/mL at 25 °C (lit.)
Flash Point	96 °C (204.8 °F) - closed cup
Refractive Index	n20/D 1.537 (lit.)

Hazard Classifications

Classification	Code	Description
Skin Corrosion/Irritation	H315	Causes skin irritation.[1]
Serious Eye Damage/Eye Irritation	H318	Causes serious eye damage.[1]
Hazardous to the aquatic environment, acute hazard	H400	Very toxic to aquatic life.[1]
Hazardous to the aquatic environment, long-term hazard	H410	Very toxic to aquatic life with long lasting effects.[1]

Procedural Guidance for Disposal

The following step-by-step protocol outlines the recommended procedure for the safe disposal of 1-Bromo-4-propylbenzene. This protocol is synthesized from standard safety data sheet recommendations and best practices in laboratory chemical waste management.

Experimental Protocol: Disposal of 1-Bromo-4-propylbenzene

Objective: To safely collect, store, and dispose of 1-Bromo-4-propylbenzene waste in compliance with safety and environmental regulations.

Materials:

• Personal Protective Equipment (PPE): Eyeshields, chemical-resistant gloves (e.g., Viton®, Barrier®), and a respirator with a suitable filter (e.g., type ABEK (EN14387)).

• Inert absorbent material (e.g., vermiculite, sand, or earth).

• Sealable, labeled waste containers.

• Chemical fume hood.

Procedure:

• Personal Protective Equipment (PPE) and Ventilation:

  • Always work within a certified chemical fume hood to avoid inhalation of vapors.

  • Don appropriate PPE, including safety goggles or a face shield, chemical-resistant gloves, and a lab coat. For larger spills or in the absence of adequate ventilation, a respirator is required.

• Containment of Spills:

  • In the event of a small spill, immediately contain the liquid with an inert absorbent material.

  • Do not use combustible materials, such as paper towels, to absorb the spill.

• Collection of Waste:

  • Carefully scoop the absorbed material into a designated, sealable waste container.

  • For unused or excess 1-Bromo-4-propylbenzene, transfer the liquid directly into a labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste," "1-Bromo-4-propylbenzene," and the associated hazard symbols (e.g., corrosive, environmental hazard).

  • Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area away from incompatible materials and sources of ignition.

• Final Disposal:

  • Dispose of the hazardous waste through an approved and licensed waste disposal contractor.

  • It is imperative to consult and adhere to all local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 1-Bromo-4-propylbenzene.

Caption: Workflow for the safe disposal of 1-Bromo-4-propylbenzene.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of 1-Bromo-4-propylbenzene, thereby protecting themselves, their colleagues, and the environment.

References

• 1. 1-Bromo-4-propylbenzene | C9H11Br | CID 136374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]